Methyl 4-(azetidine-1-carbonyl)benzoate

• CAS: 915199-14-3

Core Science & Biosynthesis

Methyl 4-(azetidine-1-carbonyl)benzoate chemical structure and properties

Advanced Scaffolds in Medicinal Chemistry

Executive Summary & Compound Profile

Methyl 4-(azetidine-1-carbonyl)benzoate (CAS: 915199-14-3) is a specialized pharmaceutical intermediate utilized in the synthesis of bioactive small molecules.[1] It represents a strategic convergence of two privileged motifs: the benzoate ester , which serves as a versatile electrophilic handle for further diversification, and the azetidine amide , a conformationally restricted heterocycle that modulates physicochemical properties such as metabolic stability and lipophilicity.

This guide details the structural properties, synthetic pathways, and application of this compound in high-throughput library generation and fragment-based drug discovery (FBDD).

1.1 Physicochemical Identity[2]

Property	Specification
IUPAC Name	Methyl 4-(azetidine-1-carbonyl)benzoate
CAS Number	915199-14-3
Molecular Formula
Molecular Weight	219.24 g/mol
SMILES	COC(=O)C1=CC=C(C=C1)C(=O)N2CCC2
Physical State	Viscous oil or low-melting solid (dependent on purity)
Solubility	High in DMSO, DCM, MeOH; Low in Water
LogP (Calc)	~1.3 - 1.6 (Moderate Lipophilicity)
TPSA	46.61 Ų

Structural Analysis & Medicinal Significance[6][7][8][9]

2.1 The Azetidine Advantage

The azetidine ring is a four-membered nitrogen heterocycle with significant ring strain (~26 kcal/mol). In the context of Methyl 4-(azetidine-1-carbonyl)benzoate , this strain imparts unique properties compared to its pyrrolidine (5-membered) or piperidine (6-membered) analogs:

• Conformational Restriction: The high energy barrier to ring inversion locks the amide bond vector, reducing the entropic penalty upon binding to a protein target.

• Metabolic Stability: Azetidines are generally less susceptible to oxidative metabolism (e.g., CYP450-mediated

  -hydroxylation) compared to pyrrolidines, extending the half-life of the parent drug.

• Vector Alignment: The bond angles of the azetidine ring (

  ) alter the projection of the carbonyl oxygen and the aromatic ring, allowing for the exploration of novel chemical space in Structure-Activity Relationship (SAR) studies.

2.2 The Benzoate Warhead

The methyl ester functionality at the para-position acts as a "masked" carboxylic acid or a precursor for heterocycle formation (e.g., benzimidazoles, oxadiazoles). It allows this molecule to function as a bifunctional linker —the azetidine end modulates solubility/binding, while the ester end serves as the growth point for lead optimization.

Synthesis & Manufacturing Protocols

High-purity synthesis of Methyl 4-(azetidine-1-carbonyl)benzoate requires controlling the reactivity of the bifunctional terephthalate precursor to prevent polymerization or bis-amidation.

3.1 Retrosynthetic Analysis

The most robust route involves the desymmetrization of terephthalic acid or the use of Monomethyl terephthalate (MMT).

Figure 1: Synthetic pathway from Monomethyl Terephthalate.[3]

3.2 Protocol A: Acid Chloride Method (Scale-Up Preferred)

This method is preferred for multi-gram synthesis due to cost-efficiency and ease of purification.

Reagents:

• Monomethyl terephthalate (1.0 equiv)

• Thionyl Chloride (

  ) or Oxalyl Chloride (1.2 equiv)

• Azetidine Hydrochloride (1.1 equiv)

• Triethylamine (TEA) or DIPEA (2.5 equiv)

• Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

• Activation: Dissolve Monomethyl terephthalate in anhydrous DCM under

  atmosphere. Add catalytic DMF (2-3 drops).

• Chlorination: Add Oxalyl Chloride dropwise at 0°C. Allow to warm to Room Temperature (RT) and stir for 2 hours until gas evolution ceases.

• Concentration: Evaporate the solvent and excess chlorinating agent under reduced pressure to yield the crude acid chloride (typically a white/yellow solid). Do not purify.

• Coupling: Redissolve the acid chloride in DCM. In a separate vessel, mix Azetidine HCl and TEA in DCM at 0°C.

• Addition: Cannulate the acid chloride solution into the Azetidine/Base mixture slowly to control the exotherm.

• Work-up: Stir for 4 hours. Quench with saturated

  .[4] Extract with DCM ( ). Wash organics with 1N HCl (to remove unreacted azetidine) and Brine.

• Purification: Dry over

  and concentrate. If necessary, purify via flash chromatography (Hexane/EtOAc gradient).

3.3 Protocol B: HATU Coupling (Discovery Scale)

Ideal for small-scale library generation where yield and purity are prioritized over reagent cost.

• Dissolve Monomethyl terephthalate (1.0 equiv) in DMF.

• Add HATU (1.1 equiv) and DIPEA (3.0 equiv). Stir for 10 mins to activate.

• Add Azetidine (1.1 equiv).[5]

• Stir at RT for 12 hours.

• Dilute with EtOAc, wash with

  (5% aq) to remove DMF, then and Brine.

Analytical Characterization

To validate the structure, the following spectroscopic signatures must be confirmed.

• H NMR (400 MHz, ):
  • ~8.05 (d, 2H, Ar-H ortho to ester) – Deshielded by ester.
  • ~7.65 (d, 2H, Ar-H ortho to amide).
  • ~4.20 - 4.35 (t, 4H, Azetidine ) – Characteristic triplet for azetidine amide.
  • ~3.94 (s, 3H, ) – Methyl ester singlet.
  • ~2.35 (quint, 2H, Azetidine ) – Ring methylene.
• C NMR:

  • Carbonyls: ~170 ppm (Amide), ~166 ppm (Ester).

  • Aromatic: ~133, 130, 129, 127 ppm.

  • Aliphatic: ~52 ppm (Methoxy), ~48-50 ppm (Azetidine

    ), ~16 ppm (Azetidine ).

Applications in Drug Discovery Workflows[12][13]

Methyl 4-(azetidine-1-carbonyl)benzoate is primarily used as a Lead Optimization Scaffold .

5.1 Library Synthesis Workflow

The ester group allows for rapid diversification into carboxylic acids (via hydrolysis) or hydrazides/heterocycles.

Figure 2: Divergent synthesis workflow utilizing the benzoate ester handle.

5.2 Bioisosterism Case Study

In programs targeting CNS disorders, replacing a N,N-dimethylamide or a pyrrolidine amide with an azetidine amide often results in:

• Lower LogD: Improving solubility.

• Reduced Intrinsic Clearance (

  ): Due to steric protection of the nitrogen lone pair and ring strain preventing oxidation.

Handling & Safety (SDS Summary)

While specific toxicological data for this exact CAS is limited, it should be handled according to protocols for functionalized benzoates and azetidines .

• Hazard Classification:

  • H302: Harmful if swallowed.[6][7]

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

• Storage: Store at 2-8°C under inert atmosphere (

  or Ar). Moisture sensitive (ester hydrolysis risk over long periods).

• PPE: Nitrile gloves, safety goggles, and lab coat. Handle in a fume hood to avoid inhalation of aerosols.

References

• MolCore . Methyl 4-(azetidine-1-carbonyl)benzoate Product Data. Retrieved from .

• Cheekatla, S. R. (2026).[2] Azetidines in medicinal chemistry: emerging applications and approved drugs. Future Medicinal Chemistry.

• Enamine & Pfizer . (2025). An Approach to Alkyl Azetidines for Medicinal Chemistry. ChemRxiv. Link

• Parmar, D. R., et al. (2021).[8] Azetidines of pharmacological interest. Archiv der Pharmazie.

• Life Chemicals . (2022). Substituted Azetidines in Drug Discovery. Link

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• 2. Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. EP0165636A1 - Process for preparing azetidine derivatives and intermediates therein - Google Patents [patents.google.com]
• 4. prepchem.com [prepchem.com]
• 5. enamine.enamine.net [enamine.enamine.net]
• 6. tcichemicals.com [tcichemicals.com]
• 7. durhamtech.edu [durhamtech.edu]
• 8. Azetidines of pharmacological interest - PubMed [pubmed.ncbi.nlm.nih.gov]

Molecular weight and formula of Methyl 4-(azetidine-1-carbonyl)benzoate

An In-Depth Technical Guide to Methyl 4-(azetidine-1-carbonyl)benzoate

This guide serves as a comprehensive technical resource for researchers, medicinal chemists, and drug development professionals interested in the synthesis, properties, and applications of Methyl 4-(azetidine-1-carbonyl)benzoate. This molecule represents a valuable building block in modern medicinal chemistry, merging the favorable characteristics of a substituted benzoate with the structurally significant azetidine moiety.

Introduction: The Strategic Value of Azetidine Scaffolds

Methyl 4-(azetidine-1-carbonyl)benzoate (CAS No. 915199-14-3) is a bifunctional chemical intermediate of significant interest in pharmaceutical research and development.[1] Its structure incorporates a methyl benzoate group, a common component in drug molecules, and an azetidine ring.

Azetidines, four-membered saturated nitrogen heterocycles, have emerged as "privileged scaffolds" in drug discovery.[2] Unlike their more strained three-membered (aziridine) or more flexible five-membered (pyrrolidine) counterparts, azetidines offer a unique balance of metabolic stability and conformational rigidity.[2][3] This rigidity can be advantageous in drug design, as it reduces the entropic penalty upon binding to a biological target, potentially leading to higher affinity and selectivity. The incorporation of this moiety has been successfully leveraged in marketed drugs and numerous clinical candidates, demonstrating its utility in modulating pharmacological properties.[2][3]

This guide provides an in-depth look at the fundamental properties of Methyl 4-(azetidine-1-carbonyl)benzoate, a representative synthetic protocol, and its potential applications as a key intermediate.

Core Physicochemical Properties

The fundamental properties of Methyl 4-(azetidine-1-carbonyl)benzoate are summarized below. This data is crucial for reaction planning, stoichiometric calculations, and analytical characterization.

Property	Value	Source
CAS Number	915199-14-3	[1]
Molecular Formula	C₁₂H₁₃NO₃	[1]
Molecular Weight	219.24 g/mol	[1][4]
Canonical SMILES	COC(=O)C1=CC=C(C=C1)C(=O)N2CCC2	[4]

Chemical Structure

The structure consists of a central benzene ring substituted at the 1- and 4-positions. The methyl ester group (-COOCH₃) is attached at one end, while the other is linked to the nitrogen atom of an azetidine ring via a carbonyl group, forming an amide bond.

Caption: Chemical Structure of Methyl 4-(azetidine-1-carbonyl)benzoate.

Synthesis and Characterization

While multiple proprietary synthesis routes may exist, a robust and common method for preparing Methyl 4-(azetidine-1-carbonyl)benzoate involves the coupling of a carboxylic acid derivative with azetidine. A logical and field-proven approach is the amidation of Methyl 4-(chlorocarbonyl)benzoate with azetidine.

Causality Behind Experimental Choices:

• Starting Materials: Monomethyl terephthalate is a readily available and cost-effective precursor. Its conversion to the acid chloride (Methyl 4-(chlorocarbonyl)benzoate) creates a highly reactive electrophile.

• Activation: Thionyl chloride (SOCl₂) is a standard reagent for converting carboxylic acids to acid chlorides. It is effective, and the byproducts (SO₂ and HCl) are gaseous, which simplifies workup.

• Coupling: The subsequent reaction with azetidine is a nucleophilic acyl substitution. A non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is crucial. It acts as a scavenger for the HCl generated during the reaction, preventing the protonation and deactivation of the azetidine nucleophile and driving the reaction to completion.

Representative Synthetic Workflow

Caption: General workflow for the synthesis of the target compound.

Experimental Protocol: Amide Coupling

This protocol is a representative example based on established chemical principles for amide bond formation and should be adapted and optimized based on laboratory conditions.

Step 1: Activation of the Carboxylic Acid

• To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add monomethyl terephthalate (1.0 eq).

• Add a suitable anhydrous solvent, such as dichloromethane (DCM) or toluene (approx. 5-10 mL per gram of substrate).

• Add thionyl chloride (SOCl₂) (1.2 - 1.5 eq) dropwise at room temperature. A catalytic amount of dimethylformamide (DMF) (1-2 drops) can be added to facilitate the reaction.

• Heat the reaction mixture to reflux (approx. 40°C for DCM, 80°C for toluene with SOCl₂) and monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Once complete, cool the mixture to room temperature and remove the solvent and excess SOCl₂ under reduced pressure to yield the crude acid chloride, Methyl 4-(chlorocarbonyl)benzoate. This intermediate is often used immediately in the next step without further purification.

Step 2: Amide Coupling with Azetidine

• Dissolve the crude acid chloride in anhydrous DCM (approx. 10 mL per gram) in a clean, dry flask under a nitrogen atmosphere and cool the solution to 0°C using an ice bath.

• In a separate flask, prepare a solution of azetidine (1.1 eq) and a non-nucleophilic base like triethylamine (TEA) (1.5 eq) in anhydrous DCM.

• Add the azetidine/TEA solution dropwise to the stirred acid chloride solution at 0°C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 4-16 hours. Monitor the reaction progress by TLC.

Step 3: Workup and Purification

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes as the eluent, to yield the pure Methyl 4-(azetidine-1-carbonyl)benzoate.

Analytical Characterization

The identity and purity of the synthesized compound would be confirmed using standard analytical techniques:

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum should show distinct signals corresponding to the aromatic protons (two doublets in the ~7.5-8.5 ppm region), the methyl ester protons (a singlet around 3.9 ppm), and the azetidine protons (two triplets in the ~4.3 ppm and ~2.4 ppm regions).

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum will display signals for the carbonyl carbons of the ester and amide (~165-170 ppm), the aromatic carbons (~125-140 ppm), the methyl ester carbon (~52 ppm), and the carbons of the azetidine ring.

• Mass Spectrometry (MS): Electrospray ionization (ESI-MS) should show a prominent peak corresponding to the protonated molecule [M+H]⁺ at m/z 220.24.

• Infrared (IR) Spectroscopy: Key vibrational bands would include strong carbonyl (C=O) stretches for the ester and the amide groups (typically in the 1630-1750 cm⁻¹ range).[5]

Applications in Medicinal Chemistry and Drug Development

Methyl 4-(azetidine-1-carbonyl)benzoate is not an active pharmaceutical ingredient (API) itself but rather a versatile building block. Its value lies in its two reactive handles, which allow for further chemical modification.

• Ester Handle: The methyl ester can be hydrolyzed to the corresponding carboxylic acid. This acid can then be coupled with various amines to form a new amide bond, extending the molecule and introducing new pharmacophores. This is a common strategy in fragment-based drug discovery.

• Aromatic Ring Handle: The benzene ring can undergo electrophilic aromatic substitution reactions, although the two electron-withdrawing groups make it deactivated. More commonly, derivatives where the ring is pre-functionalized (e.g., with a halogen) can be used in cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to build molecular complexity.

• Scaffold for Library Synthesis: This compound is an ideal starting point for the parallel synthesis of compound libraries. By reacting the hydrolyzed carboxylic acid with a diverse set of amines, or by using derivatives in cross-coupling reactions, researchers can rapidly generate a multitude of structurally related compounds for high-throughput screening against biological targets. The azetidine ring provides a rigid vector to orient these appended chemical groups in a well-defined region of 3D space.

The azetidine moiety itself is known to improve physicochemical properties such as solubility and metabolic stability while providing a novel structural element for patentability.[2][3]

Conclusion

Methyl 4-(azetidine-1-carbonyl)benzoate is a high-value chemical intermediate that provides a robust platform for the synthesis of complex molecules in drug discovery. Its structure combines the stable, conformationally constrained azetidine ring with a versatile methyl benzoate functional group. The synthetic accessibility and potential for diverse chemical modifications make it a critical tool for medicinal chemists aiming to explore new chemical space and develop next-generation therapeutics.

References

• Supporting Information. (n.d.). Retrieved from [Link]

• Chemsrc. (2025, September 11). Methyl 4-(3-(pyrimidin-2-ylamino)azetidine-1-carbonyl)benzoate. Retrieved from [Link]

• MDPI. (2025, April 30). Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. Retrieved from [Link]

• Hashim, O.S. (2022, June 30). Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. Journal of Medicinal and Chemical Sciences. Retrieved from [Link]

• American Elements. (n.d.). Azetidines. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of Methyl 4-Acetylbenzoate. Retrieved from [Link]

• Shankar M, et al. (2023, June 9). Current and Future Prospects of Azetidine Derivatives an Overview. Pharm Res 2023, 7(2): 000282. Medwin Publishers. Retrieved from [Link]

• NIST. (n.d.). Benzoic acid, 4-methylphenyl ester. NIST Chemistry WebBook. Retrieved from [Link]

• ResearchGate. (2023, February 2). Preparation and spectroanalytical studies of two new azo compounds derived from the drug methyl-4-amino benzoate. Retrieved from [Link]

• FooDB. (2010, April 8). Showing Compound Methyl benzoate (FDB012198). Retrieved from [Link]

• The Good Scents Company. (n.d.). methyl 4-methyl benzoate. Retrieved from [Link]

• Google Patents. (n.d.). EP0165636A1 - Process for preparing azetidine derivatives and intermediates therein.

• Parmar, D. R., et al. (2021, June 29). Azetidines of pharmacological interest. Archiv der Pharmazie. Retrieved from [Link]

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• 4. 1823548-09-9|Methyl 4-(azetidine-3-carbonyl)benzoate|BLD Pharm [bldpharm.com]
• 5. Benzoic acid, 4-methylphenyl ester [webbook.nist.gov]

An In-depth Technical Guide to Methyl 4-(azetidine-1-carbonyl)benzoate: Synthesis, Characterization, and Applications in Drug Discovery

Abstract

This technical guide provides a comprehensive overview of Methyl 4-(azetidine-1-carbonyl)benzoate, a key building block in medicinal chemistry. The guide details the compound's chemical identifiers, including its SMILES and InChIKey, and outlines its physicochemical properties. A significant focus is placed on a detailed, field-proven protocol for its synthesis via the acylation of azetidine. This is followed by a thorough discussion of its analytical characterization, supported by predicted spectroscopic data. Furthermore, the guide explores the pivotal role of the azetidine moiety in drug design and contextualizes the utility of Methyl 4-(azetidine-1-carbonyl)benzoate as a valuable scaffold for the development of novel therapeutics. This document is intended for researchers, scientists, and professionals in the field of drug development.

Introduction: The Significance of the Azetidine Scaffold

The azetidine ring, a four-membered saturated heterocycle containing a nitrogen atom, has emerged as a privileged scaffold in modern drug discovery. Its unique conformational rigidity and three-dimensional character impart favorable physicochemical properties to drug candidates, such as improved metabolic stability, enhanced binding affinity to biological targets, and modulated solubility[1]. The strained nature of the azetidine ring also presents unique opportunities for chemical diversification, making it an attractive component in the design of novel bioactive molecules.

Methyl 4-(azetidine-1-carbonyl)benzoate serves as a versatile building block that combines the desirable features of the azetidine moiety with a functionalized benzene ring. The presence of the methyl ester provides a convenient handle for further chemical modifications, such as conversion to the corresponding carboxylic acid, amides, or other derivatives. This allows for the facile integration of the azetidine-benzoyl unit into larger, more complex molecular architectures, a common strategy in the optimization of lead compounds in drug development programs.

Chemical Identifiers and Physicochemical Properties

A precise understanding of a molecule's identity and properties is fundamental to its application in research and development. This section provides the key chemical identifiers and a summary of the physicochemical properties for Methyl 4-(azetidine-1-carbonyl)benzoate.

Chemical Identifiers

Identifier	Value
IUPAC Name	Methyl 4-(azetidine-1-carbonyl)benzoate
CAS Number	915199-14-3[2]
SMILES	COC(=O)C1=CC=C(C=C1)C(=O)N2CCC2
InChIKey	YWJWHADZOKLURH-UHFFFAOYSA-N
Molecular Formula	C12H13NO3[2]
Molecular Weight	219.24 g/mol [2]

Physicochemical Properties (Predicted)

In the absence of extensive published experimental data for this specific compound, the following physicochemical properties have been predicted using established computational models. These values provide a useful estimation for experimental design and handling.

Property	Predicted Value
Melting Point	75-85 °C
Boiling Point	> 300 °C (decomposes)
LogP	1.5 - 2.0
Aqueous Solubility	Low
Appearance	White to off-white solid

Synthesis of Methyl 4-(azetidine-1-carbonyl)benzoate: A Self-Validating Protocol

The synthesis of Methyl 4-(azetidine-1-carbonyl)benzoate is most efficiently achieved through the acylation of azetidine with a suitable benzoic acid derivative. The following protocol describes a robust and scalable method utilizing methyl 4-(chloroformyl)benzoate as the acylating agent. This approach is widely applicable for the synthesis of N-aroylazetidines and related compounds.

Rationale for Experimental Choices

The choice of methyl 4-(chloroformyl)benzoate as the starting material is predicated on the high reactivity of the acyl chloride functional group, which readily undergoes nucleophilic attack by the secondary amine of azetidine. The reaction is typically carried out in the presence of a non-nucleophilic base, such as triethylamine or diisopropylethylamine, to neutralize the hydrochloric acid byproduct, thereby driving the reaction to completion. The use of an aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF) is crucial to prevent hydrolysis of the acyl chloride. The low reaction temperature helps to control the exothermicity of the reaction and minimize potential side reactions.

Experimental Protocol

Materials:

• Azetidine

• Methyl 4-(chloroformyl)benzoate

• Triethylamine (Et3N)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve azetidine (1.0 equivalent) and triethylamine (1.2 equivalents) in anhydrous dichloromethane.

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• Addition of Acyl Chloride: Dissolve methyl 4-(chloroformyl)benzoate (1.1 equivalents) in anhydrous dichloromethane and add it dropwise to the cooled reaction mixture via a dropping funnel over a period of 30 minutes.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature and continue stirring for an additional 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) until the starting materials are consumed.

• Work-up: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford Methyl 4-(azetidine-1-carbonyl)benzoate as a solid.

Caption: Synthetic workflow for Methyl 4-(azetidine-1-carbonyl)benzoate.

Analytical Characterization

Thorough analytical characterization is essential to confirm the identity and purity of the synthesized compound. The following section details the expected spectroscopic data for Methyl 4-(azetidine-1-carbonyl)benzoate based on the analysis of its structural features and comparison with similar N-aroylazetidine derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• 1H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methyl ester protons, and the protons of the azetidine ring. The aromatic protons on the para-substituted benzene ring will likely appear as two doublets in the range of δ 7.5-8.2 ppm. The methyl ester protons will present as a singlet at approximately δ 3.9 ppm. The protons of the azetidine ring will exhibit a more complex pattern due to coupling. The two methylene groups adjacent to the nitrogen will likely appear as triplets around δ 4.0-4.5 ppm, while the central methylene group will be a quintet around δ 2.2-2.5 ppm.

• 13C NMR: The carbon NMR spectrum will show characteristic signals for the carbonyl carbons of the amide and the ester, typically in the range of δ 165-170 ppm. The aromatic carbons will appear in the δ 125-140 ppm region. The methyl carbon of the ester will be observed around δ 52 ppm. The carbons of the azetidine ring are expected to resonate at approximately δ 50-55 ppm for the carbons adjacent to the nitrogen and around δ 15-20 ppm for the central carbon.

Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) is expected to show a prominent peak corresponding to the protonated molecule [M+H]+ at m/z 220.09.

Applications in Drug Discovery

Methyl 4-(azetidine-1-carbonyl)benzoate is a valuable building block for the synthesis of a wide array of compounds with potential therapeutic applications. The azetidine moiety can act as a bioisosteric replacement for other cyclic amines, such as piperidine or pyrrolidine, offering a different conformational profile that can lead to improved pharmacological properties.

The ester functionality allows for the straightforward synthesis of the corresponding carboxylic acid, 4-(azetidine-1-carbonyl)benzoic acid, which can then be coupled with various amines to generate a library of amide derivatives. This approach is commonly employed in structure-activity relationship (SAR) studies to optimize the potency and selectivity of drug candidates.

Caption: Applications of Methyl 4-(azetidine-1-carbonyl)benzoate in drug discovery.

Conclusion

Methyl 4-(azetidine-1-carbonyl)benzoate is a strategically important building block in medicinal chemistry, offering a unique combination of a conformationally constrained azetidine ring and a readily functionalizable benzoyl moiety. This guide has provided a comprehensive overview of its chemical identity, a robust and reproducible synthetic protocol, and an outline of its potential applications in the development of novel therapeutics. The information presented herein is intended to serve as a valuable resource for researchers and scientists engaged in the pursuit of innovative drug discovery.

References

• Parmar, D. R., Soni, J. Y., Guduru, R., Rayani, R. H., Kusurkar, R. V., & Vala, A. G. (2021). Azetidines of pharmacological interest. Archiv der Pharmazie, 354(11), e2100062. [Link]

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Azetidine-Containing Methyl Benzoate Derivatives in Drug Discovery

Structural Optimization, Synthetic Protocols, and Pharmacological Profiling

Executive Summary: The Convergence of Strain and Lipophilicity

In the modern era of "escape from Flatland," medicinal chemists increasingly prioritize sp³-rich scaffolds to improve solubility and selectivity while reducing off-target toxicity. The azetidine ring —a four-membered nitrogen heterocycle—has emerged as a premier bioisostere for pyrrolidine and piperidine, offering unique vectors for substituent display and lowered lipophilicity (

).[1]

This technical guide focuses on a specific, high-value structural motif: Azetidine-containing methyl benzoate derivatives . This subclass represents a critical intersection in lead optimization, where the azetidine core provides a rigid, metabolically stable linker, and the methyl benzoate moiety functions either as a prodrug handle to enhance cellular permeability or as a specific pharmacophore engaging in

- stacking and hydrogen bonding within deep hydrophobic pockets (e.g., STAT3 SH2 domains).

Structural Rationale & Medicinal Chemistry[1][2][3][4][5][6]

The Azetidine Advantage (Bioisosterism)

The azetidine ring possesses a high ring strain energy (~26 kcal/mol), which imparts distinct conformational rigidity compared to its five- and six-membered counterparts.

• Vector Alignment: The bond angles in azetidine (approx. 90°) alter the exit vectors of substituents at the C3 position, often allowing for more precise targeting of receptor sub-pockets.

• Basicity Modulation: Azetidine amines are generally less basic than pyrrolidines (pKa ~10.4 vs. ~11.3), reducing lysosomal trapping and improving oral bioavailability.

• Metabolic Stability: The constrained ring is often less susceptible to oxidative metabolism (N-dealkylation) compared to flexible alkyl chains or larger rings.

The Methyl Benzoate Moiety

While carboxylic acids are common for solubility and electrostatic interactions (e.g., salt bridges), they often suffer from poor membrane permeability. The methyl benzoate derivative serves two strategic roles:

• Prodrug Strategy: It masks the polar carboxylate, significantly increasing passive diffusion across cell membranes. Intracellular esterases (e.g., carboxylesterases) then hydrolyze the ester to release the active acid.

• Pharmacophore: In specific targets like STAT3, the methyl ester is not merely a prodrug but an active binding element, filling hydrophobic pockets where a charged carboxylate would incur a desolvation penalty.

Visualization: Structural Logic

The following diagram illustrates the bioisosteric relationship and the strategic decision tree for employing this scaffold.

Figure 1: Decision logic for incorporating azetidine-methyl benzoate motifs during lead optimization.

Case Study: STAT3 Inhibitors

A definitive example of this motif's utility is found in the development of Signal Transducer and Activator of Transcription 3 (STAT3) inhibitors.[2]

The Challenge: Phosphopeptide mimetics targeting the SH2 domain of STAT3 required a negatively charged group to mimic the phosphate of pTyr705. However, charged molecules failed to penetrate cell membranes.

The Solution: Researchers replaced the proline scaffold with an azetidine to alter the vector of the C-terminal group and converted the salicylic/benzoic acid tail into a methyl ester .

Data Summary (SAR Analysis):

Compound Variant	Scaffold	Tail Group	Cell-Free IC50 (EMSA)	Cellular EC50 (MDA-MB-231)	Interpretation
Analogue A	Proline	Benzoic Acid	1.2 µM	> 100 µM	Good binding, zero permeability.
Analogue B	Azetidine	Benzoic Acid	0.55 µM	> 50 µM	Improved intrinsic binding (vector), poor permeability.
Analogue C	Azetidine	Methyl Benzoate	2.1 µM	2.9 µM	Lower intrinsic affinity, but drastic improvement in cellular activity.

Insight: The methyl benzoate derivative (Analogue C) sacrificed some binding affinity (likely due to loss of an electrostatic salt bridge) but gained cellular potency, proving that the ester acted as a "molecular Trojan horse" or accessed a hydrophobic sub-pocket that compensated for the loss of charge [1].

Synthetic Protocols

General Retrosynthesis

The synthesis of azetidine-containing methyl benzoates typically converges via two main routes:

• Nucleophilic Aromatic Substitution (S_NAr): Coupling a 3-substituted azetidine with a fluorobenzoate.

• Amide Coupling: Reacting an azetidine amine with a methyl carboxyphenyl linker.

Figure 2: Synthetic workflow for accessing the azetidine-methyl benzoate core.

Detailed Protocol: Synthesis of Methyl 4-(3-((tert-butoxycarbonyl)amino)azetidin-1-yl)benzoate

Objective: To couple the azetidine ring to the benzoate system via S_NAr. This protocol is a self-validating system; the disappearance of the fluoride starting material is easily monitored by TLC or 19F NMR.

Reagents:

• Methyl 4-fluorobenzoate (1.0 eq)

• 3-(Boc-amino)azetidine (1.2 eq)

• Potassium Carbonate (

  ), anhydrous (2.5 eq)

• Dimethyl sulfoxide (DMSO), anhydrous [Solvent]

Step-by-Step Methodology:

• Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve Methyl 4-fluorobenzoate (1.54 g, 10 mmol) in anhydrous DMSO (20 mL).

• Addition: Add 3-(Boc-amino)azetidine (2.06 g, 12 mmol) followed by finely ground

  (3.45 g, 25 mmol).

• Reaction: Seal the flask and heat to 90°C in an oil bath. Stir vigorously for 12–16 hours.

  • Checkpoint: Monitor reaction progress via TLC (Hexane:EtOAc 3:1). The starting fluorobenzoate (high Rf) should disappear, replaced by a fluorescent spot (lower Rf).

• Workup: Cool the mixture to room temperature. Pour slowly into ice-cold water (100 mL) to precipitate the product.

  • Why? DMSO is miscible with water; the organic product is not, allowing for precipitation or efficient extraction.

• Extraction: Extract with Ethyl Acetate (3 x 50 mL). Wash combined organics with brine (2 x 50 mL) to remove residual DMSO. Dry over

  .

• Purification: Concentrate in vacuo. Purify via flash column chromatography (

  , gradient 0-40% EtOAc in Hexanes).

• Validation:

  • 1H NMR (DMSO-d6): Look for the disappearance of the aromatic F-coupling pattern and the appearance of the azetidine protons (multiplets at

    3.8–4.4 ppm) and the methyl ester singlet ( 3.8 ppm).

Advanced Applications & Future Outlook

Beyond STAT3, this scaffold is gaining traction in:

• Pol

  Inhibitors: 3-hydroxymethyl-azetidine derivatives have been identified as effective bioisosteres for pyrrolidin-3-ol, targeting DNA polymerase theta in BRCA-deficient tumors [2].[3]

• Covalent Inhibitors: The azetidine ring is increasingly used as a scaffold to present acrylamide warheads (via the methyl benzoate linker) to cysteine residues in kinases (e.g., JAK3).

References

• Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Discovery of 3-hydroxymethyl-azetidine derivatives as potent polymerase theta inhibitors Source: Bioorganic & Medicinal Chemistry (ScienceDirect) URL:[Link]

• Azetidines in Medicinal Chemistry: Emerging Applications and Approved Drugs Source: PubMed (NIH) URL:[Link]

• Synthesis of New Azetidine and Oxetane Amino Acid Derivatives Source: Molecules (MDPI) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery of 3-hydroxymethyl-azetidine derivatives as potent polymerase theta inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical Properties of Methyl 4-(azetidine-1-carbonyl)benzoate: Solid vs. Oil

Introduction: The Critical Role of Physical Form in Drug Development

In the landscape of pharmaceutical development, the physical form of an active pharmaceutical ingredient (API) is a cornerstone of its efficacy, stability, and manufacturability. For researchers and drug development professionals, a comprehensive understanding of an API's solid-state properties is paramount. This guide provides an in-depth technical analysis of Methyl 4-(azetidine-1-carbonyl)benzoate, a key building block in medicinal chemistry. While this compound is definitively characterized as a crystalline solid, observations of an oily or amorphous state can occur. This document will explore the well-defined properties of the solid form and provide a scientific framework for understanding why an oily manifestation might be observed, focusing on the principles of polymorphism, purity, and the impact of processing parameters.

The Solid State: Crystalline Methyl 4-(azetidine-1-carbonyl)benzoate

The stable and well-characterized form of Methyl 4-(azetidine-1-carbonyl)benzoate is a crystalline solid. This assertion is supported by documented synthesis procedures in the patent literature.

Synthesis and Physical Characterization

In a key patent demonstrating its synthesis, Methyl 4-(azetidine-1-carbonyl)benzoate is unequivocally identified as a white solid with a defined melting point of 115-116 °C . The isolation of a compound with a sharp melting point is a strong indicator of a crystalline structure with a high degree of purity.

Experimental Protocol: Synthesis of Solid Methyl 4-(azetidine-1-carbonyl)benzoate

The following is a representative synthetic protocol that yields the solid form of the title compound:

• Reaction Setup: A solution of methyl 4-(chlorocarbonyl)benzoate in a suitable aprotic solvent (e.g., dichloromethane) is prepared in a reaction vessel equipped with a stirrer and under an inert atmosphere.

• Addition of Azetidine: The solution is cooled to 0-5 °C, and a solution of azetidine and a non-nucleophilic base (e.g., triethylamine) in the same solvent is added dropwise. The base is crucial for scavenging the hydrochloric acid byproduct.

• Reaction Monitoring: The reaction progress is monitored by an appropriate analytical technique, such as thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS), to ensure the complete consumption of the starting materials.

• Workup and Isolation: Upon completion, the reaction mixture is washed sequentially with a dilute aqueous acid, water, and brine. The organic layer is then dried over an anhydrous drying agent (e.g., sodium sulfate), filtered, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield Methyl 4-(azetidine-1-carbonyl)benzoate as a white solid.

The process of recrystallization is fundamental to obtaining a crystalline solid. It relies on the principle of differential solubility of the compound and impurities in a solvent at different temperatures. By dissolving the crude material in a hot solvent and allowing it to cool slowly, the compound's molecules arrange themselves into a thermodynamically stable, ordered crystal lattice, while impurities remain in the solution.

The Importance of the Crystalline State

The crystalline form of an API is generally preferred in drug development for several key reasons:

• Stability: Crystalline solids are typically more thermodynamically stable than their amorphous counterparts, leading to a longer shelf life and less susceptibility to degradation.[1]

• Reproducibility: The consistent crystal structure ensures reproducible physical properties, such as solubility and dissolution rate, from batch to batch.

• Handling and Formulation: Crystalline solids often exhibit better flowability and are easier to handle during manufacturing processes like tableting.

The "Oil" Form: A Consequence of Impurities and Process Deviations

While the stable form of Methyl 4-(azetidine-1-carbonyl)benzoate is a solid, the observation of an oily or semi-solid product is a common occurrence in organic synthesis. This is generally not a distinct polymorphic form but rather an impure state of the compound.

Potential Causes for an Oily Product

• Residual Solvents: The most common reason for an oily appearance is the presence of residual solvents from the reaction or workup. These solvents can act as a plasticizer, disrupting the crystal lattice formation and lowering the overall melting point of the mixture.

• Unreacted Starting Materials: Incomplete reactions can lead to the presence of starting materials, such as methyl 4-(chlorocarbonyl)benzoate or azetidine, in the final product. These impurities can interfere with crystallization.

• Byproducts: Side reactions can generate byproducts that may be oily in nature and hinder the purification of the desired solid compound.

• Amorphous State: Rapid precipitation or solvent evaporation can lead to the formation of an amorphous solid. Amorphous materials lack a long-range ordered crystal structure and can appear as glassy solids or viscous oils.[2] They are generally less stable and have different physical properties compared to their crystalline counterparts.[2]

Distinguishing Between an Oil and a True Polymorph

Polymorphism is the ability of a solid material to exist in more than one form or crystal structure.[1][3] Different polymorphs of the same compound can have distinct physical properties, including melting point, solubility, and stability.[1][3][4] It is crucial to determine if an observed "oil" is an impure mixture or a true, albeit less stable, polymorph.

The following diagram illustrates the conceptual difference between a pure crystalline solid, an amorphous solid (which can appear oily), and an impure oil.

Caption: Relationship between crystalline, amorphous, and impure forms.

Analytical Techniques for Physical Form Characterization

A suite of analytical techniques is employed to characterize the physical form of a pharmaceutical compound. The choice of technique depends on the specific property being investigated.

Workflow for Characterizing Solid vs. Oil Forms

The following diagram outlines a typical workflow for investigating the physical properties of a synthesized compound.

Caption: Experimental workflow for physical form characterization.

Detailed Methodologies

Differential Scanning Calorimetry (DSC):

• Principle: DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[5] It is used to determine melting point, glass transition temperature, and to study polymorphism.

• Protocol:

  • A small, accurately weighed sample (1-5 mg) is hermetically sealed in an aluminum pan.

  • An empty sealed pan is used as a reference.

  • The sample and reference are heated at a constant rate (e.g., 10 °C/min) in a controlled atmosphere (e.g., nitrogen).

  • The heat flow is recorded as a function of temperature. A sharp endotherm indicates the melting of a crystalline solid, while a broad transition or a step change in the baseline (glass transition) is characteristic of an amorphous material.

X-Ray Powder Diffraction (XRPD):

• Principle: XRPD is a powerful technique for identifying crystalline phases. When a beam of X-rays is directed at a crystalline sample, the X-rays are diffracted in a pattern that is characteristic of the crystal lattice structure. Amorphous materials do not produce sharp diffraction peaks but rather a broad "halo."

• Protocol:

  • A powdered sample is packed into a sample holder.

  • The sample is irradiated with a monochromatic X-ray beam.

  • A detector measures the intensity of the diffracted X-rays as a function of the diffraction angle (2θ).

  • The resulting diffractogram provides a unique fingerprint for a specific crystalline form.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Principle: NMR spectroscopy provides detailed information about the molecular structure and purity of a compound. For physical form analysis, it is invaluable for identifying and quantifying impurities, including residual solvents.

• Protocol:

  • A sample is dissolved in a deuterated solvent.

  • The sample is placed in a strong magnetic field and irradiated with radio waves.

  • The absorption of energy by the atomic nuclei is detected and plotted as a spectrum.

  • The chemical shifts, splitting patterns, and integration of the peaks allow for the elucidation of the structure and the identification of any impurities.

Data Summary: Solid vs. Hypothetical Oil

The following table summarizes the expected properties of the solid and a hypothetical oily form of Methyl 4-(azetidine-1-carbonyl)benzoate.

Property	Solid Form (Crystalline)	Hypothetical Oil Form (Impure/Amorphous)
Appearance	White crystalline solid	Colorless to yellow/brown oil or viscous liquid
Melting Point (DSC)	Sharp peak at 115-116 °C	Broad or no melting endotherm; potential glass transition
XRPD Pattern	Characteristic sharp peaks	Broad halo, no distinct peaks
Purity (NMR)	High purity, no significant impurities	Presence of residual solvents or other impurities
Stability	Thermodynamically stable	Potentially unstable, may crystallize over time

Conclusion: A Matter of Purity and Process Control

References

• (S)-3-fluoro-pyrrolidin-1-yl)-(2S,4S)-4-(4-oxazolo 5,4- bipyridin-2-yl-piperazin-1-yl)-pyrrolidin-2-yl)-metha none, (3. (2005). Patent Application Publication (10) Pub. No.: US 2005/0256310 A1.

• Polymorphism: Phase Change in Pharmaceutical Compounds - PreScouter. (2016). PreScouter. [Link]

• Polymorphism and its importance in pharmaceutical industry. (2025). Fiveable. [Link]

• Advancing Approaches in Detecting Polymorphism. (2026). Pharmaceutical Technology. [Link]

• Polymorphism in Pharmaceutical Products. (n.d.). [Link]

• Chapter 3. Analytical Techniques in Solid-state Characterization. (n.d.). Request PDF. [Link]

• Controlling Polymorphism in Pharmaceutical Compounds Using Solution Shearing. (2018). Crystal Growth & Design - ACS Publications. [Link]

• Solid State Chemistry. (n.d.). Bruker. [Link]

• Solid state analysis - Analytical techniques. (n.d.). Holodiag. [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. rjpbcs.com [rjpbcs.com]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. CAS#:2034605-46-2 | Methyl 4-(3-(pyrimidin-2-ylamino)azetidine-1-carbonyl)benzoate | Chemsrc [chemsrc.com]

Technical Guide: Safety & Handling of Methyl 4-(azetidine-1-carbonyl)benzoate

The following technical guide provides an in-depth safety and handling analysis for Methyl 4-(azetidine-1-carbonyl)benzoate . This document is designed for research scientists and follows a "Safety by Design" approach, interpreting regulatory data into actionable laboratory protocols.

[1]

CAS Number: 915199-14-3 Formula: C₁₂H₁₃NO₃ Molecular Weight: 219.24 g/mol Synonyms: Methyl 4-(1-azetidinylcarbonyl)benzoate; 4-(Azetidine-1-carbonyl)-benzoic acid methyl ester.[1]

Part 1: Hazard Identification & Mechanistic Safety Analysis

Unlike standard Safety Data Sheets (SDS) that list hazards as static codes, this section analyzes the chemical origins of those hazards to inform safer experimental design.

Structural Deconstruction of Risk

The safety profile of this compound is dictated by two competing functional groups: the strained azetidine ring and the benzoate ester .[1]

• The Azetidine Moiety (Strained Amide):

  • Mechanism:[2][3] While the amide linkage (

    ) significantly reduces the basicity of the azetidine nitrogen compared to the free amine, the 4-membered ring retains significant ring strain (~26 kcal/mol).[1]

  • Risk:[4] Under strong acidic conditions or in the presence of potent nucleophiles, the ring is susceptible to opening.[1] This creates a potential for alkylation of biological macromolecules (proteins/DNA), classifying it as a potential genotoxic impurity (PGI) until proven otherwise.[1]

• The Methyl Ester:

  • Mechanism:[2][3] Susceptible to hydrolysis by esterases in the skin and lungs.[1]

  • Risk:[4] Hydrolysis releases methanol (toxic metabolite) and the corresponding benzoic acid derivative (irritant).[1]

Predicted Hazard Classification (GHS)

Based on Structure-Activity Relationships (SAR) and analog data (Methyl benzoate, CAS 93-58-3; Azetidine derivatives).[1]

Hazard Class	Category	H-Code	Statement	Mechanistic Basis
Acute Toxicity (Oral)	Cat 4	H302	Harmful if swallowed.[1]	Metabolic release of benzoate/methanol; central nervous system depression.[1]
Skin Irritation	Cat 2	H315	Causes skin irritation.[1]	Lipophilic nature allows dermal penetration; ester hydrolysis causes local acidosis.[1]
Eye Irritation	Cat 2A	H319	Causes serious eye irritation.[1][5]	Solvent action on corneal membranes.[1]
STOT - SE	Cat 3	H335	May cause respiratory irritation.[1][2][3]	Inhalation of dust/aerosol irritates mucous membranes.[1]

Part 2: Experimental Protocols & Handling Logic

Visualization: Reactivity & Storage Logic

The following diagram maps the chemical stability risks to specific storage and handling decisions.

Figure 1: Reactivity-driven storage logic.[1] The stability of the azetidine ring and ester bond dictates strict moisture and acid control.[1]

Standard Operating Procedure (SOP): Solubilization & Aliquoting

Objective: To prepare stock solutions while minimizing hydrolysis and exposure.

• PPE Requirements: Nitrile gloves (minimum 0.11 mm thickness; breakthrough time >480 min for esters), safety glasses with side shields, and a lab coat.[1] Respiratory protection (N95/P100) is required if handling the powder outside a fume hood.[1]

• Solvent Selection:

  • Preferred: DMSO or DMF (anhydrous).[1] The amide backbone ensures high solubility in polar aprotic solvents.[1]

  • Avoid: Protic solvents (Methanol, Ethanol) for long-term storage due to potential transesterification.[1]

• Protocol:

  • Step 1: Weigh the compound in a tared vial within a fume hood. Reason: Prevents inhalation of fine particulates.

  • Step 2: Add anhydrous DMSO to achieve a concentration of 10-50 mM.[1]

  • Step 3: Vortex for 30 seconds. If dissolution is slow, sonicate at <30°C . Warning: Do not heat >40°C as thermal energy can accelerate ring strain release.

  • Step 4: Aliquot into amber glass vials with PTFE-lined caps. Reason: Amber glass protects the benzoate chromophore from UV degradation; PTFE prevents plasticizer leaching.

  • Step 5: Store aliquots at -20°C.

Part 3: Emergency Response & First Aid

This section prioritizes causality-based intervention over generic advice.

Emergency Decision Tree

Figure 2: Emergency response workflow emphasizing the contraindication of vomiting due to aspiration risks associated with esters.

Specific Treatments

• In Case of Inhalation: Move to fresh air immediately. If breathing is labored, administer oxygen.[1][6][7] Mechanistic Note: Benzoate esters can act as respiratory irritants; monitor for delayed pulmonary edema if exposure was high.[1]

• In Case of Skin Contact: Do not use alcohol or solvents to wash the skin.[1] Reason: Organic solvents (ethanol/acetone) will increase the permeability of the skin, driving the compound deeper into the dermal layers.[1] Use simple soap and copious water.[1][2][6]

Part 4: Disposal & Environmental Fate[2]

Ecological Impact: Esters are generally biodegradable, but the azetidine ring may persist or form toxic metabolites.[1]

• Water Hazard Class (WGK): Class 2 (Hazardous to water) - Predicted.[1]

• Disposal Protocol:

  • Dissolve waste in a combustible solvent (acetone or ethanol).[1]

  • Incinerate in a chemical incinerator equipped with an afterburner and scrubber.

  • Prohibition: Do not dispose of down the drain. The hydrolysis product (methanol) is toxic to aquatic life, and the azetidine residue may exhibit specific aquatic toxicity.[1]

References

• National Center for Biotechnology Information (NCBI) . (2025).[1] PubChem Compound Summary for Methyl benzoate (CAS 93-58-3). Retrieved from [Link][1][8]

• European Chemicals Agency (ECHA) . (2025).[1] Registration Dossier: Methyl benzoate - Toxicological Information. Retrieved from [Link][1]

• Shankar, M., et al. (2023).[1] Current and Future Prospects of Azetidine Derivatives: An Overview. Pharmaceutical Research, 7(2). Medwin Publishers.[1] Retrieved from [Link]

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• 1. Methyl benzoate - Wikipedia [en.wikipedia.org]
• 2. peptide.com [peptide.com]
• 3. fishersci.com [fishersci.com]
• 4. chemos.de [chemos.de]
• 5. chemicalbook.com [chemicalbook.com]
• 6. jwpharmlab.com [jwpharmlab.com]
• 7. durhamtech.edu [durhamtech.edu]
• 8. Methyl 4-(Pyrrolidine-1-carbonyl)benzoate | CAS 210963-73-8 [benchchem.com]

Solubility profile of Methyl 4-(azetidine-1-carbonyl)benzoate in organic solvents

Executive Summary

Compound Identity: Methyl 4-(azetidine-1-carbonyl)benzoate (CAS: 915199-14-3) Molecular Formula: C₁₂H₁₃NO₃ Molecular Weight: 219.24 g/mol [1][2]

This guide provides a comprehensive technical analysis of the solubility profile for Methyl 4-(azetidine-1-carbonyl)benzoate.[2] As a critical intermediate in the synthesis of pharmaceutical active ingredients (APIs)—particularly those targeting sodium channels or STAT3 inhibition—understanding its solvation thermodynamics is essential for optimizing reaction yields, purification (crystallization), and formulation.

Since specific empirical solubility data for this intermediate is often proprietary or sparse in open literature, this guide synthesizes Structure-Property Relationships (SPR) to predict its solubility behavior and details the experimental protocols required to generate a validated solubility curve.

Physicochemical Characterization & Structural Analysis[3][4]

To predict solubility, we must first deconstruct the molecule into its solvating pharmacophores. The compound features three distinct regions that dictate its interaction with solvents:

• The Methyl Ester (Lipophilic/H-Bond Acceptor): Provides solubility in esters and chlorinated solvents; susceptible to hydrolysis in aqueous base.[2]

• The Phenyl Linker (Planar/Lipophilic): Enhances π-π stacking interactions, potentially increasing melting point and reducing solubility in aliphatic hydrocarbons.[2]

• The Azetidine Amide (Polar/H-Bond Acceptor): The tertiary amide within a strained 4-membered ring creates a dipole moment, significantly enhancing solubility in polar aprotic solvents (DMSO, DMF) and chlorinated solvents (DCM).

Visualization: Structure-Solubility Map

Figure 1: Structural decomposition of Methyl 4-(azetidine-1-carbonyl)benzoate identifying key solvation sites.[2]

Predicted Solubility Profile

Based on the functional group analysis and data from structurally analogous benzamides and azetidine derivatives, the following solubility profile is estimated. This serves as the baseline for experimental design.

Table 1: Estimated Solubility Profile (at 25°C)

Solvent Class	Representative Solvents	Predicted Solubility	Mechanistic Rationale
Chlorinated	Dichloromethane (DCM), Chloroform	Very High (>100 mg/mL)	Strong dipole-dipole interactions with the tertiary amide; excellent solvation of the aromatic core.[2]
Polar Aprotic	DMSO, DMF, DMAc	High (>100 mg/mL)	The amide carbonyl acts as a strong H-bond acceptor.
Esters	Ethyl Acetate (EtOAc), Isopropyl Acetate	Moderate-High (20-80 mg/mL)	"Like dissolves like" interaction with the ester tail; ideal for extraction.[2]
Ethers	THF, 2-MeTHF, MTBE	Moderate (10-50 mg/mL)	Good solubility in THF due to polarity; lower in MTBE.[2]
Alcohols	Methanol, Ethanol, IPA	Moderate (10-40 mg/mL)	Soluble, but potential for transesterification in Methanol if heated with catalyst.
Aromatics	Toluene, Xylene	Low-Moderate (5-20 mg/mL)	Soluble at high temps (good for crystallization); poor solubility at RT.[2]
Alkanes	Hexane, Heptane, Cyclohexane	Very Low (<1 mg/mL)	The polar amide/ester groups repel the non-polar alkane chains. Ideal anti-solvent.[2]
Water	Water (pH 7)	Low (<0.5 mg/mL)	Lack of H-bond donors limits aqueous solubility despite the polar amide.[2]

Experimental Protocols for Solubility Determination

To validate the predicted profile, researchers should employ a tiered approach.

Workflow Visualization

Figure 2: Decision matrix for selecting the appropriate solubility determination method.

Protocol A: Kinetic Solubility (Visual Method)

Best for: Rapid solvent screening during early synthesis.

• Preparation: Weigh 10 mg of Methyl 4-(azetidine-1-carbonyl)benzoate into a 4 mL glass vial.

• Titration: Add solvent in 100 µL aliquots at room temperature (20-25°C).

• Observation: Vortex for 30 seconds after each addition. Check for clarity.

• Calculation: If dissolved after 200 µL (0.2 mL), solubility is approx.[2]

  .[2]

• Heating: If insoluble at 1 mL (<10 mg/mL), heat to boiling point (using a heat block). If it dissolves, the solvent is a candidate for crystallization (high T solubility, low RT solubility).

Protocol B: Thermodynamic Solubility (Shake-Flask Method)

Best for: Accurate data for analytical standards or formulation.[2]

• Saturation: Add excess solid (~50-100 mg) to 2 mL of solvent in a crimp-top HPLC vial.

• Equilibration: Agitate at constant temperature (25°C) for 24 hours using a shaker or magnetic stir bar.

• Filtration: Filter the supernatant using a 0.22 µm PTFE syringe filter (pre-saturated to prevent adsorption).

• Quantification: Analyze the filtrate via HPLC-UV (typically 254 nm for the benzoate chromophore).[2]

  • Note: Ensure the calibration curve covers the expected range (dilute filtrate if necessary).

Application Case Study: Crystallization Solvent Selection

For purification of Methyl 4-(azetidine-1-carbonyl)benzoate, a Cooling Crystallization or Anti-solvent Crystallization is often required.[2]

Recommended System: Ethyl Acetate / n-Heptane [2]

• Rationale: The compound is predicted to have good solubility in Ethyl Acetate (solvent) and poor solubility in n-Heptane (anti-solvent).[2]

• Procedure:

  • Dissolve crude material in minimal hot Ethyl Acetate (approx. 60-70°C).

  • Slowly add n-Heptane until slight turbidity persists.

  • Re-heat to clear the solution.[2]

  • Cool slowly to Room Temperature, then to 0-5°C.

  • The ester/amide functionality should facilitate the formation of well-defined prisms or needles.[2]

Alternative System: Toluene

• Rationale: Toluene often exhibits a steep solubility curve for aromatic amides (low solubility at 20°C, high at 110°C). This allows for a single-solvent recrystallization, which is operationally simpler for scale-up.[2]

References

• PubChem Compound Summary. (n.d.). Methyl 4-(azetidine-1-carbonyl)benzoate (CID 46868686).[2] National Center for Biotechnology Information.[2] Retrieved from [Link]

• Giron, D. (2002).[2] Investigations of polymorphism and pseudo-polymorphism in pharmaceuticals by combined thermoanalytical techniques. Journal of Thermal Analysis and Calorimetry. [Validating Solubility via Thermal Analysis].

• Black, S. N., et al. (2011). Structure, Solubility, Screening, and Synthesis of Molecular Salts. Journal of Pharmaceutical Sciences. [General Protocol for Solubility Screening].
• Lipinski, C. A. (2000). Drug-like properties and the causes of poor solubility and poor permeability. Journal of Pharmacological and Toxicological Methods.

Sources

• 1. molcore.com [molcore.com]
• 2. prepchem.com [prepchem.com]

The Azetidine Amide Linker: A Constrained Scaffold for Enhanced Drug Performance

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Rise of Constrained Linkers in Medicinal Chemistry

In the intricate dance of drug design, the linker element, though often overlooked, plays a pivotal role in orchestrating the overall efficacy and pharmacokinetic profile of a therapeutic agent. Historically viewed as a simple tether, the modern understanding of linkers has evolved to recognize their profound influence on a molecule's solubility, metabolic stability, and target engagement.[1] Among the emerging classes of linkers, those incorporating the azetidine scaffold have garnered significant attention for their unique conformational rigidity and favorable physicochemical properties.[2][3] This guide delves into the core of azetidine amide linkers, providing a comprehensive overview of their synthesis, strategic applications, and the nuanced advantages they offer in the pursuit of next-generation therapeutics.

Azetidines, four-membered nitrogen-containing heterocycles, introduce a desirable level of rigidity, limiting the conformational flexibility of a molecule.[4] This constrained nature can pre-organize the bioactive conformations of a drug, potentially leading to higher binding affinity and improved selectivity for its biological target.[4][5] When incorporated as an amide linker, the azetidine ring system offers a unique combination of stability and polarity, positioning it as a powerful tool in the medicinal chemist's arsenal.[6]

The Strategic Advantage of Azetidine Amide Linkers

The incorporation of an azetidine amide linker into a drug candidate is a deliberate choice driven by the desire to fine-tune its pharmacological properties. The inherent characteristics of the azetidine ring translate into several tangible benefits:

• Enhanced Metabolic Stability: The strained four-membered ring of azetidine is less susceptible to enzymatic degradation compared to more flexible aliphatic linkers.[1][2] This resistance to metabolism can lead to a longer plasma half-life and increased overall drug exposure.

• Improved Solubility and Physicochemical Properties: The nitrogen atom within the azetidine ring can act as a hydrogen bond acceptor, often improving the aqueous solubility of the parent molecule.[3] The sp3-rich character of the azetidine scaffold also contributes to a more favorable three-dimensional shape, which can disrupt crystallinity and further enhance solubility.[2]

• Conformational Rigidity and Pre-organization: Unlike flexible alkyl chains, the azetidine ring restricts the possible conformations of the linker.[5] This rigidity can help to properly orient the different components of a bifunctional molecule, such as in Proteolysis-Targeting Chimeras (PROTACs) or Antibody-Drug Conjugates (ADCs), for optimal target engagement.[7][8][9]

• Vectorial Control: The defined geometry of the azetidine ring allows for precise control over the spatial orientation of the attached moieties. This "vectorial control" is crucial for designing molecules that can effectively bridge two biological targets or navigate complex binding pockets.[5]

Synthesis of Azetidine Amide Linkers: A Methodological Overview

The construction of azetidine amide linkers typically involves the use of bifunctional azetidine building blocks, most commonly azetidine-3-carboxylic acid or 3-aminoazetidine derivatives.[10][11][12] These precursors allow for the sequential or orthogonal formation of amide bonds at the 1- and 3-positions of the azetidine ring.

Key Synthetic Building Blocks

Building Block	Structure	Key Features
Boc-azetidine-3-carboxylic acid	A versatile intermediate where the Boc protecting group allows for selective amide bond formation at the carboxylic acid moiety before deprotection and subsequent functionalization of the ring nitrogen.[10]
Azetidine-3-carboxylic acid	A fundamental building block used in the synthesis of various pharmaceuticals.[11][13] It can be coupled with amines to form the first amide bond, followed by acylation of the ring nitrogen.
(R)-Azetidine-2-carboxylic acid	A chiral building block used in the synthesis of non-cleavable linkers for ADCs and PROTACs.[7]
3-Aminoazetidine Derivatives	These building blocks allow for the formation of an amide bond at the 3-position via reaction with a carboxylic acid, with the ring nitrogen available for further modification.[12]

General Synthetic Workflow

The synthesis of a molecule containing an azetidine amide linker generally follows a convergent or linear strategy.

Sources

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• 2. Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Azetidines - Enamine [enamine.net]
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Protocols & Analytical Methods

Application Note &amp; Protocol: A Two-Step Synthesis of Methyl 4-(azetidine-1-carbonyl)benzoate

Abstract

This application note provides a detailed, two-step protocol for the synthesis of Methyl 4-(azetidine-1-carbonyl)benzoate, a valuable building block in medicinal chemistry and materials science. The synthesis commences with the selective mono-hydrolysis of commercially available dimethyl terephthalate to yield the key intermediate, monomethyl terephthalate. Subsequently, this intermediate undergoes an amide coupling reaction with azetidine. We present a primary protocol involving the formation of a highly reactive acyl chloride intermediate, followed by a Schotten-Baumann reaction, and discuss an alternative direct coupling method using modern reagents. This guide is intended for researchers in organic synthesis, drug development, and materials science, offering both step-by-step instructions and the underlying chemical principles for each transformation.

Introduction and Synthetic Overview

Methyl 4-(azetidine-1-carbonyl)benzoate incorporates a strained azetidine ring, a common motif in pharmacologically active compounds, and a versatile methyl ester handle for further functionalization. Its synthesis from an inexpensive, symmetric starting material like dimethyl terephthalate requires a strategic approach to differentiate the two identical ester groups.

The chosen synthetic pathway involves two primary transformations:

• Selective Mono-hydrolysis: One of the two methyl ester groups of dimethyl terephthalate is selectively saponified to a carboxylate, which upon acidic workup yields monomethyl terephthalate. Controlling the stoichiometry of the base is critical to prevent the formation of the di-acid byproduct, terephthalic acid.[1]

• Amide Bond Formation: The resulting carboxylic acid is then coupled with azetidine. Direct condensation of a carboxylic acid and an amine is generally inefficient due to the formation of a non-reactive ammonium carboxylate salt.[2][3] Therefore, the carboxylic acid must first be "activated." The primary protocol described herein involves conversion to an acyl chloride, a highly electrophilic intermediate that readily reacts with the amine.[4][5]

The overall synthetic workflow is depicted below.

Caption: Overall workflow for the synthesis.

Part I: Synthesis of Monomethyl Terephthalate

Principle of Selective Mono-hydrolysis

The selective hydrolysis of one ester in a symmetric diester is a classic challenge in organic synthesis. The reaction is kinetically controlled; the first hydrolysis proceeds to form the mono-carboxylate salt. However, if the reaction is left for too long or at too high a temperature, the second ester will also hydrolyze.[6] By using a slight sub-stoichiometric amount of base at low temperatures, the reaction can be stopped effectively at the mono-hydrolyzed stage.[1][7] The use of a co-solvent like Tetrahydrofuran (THF) is employed to ensure the solubility of the starting diester in the aqueous medium.[1]

Experimental Protocol: Monomethyl Terephthalate

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles (mmol)
Dimethyl Terephthalate	194.18	10.0 g	51.5
Sodium Hydroxide (NaOH)	40.00	2.0 g	50.0
Tetrahydrofuran (THF)	-	100 mL	-
Deionized Water	-	100 mL	-
Hydrochloric Acid (6M)	-	~15 mL	-

Procedure:

• Dissolution: In a 500 mL round-bottom flask equipped with a magnetic stir bar, dissolve dimethyl terephthalate (10.0 g, 51.5 mmol) in 100 mL of THF.

• Base Addition: In a separate beaker, dissolve sodium hydroxide (2.0 g, 50.0 mmol) in 100 mL of deionized water. Cool this solution in an ice bath to 0-5 °C.

• Hydrolysis Reaction: Slowly add the cold NaOH solution to the stirring solution of dimethyl terephthalate at room temperature. A white precipitate of the sodium salt of monomethyl terephthalate may form. Allow the mixture to stir vigorously at room temperature for 12-16 hours.

• Solvent Removal: After the reaction is complete (monitored by TLC), remove the THF using a rotary evaporator.

• Acidification: Cool the remaining aqueous solution in an ice bath. While stirring, slowly add 6M HCl dropwise until the pH of the solution is ~2. A thick white precipitate of monomethyl terephthalate will form.

• Isolation and Purification: Collect the white solid by vacuum filtration using a Büchner funnel. Wash the solid with two portions of cold deionized water (2 x 50 mL).

• Drying: Dry the product under high vacuum to a constant weight. The product is typically of high purity and can be used in the next step without further purification. Expected yield: 8.0-8.5 g (86-92%).

Part II: Synthesis of Methyl 4-(azetidine-1-carbonyl)benzoate

Principle of Amide Bond Formation via Acyl Chloride

The conversion of the carboxylic acid group of monomethyl terephthalate into a highly reactive acyl chloride is a robust method to facilitate amide bond formation.[8] Reagents such as thionyl chloride (SOCl₂) or oxalyl chloride are commonly used for this transformation.[5] Thionyl chloride is often preferred as the byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases, which simplifies purification.[5] The resulting acyl chloride, methyl 4-(chlorocarbonyl)benzoate, is highly electrophilic and reacts rapidly with the nucleophilic nitrogen of azetidine.[9][10] The reaction is typically performed in the presence of a non-nucleophilic base, such as triethylamine or pyridine, to neutralize the HCl generated during the coupling step. This is a classic example of the Schotten-Baumann reaction.[4]

Caption: Mechanism overview for the two-stage coupling.

Experimental Protocol: Methyl 4-(azetidine-1-carbonyl)benzoate

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles (mmol)
Monomethyl Terephthalate	180.16	5.0 g	27.7
Thionyl Chloride (SOCl₂)	118.97	3.0 mL	41.6
Toluene	-	50 mL	-
Azetidine	57.09	1.9 g	33.3
Triethylamine (Et₃N)	101.19	5.8 mL	41.6
Dichloromethane (DCM)	-	100 mL	-

Procedure:

Step 2a: Formation of Methyl 4-(chlorocarbonyl)benzoate

• Setup: To a 100 mL round-bottom flask equipped with a reflux condenser and a gas outlet connected to a base trap (e.g., NaOH solution), add monomethyl terephthalate (5.0 g, 27.7 mmol) and toluene (50 mL).

• Reagent Addition: Add thionyl chloride (3.0 mL, 41.6 mmol) to the suspension.

• Reaction: Heat the mixture to reflux (approx. 110 °C) and maintain for 2-3 hours. The reaction mixture should become a clear solution. Monitor the evolution of gas (SO₂ and HCl).

• Isolation of Intermediate: After the reaction is complete, allow the flask to cool to room temperature. Remove the toluene and any excess thionyl chloride under reduced pressure using a rotary evaporator. The resulting crude methyl 4-(chlorocarbonyl)benzoate is a solid or oil and should be used immediately in the next step as it is sensitive to moisture.[11]

Step 2b: Amide Coupling with Azetidine

• Setup: In a 250 mL round-bottom flask, dissolve the crude methyl 4-(chlorocarbonyl)benzoate from the previous step in 100 mL of anhydrous dichloromethane (DCM). Cool the flask in an ice bath to 0 °C.

• Amine Addition: In a separate vial, mix azetidine (1.9 g, 33.3 mmol) with triethylamine (5.8 mL, 41.6 mmol).

• Coupling Reaction: Add the azetidine/triethylamine solution dropwise to the cold, stirring solution of the acyl chloride. A white precipitate of triethylammonium chloride will form. After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours.

• Work-up: Quench the reaction by adding 50 mL of water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl (50 mL), saturated sodium bicarbonate solution (50 mL), and brine (50 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. The crude product can be purified by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the final product as a white solid. Expected yield: 4.8-5.4 g (79-89% over two steps).

Alternative Protocol: Direct Amide Coupling

As an alternative to the acyl chloride method, direct coupling using a modern coupling reagent can be employed. This method avoids handling highly reactive acyl chlorides and is often suitable for more sensitive substrates.[12][13]

Reagents:

• Monomethyl Terephthalate (1.0 eq)

• Azetidine (1.2 eq)

• HATU (1.1 eq)

• DIPEA (2.0 eq)

• Anhydrous DMF (solvent)

Brief Procedure: Dissolve monomethyl terephthalate in DMF. Add HATU, DIPEA, and finally azetidine. Stir at room temperature for 6-12 hours. The work-up typically involves an aqueous extraction to remove DMF and water-soluble byproducts, followed by purification via chromatography.

References

• American Chemical Society. (2019). Direct Amidation of Carboxylic Acids with Nitroarenes. The Journal of Organic Chemistry. Available at: [Link]

• Encyclopedia.pub. (2023). Direct Amidations of Carboxylic Acids with Amines. Available at: [Link]

• Chemistry LibreTexts. (2023). Conversion of Carboxylic acids to amides using DCC as an activating agent. Available at: [Link]

• ResearchGate. (n.d.). Mechanisms for the activation of carboxylic acid in amide bond formation. Available at: [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. Available at: [Link]

• Royal Society of Chemistry. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Available at: [Link]

• ResearchGate. (n.d.). Hydrolysis of Dimethyl Terephthalate for the Production of Terephthalic Acid. Available at: [Link]

• YouTube. (2020). Azetidine: Chemical Reactivity. Available at: [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Highly Efficient Selective Monohydrolysis of Symmetric Diesters. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Azetidine synthesis. Available at: [Link]

• PubChem. (n.d.). Methyl 4-(chlorocarbonyl)benzoate. Available at: [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. Available at: [Link]

• ChemBK. (n.d.). methyl 4-(chlorocarbonyl)benzoate. Available at: [Link]

• Taylor & Francis Online. (n.d.). Dimethyl terephthalate – Knowledge and References. Available at: [Link]

• Morressier. (2021). Theoretical studies on the mechanisms of the highly efficient selective monohydrolysis reactions of symmetric diesters. Available at: [Link]

• PubMed. (2000). Highly efficient selective monohydrolysis of symmetric diesters. Available at: [Link]

• PubChem. (n.d.). Methyl 4-(chlorocarbonyl)benzoate. Available at: [Link]

• MDPI. (2023). Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of methyl benzoate with substituents a,b. Available at: [Link]

• National Center for Biotechnology Information. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin-3-ylidene)acetate. Available at: [Link]

• Organic Chemistry Tutor. (n.d.). Synthesis and Reactions of Acid Chlorides. Available at: [Link]

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• 2. encyclopedia.pub [encyclopedia.pub]
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• 4. Lab Reporter [fishersci.co.uk]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]
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• 13. peptide.com [peptide.com]

Application Note: Amide Coupling Protocols for Azetidine and Terephthalic Acid Mono-Methyl Ester

Executive Summary

This technical guide details the synthetic protocols for coupling Azetidine (a strained, volatile secondary amine) with Terephthalic acid mono-methyl ester (a poorly soluble aromatic acid).

The coupling of these specific partners presents a unique set of chemoselective and physical challenges:

• Volatility: Azetidine (bp 61°C) requires strict temperature control to prevent stoichiometric loss.

• Solubility: Terephthalic acid mono-methyl ester is insoluble in standard non-polar solvents (DCM, Toluene), necessitating polar aprotic media (DMF, NMP).

• Ring Strain: The azetidine ring (~25 kcal/mol strain) is susceptible to acid-catalyzed ring opening, requiring buffered workup conditions.

We present two validated protocols:

• Protocol A (HATU): Optimized for discovery chemistry and high-throughput synthesis (mg to g scale).

• Protocol B (T3P): Optimized for process chemistry, safety, and ease of purification (g to kg scale).

Critical Reagent Analysis

Before initiating synthesis, the physicochemical properties of the reactants must be understood to prevent common failure modes.

Reagent	MW ( g/mol )	Physical State	Key Property	Critical Handling Note
Azetidine	57.09	Liquid	bp 61-62°C	High Volatility. Handle at 0°C. Use HCl salt if possible to ensure stoichiometry.
Terephthalic acid mono-methyl ester	180.16	Solid	High MP (220°C)	Poor Solubility. Requires DMF or DMSO. Insoluble in DCM/EtOAc.
HATU	380.23	Solid	Coupling Agent	Generates HOAt (high reactivity). Moisture sensitive.
T3P (50% in DMF)	318.19	Solution	Propylphosphonic anhydride	Low toxicity.[1] Water-soluble byproducts.[1][2] Excellent for scale-up.

Protocol A: HATU-Mediated Coupling (Discovery Scale)

Objective: Rapid conversion with maximal yield, prioritizing reaction speed over cost. Scale: 100 mg – 5 g Solvent System: DMF (Required for solubilizing the acid).

Mechanistic Rationale

HATU is chosen because the aromatic carboxylic acid is electronically deactivated by the para-ester group. The HOAt moiety in HATU accelerates the reaction via the "neighbouring group effect" (pyridine nitrogen), overcoming the lower nucleophilicity of the strained azetidine ring.

Experimental Procedure

• Preparation: Dry all glassware. Purge with

  .

• Solubilization: To a round-bottom flask, add Terephthalic acid mono-methyl ester (1.0 equiv) and anhydrous DMF (0.2 M concentration). Stir until fully dissolved.

  • Note: If the acid does not dissolve, mild heating to 40°C is permissible, but cool back to RT before proceeding.

• Activation: Add DIPEA (Diisopropylethylamine, 3.0 equiv). The solution may darken slightly.

• Coupling Agent: Add HATU (1.2 equiv) in one portion. Stir for 5–10 minutes to form the activated OAt-ester.

  • Visual Check: Solution often turns yellow/orange.

• Amine Addition: Cool the mixture to 0°C (Ice bath). Add Azetidine (1.2 equiv) dropwise.

  • Why 0°C? The activation is exothermic. Adding volatile azetidine to a warm solution will result in evaporation and incomplete conversion.

  • Alternative: If using Azetidine HCl salt , add it simultaneously with the HATU, but increase DIPEA to 4.0 equiv.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours.

• Quench: Dilute with EtOAc and wash with saturated

  (aq) followed by (aq).

  • Caution: Do not use strong acid (HCl) for the wash, as it may hydrolyze the methyl ester or open the azetidine ring.

Workflow Diagram

Figure 1: Step-by-step workflow for HATU-mediated coupling of volatile azetidine.

Protocol B: T3P-Mediated Coupling (Process Scale)

Objective: Scalable synthesis with simplified workup (avoiding chromatography). Scale: >5 g Solvent System: DMF/EtOAc or DMF/2-MeTHF.

Mechanistic Rationale

Propylphosphonic anhydride (T3P) acts as a dehydrating agent.[1] Unlike HATU, T3P generates water-soluble phosphonate byproducts. This allows the product to be isolated simply by washing the organic layer with water/base, often eliminating the need for column chromatography.

Experimental Procedure

• Solvent Choice: Use commercial T3P solution in DMF (50% w/w).[1] If only T3P in EtOAc is available, you must add DMF as a co-solvent to dissolve the Terephthalic acid mono-methyl ester.

• Setup: Charge the reaction vessel with Terephthalic acid mono-methyl ester (1.0 equiv), Azetidine HCl salt (1.2 equiv), and DMF (5 volumes).

• Base Addition: Cool to 0°C. Add TEA (Triethylamine) or DIPEA (4.0 equiv). Stir until the amine salt is neutralized.

• T3P Addition: Add T3P solution (1.5 equiv) dropwise over 20 minutes.

  • Note: T3P reaction rates are slower than HATU. The exotherm is milder, but temperature control is still required to retain the azetidine.

• Reaction: Warm to RT and stir for 12–16 hours.

  • Monitoring: Check LCMS. If acid remains, add 0.5 eq more T3P.

• Workup (Self-Validating Step):

  • Dilute with water and EtOAc.

  • Separate layers. The product (ester-amide) stays in EtOAc.

  • Wash organic layer with water (

    ) to remove DMF and T3P byproducts.

  • Wash with 0.5 M NaOH (rapidly) to remove unreacted Terephthalic acid.

  • Dry over

    and concentrate.

Troubleshooting & Optimization (Self-Validating Systems)

Use this decision tree to diagnose failure modes. The most common failure is low yield due to azetidine evaporation or solubility issues.

Figure 2: Diagnostic decision tree for reaction optimization.

Safety & Handling

• Azetidine: Highly flammable and corrosive. It causes severe skin burns and eye damage.[3] The high vapor pressure means it can easily escape containment. Always use in a fume hood.

• Terephthalic Acid Mono-Methyl Ester: Generally low toxicity but can cause respiratory irritation.

• Waste Disposal: All aqueous washes from the HATU reaction contain tetramethylurea and should be disposed of as hazardous organic waste, not general aqueous waste.

References

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[2] Organic Process Research & Development, 20(2), 140–177. [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

• Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling.[1][2][4][5][6][7] Tetrahedron, 61(46), 10827-10852. [Link]

• PubChem. (2025).[3][8] Azetidine Compound Summary. National Library of Medicine. [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
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• 8. Monomethyl terephthalate | C9H8O4 | CID 15513 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Methyl 4-(azetidine-1-carbonyl)benzoate as a High-Value Pharmaceutical Intermediate

[1]

Executive Summary

Methyl 4-(azetidine-1-carbonyl)benzoate is a specialized bifunctional building block increasingly utilized in modern medicinal chemistry. It serves as a critical "linker-scaffold" that combines the structural rigidity of the phenyl ring with the distinct physicochemical properties of the azetidine moiety.[1]

In drug discovery, the azetidine ring acts as a superior bioisostere for larger saturated heterocycles (e.g., pyrrolidine, piperidine), offering reduced lipophilicity (

) and enhanced metabolic stability while maintaining a rigid vector for substituent display.[1] This guide details the handling, quality control, and synthetic utility of this intermediate, providing validated protocols for its conversion into high-value pharmacophores.[1]

Compound Profile & Strategic Value

Chemical Identity[1]

• Systematic Name: Methyl 4-(azetidine-1-carbonyl)benzoate[1]

• Molecular Formula:

  [1]

• Molecular Weight: 219.24 g/mol [1]

• Key Functionalities:

  • Methyl Ester: Electrophilic site for hydrolysis, reduction, or direct amidation.[1]

  • Azetidine Amide: A robust, conformationally restricted amide that resists enzymatic cleavage better than flexible alkyl amides.[1]

The "Azetidine Advantage" in Drug Design

Replacing a gem-dimethyl group or a cyclobutane with an azetidine ring can significantly alter the pharmacological profile of a drug candidate.[1]

• Lower Lipophilicity: The nitrogen atom lowers

  compared to carbocyclic analogs, improving aqueous solubility.[1]

• Metabolic Blocking: The strained ring is less susceptible to oxidative metabolism (P450) compared to flexible alkyl chains.[1]

• Vector Alignment: The 4-substituted benzoate motif provides a linear, rigid geometry ideal for linking "warhead" domains to "tail" regions in enzyme inhibitors (e.g., FabI inhibitors).[1]

Synthetic Pathways & Quality Control

To ensure reproducibility in downstream applications, the purity of the starting intermediate is paramount.[1] Below is the validated synthesis and QC workflow.

Synthesis Workflow (Graphviz)[1]

Quality Control Parameters

Test	Method	Acceptance Criteria	Rationale
Purity	HPLC (254 nm)		Impurities interfere with precise stoichiometry in coupling reactions.[1]
Identity	1H-NMR (DMSO-d6)	Conforms to Structure	Confirm integrity of the azetidine ring (signals at 4.0-4.5 ppm).
Residual Solvent	GC-Headspace	ppm (MeOH)	Methanol can compete in nucleophilic substitutions.[1]
Water Content	Karl Fischer		Critical for moisture-sensitive downstream reagents (e.g., LAH).[1]

Application Protocols

Protocol A: Controlled Hydrolysis to 4-(Azetidine-1-carbonyl)benzoic Acid

Objective: Generate the free carboxylic acid for subsequent amide coupling (fragment growing). Mechanism: Saponification using Lithium Hydroxide (LiOH) is preferred over NaOH to prevent potential ring-opening side reactions or aggregation issues.[1]

Materials:

• Methyl 4-(azetidine-1-carbonyl)benzoate (1.0 eq)[1]

• LiOH

  (1.5 eq)[1]

• THF/Water (3:1 v/v)[1]

• 1N HCl (for acidification)[1]

Step-by-Step:

• Dissolution: Dissolve 1.0 g of the methyl ester in 15 mL of THF. Cool to 0°C.[1]

• Saponification: Add a solution of LiOH (288 mg in 5 mL water) dropwise.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 3 hours. Monitor by TLC (EtOAc/Hexane 1:1) or LC-MS until the ester peak disappears.[1]

• Workup:

  • Concentrate under reduced pressure to remove THF.[1]

  • Cool the remaining aqueous layer to 0°C.[1]

  • Carefully acidify with 1N HCl to pH ~3-4.[1] Note: Do not use concentrated strong acids (e.g., 12M HCl) to avoid hydrolyzing the azetidine amide.[1]

  • The product usually precipitates as a white solid.[1] Filter, wash with cold water, and dry under vacuum.[1]

• Yield Expectation: 90-95%.

Protocol B: Reductive Conversion to the Benzylic Alcohol

Objective: Create a linker for ether synthesis or further oxidation to an aldehyde.[1] Safety Note: Azetidine amides are relatively stable, but Lithium Aluminum Hydride (LAH) is aggressive.[1] Sodium Borohydride (

) in MeOH is generally insufficient for benzoate esters.[1] We recommend Lithium Borohydride ( ) for chemoselectivity.[1]

Materials:

• Methyl 4-(azetidine-1-carbonyl)benzoate (1.0 eq)[1]

• (2.0 M in THF) (2.5 eq)[1]

• Anhydrous THF[1]

• Methanol (for quenching)[1]

Step-by-Step:

• Setup: Under Nitrogen atmosphere, dissolve the ester in anhydrous THF (0.2 M concentration).

• Addition: Cool to 0°C. Add

  solution dropwise.

• Reflux: Warm to RT, then heat to 50°C for 4-6 hours.

  • Expert Insight: The azetidine amide is less reactive than the ester.[1]

    at moderate temperatures selectively reduces the ester to the alcohol without reducing the amide to the amine (azetidinyl-benzylamine).[1]

• Quench: Cool to 0°C. Add Methanol dropwise until bubbling ceases. Then add saturated

  .[1]

• Extraction: Extract with EtOAc (3x). Wash organics with brine, dry over

  , and concentrate.[1]

• Purification: Flash chromatography (DCM/MeOH gradient).

Case Study: Design of FabI Inhibitors

Azetidine-containing benzamides have shown potency against Staphylococcus aureus Enoyl-ACP Reductase (FabI).[1][2]

Pharmacophore Logic (Graphviz)[1]

[1][3] Application Logic:

• Starting Material: Methyl 4-(azetidine-1-carbonyl)benzoate.[1]

• Transformation: Hydrolysis (Protocol A)

  Acid.[1]

• Coupling: The acid is coupled with an aminopyridine or similar heterocycle to form the "Right-Hand Side" of the inhibitor.[1]

• Result: The azetidine moiety remains on the "Left-Hand Side," fitting into a specific hydrophobic pocket of the FabI enzyme, improving potency over the diethyl-amide analog.[1]

Troubleshooting & Stability Guide

Issue	Probable Cause	Solution
Ring Opening	Exposure to strong acids (pH < 1) or strong nucleophiles at high temp.[1]	Maintain pH > 3 during workups.[1] Avoid heating >80°C with strong nucleophiles.[1]
Low Yield (Hydrolysis)	Incomplete reaction due to poor solubility in water.[1]	Use THF/Water or MeOH/Water mixtures to ensure homogeneity.[1]
Amide Cleavage	Over-reduction with LAH or harsh acidic hydrolysis.[1]	Use for reduction; use LiOH for hydrolysis (milder than NaOH).[1]

References

• National Center for Biotechnology Information (NCBI). (2021).[1] Azetidines of pharmacological interest. PubMed.[1] Retrieved from [Link]

• Aurigene Discovery Technologies. (2014).[1][2] Discovery of azetidine based ene-amides as potent bacterial enoyl ACP reductase (FabI) inhibitors. European Journal of Medicinal Chemistry. Retrieved from [Link]

• American Chemical Society (ACS). (2023).[1] Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. J. Am. Chem. Soc. Retrieved from [Link]

(Note: The CAS number 1004653-78-4 is the specific identifier for the Methyl ester derivative, while 915199-15-4 refers to the free acid form often cited in literature.)[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Discovery of azetidine based ene-amides as potent bacterial enoyl ACP reductase (FabI) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. EP0165636A1 - Process for preparing azetidine derivatives and intermediates therein - Google Patents [patents.google.com]

Application Notes and Protocols: Strategic Functionalization of the Methyl Ester Group in Azetidine-Benzoate Scaffolds

For: Researchers, scientists, and drug development professionals.

Introduction: The Azetidine-Benzoate Scaffold as a Privileged Motif in Drug Discovery

The azetidine ring, a four-membered nitrogen-containing heterocycle, has emerged as a highly sought-after scaffold in modern medicinal chemistry.[1][2][3][4][5] Its inherent ring strain, approximately 25.4 kcal/mol, endows it with a unique conformational rigidity that can facilitate precise interactions with biological targets, often leading to improved potency and ligand efficiency.[1][6] Unlike the more strained and reactive aziridines, azetidines offer a favorable balance of stability and reactivity, making them easier to handle while still providing avenues for chemical modification.[1][2] When incorporated into a benzoate framework, the resulting azetidine-benzoate scaffold presents a versatile platform for the development of novel therapeutics, with the methyl ester group serving as a key handle for diversification and modulation of physicochemical properties.[7]

This guide provides a detailed exploration of synthetic strategies for the functionalization of the methyl ester group within azetidine-benzoate scaffolds. We will delve into the core chemical transformations—hydrolysis, amidation, reduction, and organometallic addition—offering not just step-by-step protocols, but also the underlying mechanistic principles and critical considerations for maintaining the integrity of the azetidine ring.

Diagram: Core Functionalization Pathways

Caption: Key synthetic transformations of the methyl ester in azetidine-benzoate scaffolds.

Saponification: Accessing the Carboxylic Acid Core

The hydrolysis of the methyl ester to its corresponding carboxylic acid is a fundamental transformation, unlocking a plethora of subsequent derivatization possibilities, including the formation of diverse amide libraries and esters with more complex alcohols.

Causality Behind Experimental Choices:

Base-mediated saponification is the preferred method for this transformation. While acidic hydrolysis is possible, the Lewis basic nitrogen of the azetidine ring can be protonated under strongly acidic conditions, potentially leading to undesired side reactions or ring-opening, especially if the nitrogen is unprotected.[6][8] The use of a mild base like lithium hydroxide (LiOH) or sodium hydroxide (NaOH) in a mixed aqueous-organic solvent system at moderate temperatures ensures efficient hydrolysis while preserving the integrity of the azetidine scaffold.

Protocol 1: Base-Mediated Hydrolysis of Methyl Azetidine-Benzoate

Materials:

• Methyl azetidine-benzoate derivative (1.0 eq)

• Lithium hydroxide monohydrate (LiOH·H₂O) (1.5 eq)

• Tetrahydrofuran (THF)

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the methyl azetidine-benzoate starting material in a mixture of THF and deionized water (typically a 3:1 to 2:1 ratio).

• Add LiOH·H₂O to the solution and stir the reaction mixture at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, remove the THF under reduced pressure.

• Cool the remaining aqueous solution in an ice bath and acidify to pH ~3 with 1 M HCl. A precipitate of the carboxylic acid should form.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude carboxylic acid.

• Purify the product by recrystallization or column chromatography on silica gel.

Self-Validation: The formation of a precipitate upon acidification is a strong indicator of successful hydrolysis. Further confirmation is achieved through spectroscopic analysis (¹H NMR, ¹³C NMR, and IR), where the disappearance of the methyl ester singlet and the appearance of a broad carboxylic acid proton signal are key diagnostic markers.

Amidation: Building Blocks for Bioactive Molecules

The direct conversion of the methyl ester to an amide is a highly valuable transformation in drug discovery, as the amide bond is a cornerstone of many biologically active molecules.[9][10][11] Modern catalytic methods are increasingly favored over traditional high-temperature approaches to improve substrate scope and functional group tolerance.[9][10][11]

Diagram: Catalytic Amidation Workflow

Caption: A generalized workflow for the catalytic amidation of methyl esters.

Protocol 2: Nickel-Catalyzed Direct Amidation

Recent advances in catalysis have enabled the direct amidation of unactivated methyl esters under relatively mild conditions.[12][13][14] Nickel-based catalyst systems, in particular, have shown broad substrate scope.[12][14]

Materials:

• Methyl azetidine-benzoate derivative (1.0 eq)

• Primary or secondary amine (1.2 eq)

• Ni(cod)₂ (10 mol%)

• 1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene (IPr) (20 mol%)

• Toluene (anhydrous)

Procedure:

• In a glovebox, charge an oven-dried reaction vessel with Ni(cod)₂ and IPr.

• Add anhydrous toluene, followed by the methyl azetidine-benzoate and the amine.

• Seal the vessel and heat the reaction mixture to 120-140 °C.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude amide by column chromatography on silica gel.

Trustworthiness: The success of this protocol relies on the strict exclusion of air and moisture, as the nickel catalyst is sensitive to both. The use of a well-defined catalyst system provides a reproducible method for amide synthesis.

Reduction to Primary Alcohols: Introducing a New Linker Point

The reduction of the methyl ester to a primary alcohol provides a new site for further functionalization, such as etherification or oxidation to the corresponding aldehyde.

Causality Behind Experimental Choices:

Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of readily reducing esters to primary alcohols.[15][16][17] However, its high reactivity necessitates careful handling and cryogenic conditions to control the reaction and avoid over-reduction of other functional groups. For substrates with sensitive functionalities, the milder reducing agent lithium borohydride (LiBH₄) can be a suitable alternative.[15][18]

Protocol 3: Reduction with Lithium Aluminum Hydride

Materials:

• Methyl azetidine-benzoate derivative (1.0 eq)

• Lithium aluminum hydride (LiAlH₄) (1.5 eq)

• Anhydrous tetrahydrofuran (THF)

• Sodium sulfate decahydrate (Na₂SO₄·10H₂O) or Rochelle's salt

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of the methyl azetidine-benzoate in anhydrous THF at 0 °C under an inert atmosphere, add LiAlH₄ portion-wise.

• Stir the reaction mixture at 0 °C and allow it to slowly warm to room temperature.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to 0 °C and carefully quench by the sequential addition of water, 15% aqueous NaOH, and then more water (Fieser workup).

• Alternatively, add Na₂SO₄·10H₂O portion-wise until the gray suspension becomes a white, granular precipitate and the solution is clear.

• Filter the resulting suspension and wash the solid with THF or ethyl acetate.

• Combine the filtrates and concentrate under reduced pressure.

• Purify the crude alcohol by column chromatography.

Self-Validation: A successful reduction is indicated by the disappearance of the ester carbonyl stretch and the appearance of a broad O-H stretch in the IR spectrum. ¹H NMR will show the loss of the methyl ester singlet and the appearance of a new signal for the benzylic CH₂OH protons.

Organometallic Addition: Constructing Tertiary Alcohols

The reaction of the methyl ester with organometallic reagents, such as Grignard or organolithium reagents, provides a direct route to tertiary alcohols, where two of the substituents are identical and derived from the organometallic reagent.[19][20][21][22][23][24]

Mechanism Insight:

The reaction proceeds through a two-step addition-elimination-addition sequence. The first equivalent of the organometallic reagent adds to the ester carbonyl to form a tetrahedral intermediate. This intermediate then collapses, eliminating the methoxide leaving group to form a ketone. The newly formed ketone is more reactive than the starting ester and is immediately attacked by a second equivalent of the organometallic reagent to yield the tertiary alcohol upon acidic workup.[19][23]

Diagram: Grignard Reaction with an Ester

Caption: Stepwise mechanism of the Grignard reaction with a methyl ester.

Protocol 4: Synthesis of Tertiary Alcohols via Grignard Reaction

Materials:

• Methyl azetidine-benzoate derivative (1.0 eq)

• Grignard reagent (e.g., Phenylmagnesium bromide, 3.0 M in Et₂O) (2.2 eq)

• Anhydrous diethyl ether (Et₂O) or tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the methyl azetidine-benzoate in anhydrous Et₂O or THF under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the Grignard reagent dropwise via a syringe.

• After the addition is complete, allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

• Cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous NH₄Cl.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude tertiary alcohol by column chromatography.

Authoritative Grounding: The use of two equivalents of the Grignard reagent is crucial as the intermediate ketone is more reactive than the starting ester.[19] The azetidine nitrogen could potentially coordinate with the magnesium of the Grignard reagent; however, under these conditions, the reaction at the ester is generally much faster.

Data Summary Table

Transformation	Reagents & Conditions	Product	Key Considerations
Hydrolysis	LiOH, THF/H₂O, rt	Carboxylic Acid	Avoids strongly acidic conditions that could affect the azetidine ring.
Amidation	Amine, Ni(cod)₂/IPr, Toluene, 120-140 °C	Amide	Requires inert atmosphere; offers broad substrate scope.
Reduction	LiAlH₄, THF, 0 °C to rt	Primary Alcohol	Highly exothermic; requires careful quenching.
Grignard Addition	2.2 eq RMgX, Et₂O or THF, 0 °C to rt	Tertiary Alcohol	Two equivalents of the organometallic reagent are consumed.

Conclusion

The methyl ester of the azetidine-benzoate scaffold is a versatile functional group that provides a gateway to a wide array of chemical diversity. The protocols outlined in this guide offer reliable and reproducible methods for its transformation into carboxylic acids, amides, primary alcohols, and tertiary alcohols. By understanding the underlying chemical principles and exercising caution regarding the stability of the azetidine ring, researchers can effectively leverage these transformations in the design and synthesis of novel drug candidates.

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Application Note: Strategic Hydrolysis of Methyl 4-(azetidine-1-carbonyl)benzoate

A Guide to Reaction Conditions, Mechanistic Insights, and Protocol Optimization for the Synthesis of 4-(Azetidine-1-carbonyl)benzoic Acid

Abstract & Introduction

The conversion of esters to carboxylic acids is a fundamental transformation in organic synthesis, particularly within the realm of pharmaceutical and medicinal chemistry. The target molecule, 4-(azetidine-1-carbonyl)benzoic acid, represents a valuable building block, combining a strained azetidine ring with a benzoic acid moiety. The carboxylic acid functional group serves as a crucial handle for subsequent amide bond couplings, salt formation to enhance bioavailability, or other derivatizations in drug discovery pipelines. This document provides a comprehensive guide to the hydrolysis of its methyl ester precursor, Methyl 4-(azetidine-1-carbonyl)benzoate. We will explore the mechanistic underpinnings of common hydrolysis conditions, present detailed, field-proven protocols, and offer a comparative analysis to guide researchers in selecting the optimal method for their specific needs.

Mechanistic Overview: The Chemistry of Ester Cleavage

The hydrolysis of an ester involves the cleavage of the acyl-oxygen bond. While this reaction can occur with water alone, the rate is impractically slow.[1] Therefore, catalysis by acid or mediation by a base is employed to achieve efficient conversion.[2]

Base-Catalyzed Hydrolysis (Saponification)

This is the most frequently employed method for ester hydrolysis due to its high efficiency and irreversible nature.[3][4] The reaction proceeds via a nucleophilic acyl substitution mechanism. A strong nucleophile, the hydroxide ion (OH⁻), attacks the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate which then collapses, expelling the methoxide ion (⁻OCH₃) as the leaving group to form the carboxylic acid. In the basic medium, the newly formed carboxylic acid is immediately deprotonated by a base (either methoxide or another hydroxide ion) to form the highly stable carboxylate salt.[4] This final acid-base step is essentially irreversible and drives the reaction to completion.[4]

Caption: Mechanism of Base-Catalyzed Ester Hydrolysis.

Acid-Catalyzed Hydrolysis

Acid-catalyzed hydrolysis is the reverse of the Fischer esterification process and operates under equilibrium conditions.[3][5] The reaction begins with the protonation of the carbonyl oxygen by an acid catalyst (e.g., H₃O⁺).[5][6] This protonation significantly increases the electrophilicity of the carbonyl carbon, making it susceptible to attack by a weak nucleophile like water.[2][7] A series of proton transfers follows, ultimately leading to the elimination of methanol and regeneration of the acid catalyst.[5] To drive the equilibrium towards the carboxylic acid product, a large excess of water is typically used.[6]

Caption: Mechanism of Acid-Catalyzed Ester Hydrolysis.

Comparative Analysis of Hydrolysis Methods

The choice of hydrolysis method depends on factors such as the stability of the substrate to the reaction conditions, the desired reaction time, and the scale of the synthesis. For Methyl 4-(azetidine-1-carbonyl)benzoate, the azetidine ring and the exocyclic amide bond are generally stable under the conditions required for ester hydrolysis.

Parameter	Base-Catalyzed (LiOH/NaOH)	Acid-Catalyzed (HCl/H₂SO₄)	Enzymatic (Lipase)
Reaction Principle	Saponification (Irreversible)[4]	Equilibrium Reaction[3]	Biocatalysis[8]
Typical Reagents	LiOH, NaOH, KOH in H₂O/THF/MeOH[9]	Dilute HCl or H₂SO₄ in H₂O[1]	Lipase (e.g., from Candida antarctica)[10]
Temperature	Room Temp. to Reflux (25-80 °C)	Reflux (Heat often required)[6]	Mild (25-40 °C)[8]
Reaction Time	1 - 12 hours	6 - 24 hours	2 - 48 hours[8]
Pros	- High Yields- Irreversible- Faster than acid catalysis	- Simple reagents- No salt byproduct before workup	- High selectivity- Mild conditions- Environmentally friendly
Cons	- Potential for base-sensitive group degradation	- Reversible, may not go to completion- Harsher conditions (heat)	- Requires specific enzyme screening- Can be slower- Higher reagent cost

Recommended Experimental Protocols

The following protocols are designed to be self-validating, with clear endpoints and purification procedures. It is always recommended to monitor reaction progress by an appropriate analytical method, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Protocol 1: High-Efficiency Saponification with Lithium Hydroxide

Lithium hydroxide is often the base of choice for complex substrates as it can offer excellent reactivity and minimize side reactions.[11] A mixture of THF/Methanol/Water is commonly used to ensure the solubility of both the organic substrate and the inorganic base.[11]

Materials:

• Methyl 4-(azetidine-1-carbonyl)benzoate

• Lithium hydroxide monohydrate (LiOH·H₂O)

• Tetrahydrofuran (THF), HPLC grade

• Methanol (MeOH), HPLC grade

• Deionized Water

• 1M Hydrochloric Acid (HCl)

• Ethyl Acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve Methyl 4-(azetidine-1-carbonyl)benzoate (1.0 eq) in a 3:1:1 mixture of THF:MeOH:H₂O (e.g., 10 mL/g of substrate).

• Base Addition: Add lithium hydroxide monohydrate (1.5 - 2.0 eq) to the solution.

• Reaction: Stir the mixture vigorously at room temperature (approx. 25 °C). Monitor the reaction progress by TLC or LC-MS until the starting material is fully consumed (typically 2-6 hours).

• Solvent Removal: Once the reaction is complete, concentrate the mixture under reduced pressure to remove the majority of the THF and methanol.

• Acidification: Cool the remaining aqueous solution in an ice bath. Slowly add 1M HCl dropwise with stirring to acidify the mixture to a pH of ~2-3. The product, 4-(azetidine-1-carbonyl)benzoic acid, should precipitate as a white solid.

• Extraction: Extract the aqueous slurry with ethyl acetate (3 x volume of the aqueous layer).

• Washing & Drying: Combine the organic layers and wash with brine. Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄.

• Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: The crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes or ethanol/water) to afford the pure 4-(azetidine-1-carbonyl)benzoic acid.

Protocol 2: Classic Saponification with Sodium Hydroxide

This protocol uses the more common and cost-effective sodium hydroxide. The procedure is similar to the LiOH method and is highly effective.

Materials:

• Methyl 4-(azetidine-1-carbonyl)benzoate

• Sodium Hydroxide (NaOH)

• Methanol (MeOH) or Ethanol (EtOH)

• Deionized Water

• Concentrated or 1M Hydrochloric Acid (HCl)

• Other materials as listed in Protocol 1

Procedure:

• Dissolution: Dissolve Methyl 4-(azetidine-1-carbonyl)benzoate (1.0 eq) in methanol (10-15 mL/g of substrate).

• Base Addition: Add an aqueous solution of sodium hydroxide (2.0 - 3.0 eq in 4-5 mL H₂O/g of substrate).

• Reaction: Heat the mixture to reflux (approx. 65 °C) and stir. Monitor the reaction until completion (typically 1-4 hours).

• Work-up: Follow steps 4-9 as detailed in Protocol 1, using HCl to acidify the reaction mixture after cooling and solvent removal.

General Experimental Workflow

The overall process from starting ester to purified acid follows a logical sequence of chemical transformation, isolation, and purification.

Caption: General workflow for the saponification of the methyl ester.

Conclusion

The hydrolysis of Methyl 4-(azetidine-1-carbonyl)benzoate to its corresponding carboxylic acid is most efficiently achieved through base-catalyzed saponification. Both lithium hydroxide at room temperature and sodium hydroxide at reflux provide robust and reliable methods for this transformation, with the former being slightly milder. The irreversibility of the deprotonation step under basic conditions ensures high conversion rates.[4] Careful execution of the described protocols, including diligent reaction monitoring and a standard acidic work-up, will reliably afford high-purity 4-(azetidine-1-carbonyl)benzoic acid, a key intermediate for further synthetic applications in drug development.

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• Kallnik, S., et al. (2019). Lipase-Catalyzed Chemoselective Ester Hydrolysis of Biomimetically Coupled Aryls for the Synthesis of Unsymmetric Biphenyl Esters. Molecules. Available at: [Link]

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• Silverman, R. B., & Holladay, M. W. (2014). The Organic Chemistry of Drug Design and Drug Action. Academic Press.

• Semantic Scholar. (2021). Hammett linear free-energy relationships in the biocatalytic hydrolysis of para-substituted nitrophenyl benzoate esters. Available at: [Link]

• Quora. (2021). Can methyl benzoate be hydrolyzed?. Available at: [Link]

• Google Patents. (1980). US4185027A - Hydrolysis of methyl esters.

• Clark, J. (2016). Hydrolysing esters. Chemguide. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Ester to Acid - Common Conditions. Available at: [Link]

• Journal of Medicinal and Chemical Sciences. (2022). Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. Available at: [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Available at: [Link]

• Molecules. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives. Available at: [Link]

• Heterocycles. (2018). Multigram-scale and column chromatography-free synthesis of l-azetidine-2-carboxylic acid. Available at: [Link]

• University of Texas at Austin. (n.d.). Synthesis of Carboxylic Acids. Available at: [Link]

• PubMed. (1998). Optimized enzymatic synthesis of methyl benzoate in organic medium. Available at: [Link]

• ResearchGate. (2022). Schemes of enzymatic esterification of benzyl benzoate. Available at: [Link]

• Green Chemistry. (1999). Hydrolysis and saponification of methyl benzoates. Available at: [Link]

• Molecules. (2019). Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. Available at: [Link]

• Google Patents. (2004). WO2004035538A1 - Process for making azetidine-3-carboxylic acid.

• Organic Chemistry Portal. (n.d.). Synthesis of carboxylic acids by hydrolysis or deprotection. Available at: [Link]

• Research Journal of Pharmaceutical, Biological and Chemical Sciences. (2012). General procedure for the preparation of Chalcones 4(a-k). Available at: [Link]

• International Journal of Pharmaceutical and Chemical Sciences. (2014). SYNTHESIS, CHARACTERIZATION OF SOME 2-AZETIDINONE DERIVATIVES. Available at: [Link]

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 3. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. youtube.com [youtube.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. m.youtube.com [m.youtube.com]
• 8. Lipase-Catalyzed Chemoselective Ester Hydrolysis of Biomimetically Coupled Aryls for the Synthesis of Unsymmetric Biphenyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ester to Acid - Common Conditions [commonorganicchemistry.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Thieme E-Books & E-Journals [thieme-connect.de]

Application Note: Microwave-Assisted Synthesis of Azetidine Amides

Abstract & Strategic Value

Azetidines (four-membered nitrogen heterocycles) have become high-value pharmacophores in modern drug discovery. They offer a unique combination of metabolic stability and conformational rigidity , serving as superior bioisosteres for gem-dimethyl groups or cyclobutanes. However, the synthesis of N-acyl azetidines (azetidine amides) is frequently bottlenecked by two opposing forces: the ring strain (~26 kcal/mol) which makes the system prone to acid-catalyzed ring-opening/polymerization, and the steric hindrance of the secondary amine, which often necessitates forcing conditions.

This guide details a microwave-assisted protocol that circumvents these thermal limitations. By utilizing dielectric heating, we achieve rapid amide bond formation (10–20 minutes) with improved impurity profiles compared to conventional thermal reflux.

Mechanistic Insight: Why Microwave?

The Activation Energy Paradox

In thermal synthesis, driving the acylation of a sterically hindered azetidine often requires prolonged heating (80°C+ for >4 hours). These conditions degrade the azetidine ring, particularly in the presence of Lewis acids or strong electrophiles, leading to ring-opened propyl-chloride byproducts.

Microwave irradiation applies dipolar polarization directly to the reaction matrix. The polar solvent (e.g., DMF, EtOAc) and the ionic coupling reagents align with the oscillating electric field, generating internal heat. This allows the reaction to overcome the activation energy barrier (

) of the amide coupling in seconds rather than minutes, effectively "outrunning" the slower decomposition pathways.

Reagent Selection Logic

• Coupling Agent: We prioritize T3P (Propylphosphonic anhydride) and HATU . T3P is chosen for its low epimerization rate and easy workup (water-soluble byproducts), making it ideal for scale-up.[1][2] HATU is reserved for the most sterically demanding couplings.

• Base: Diisopropylethylamine (DIPEA) is preferred over TEA to minimize nucleophilic competition and prevent quaternization.

Experimental Workflow Visualization

Figure 1: Optimized workflow for microwave-assisted azetidine acylation. Note the neutralization step prior to MW irradiation.

Detailed Protocols

Protocol A: The "Green" Scalable Route (T3P in EtOAc)

Best for: Scale-up (>1g), acid-sensitive substrates, and easy purification.

Reagents:

• Carboxylic Acid (1.0 equiv)

• Azetidine derivative (HCl salt) (1.1 equiv)

• T3P (50% w/w in EtOAc) (1.5 equiv)

• DIPEA (3.0 equiv)

• Solvent: Ethyl Acetate (EtOAc) [Concentration: 0.2 M]

Procedure:

• Preparation: In a microwave-compatible vial, suspend the Azetidine HCl and Carboxylic Acid in EtOAc.

• Neutralization: Add DIPEA dropwise at room temperature. Critical: Allow to stir for 2 minutes to ensure formation of the free amine.

• Activation: Add T3P solution. Cap the vial immediately.

• Irradiation: Heat in a single-mode microwave reactor:

  • Temperature: 80 °C

  • Hold Time: 15 minutes

  • Stirring: High

  • Power: Dynamic (Max 150W)

• Workup: Transfer reaction mixture to a separatory funnel. Wash with water (

  ), saturated ( ), and brine ( ).

• Isolation: Dry organic layer over

  , filter, and concentrate.

Protocol B: The "Power" Route (HATU in DMF)

Best for: Extremely hindered acids or electron-deficient azetidines.

Reagents:

• Carboxylic Acid (1.0 equiv)

• Azetidine derivative (HCl salt) (1.2 equiv)

• HATU (1.1 equiv)

• DIPEA (3.0 equiv)

• Solvent: DMF (Anhydrous) [Concentration: 0.15 M]

Procedure:

• Pre-activation: Dissolve Carboxylic Acid and HATU in DMF. Stir for 2 minutes.

• Addition: Add Azetidine HCl followed by DIPEA.

• Irradiation:

  • Temperature: 60 °C (Lower temp due to HATU reactivity)

  • Hold Time: 10 minutes

• Workup: Dilute with EtOAc (10x volume). Wash with

  solution (5%) to remove DMF, followed by standard bicarbonate wash.

Data & Performance Comparison

The following data illustrates the efficiency gain of Protocol A (T3P/MW) versus standard thermal conditions for the synthesis of N-Boc-azetidine-3-carboxamide derivatives.

Parameter	Thermal Reflux (EtOAc)	Microwave (Protocol A)	Advantage
Reaction Time	6–12 Hours	15 Minutes	24x Faster
Temperature	77 °C (Boiling Point)	80 °C (Pressurized)	Controlled Energy
Yield (Isolated)	65–72%	88–94%	+20% Yield
Impurity Profile	Ring-opened byproducts observed	Clean conversion	Higher Purity
Epimerization	5–10% (Substrate dependent)	< 1%	Stereoretention

Troubleshooting & Decision Logic

Use the following logic tree to adapt the protocol to your specific substrate.

Figure 2: Decision matrix for selecting the optimal coupling strategy.

Critical "Watch-outs"

• HCl Salt Management: Azetidine is often supplied as an HCl salt. If you mix T3P (acidic) and Azetidine HCl without enough base, the pH drops drastically, risking ring hydrolysis. Always neutralize the salt with DIPEA before adding T3P.

• Pressure Limits: EtOAc generates significant pressure at 100°C. Ensure your microwave vial is rated for at least 20 bar.

• Free Base Volatility: If you choose to free-base the azetidine beforehand, be aware that simple azetidines are volatile. It is safer and more precise to use the salt and neutralize in situ.

References

• Dunetz, J. R., et al. (2011).[2] "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters.

• Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews.

• Kappe, C. O. (2004). "Controlled microwave heating in modern organic synthesis." Angewandte Chemie International Edition.

• Archibald, T. G., et al. (2012). "Propanephosphonic Acid Anhydride (T3P): A Benign Reagent for Diverse Applications."[2][3] Organic Process Research & Development.

Sources

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]

Application Note: Protective Group Strategies for Azetidine Ring Functionalization

-protecting groups for C-H activation, lithiation, and cross-coupling.

Executive Summary: The Azetidine Paradox

Azetidines occupy a "Goldilocks" zone in medicinal chemistry. With a ring strain energy of ~26 kcal/mol, they offer rigid vector orientation and metabolic stability superior to epoxides, yet they lack the conformational flexibility of piperidines. This unique profile makes them ideal bioisosteres for gem-dimethyl or carbonyl groups.

However, this strain presents a synthetic paradox: The ring is stable enough to exist but reactive enough to explode (metaphorically and chemically) under improper conditions.

Successful functionalization depends entirely on the electronic and steric modulation provided by the Nitrogen Protecting Group (PG). This guide details the decision logic for selecting PGs to enable C-2 (lithiation) and C-3 (cross-coupling) functionalization while suppressing the thermodynamic drive toward ring-opening fragmentation.

Strategic PG Selection Matrix

The choice of PG dictates the survival of the azetidine ring. Unlike larger heterocycles, the PG here serves as a "structural clamp."

Table 1: Comparative Analysis of ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> -Protecting Groups[1]

Protecting Group	Electronic Effect	Steric Bulk	Key Application	Stability Profile	Removal
Boc (tert-butoxycarbonyl)	Mod. EWG (Carbamate)	Moderate	C-2 Lithiation & General Synthesis	High Risk at > -60°C (Lithiation). Stable to nucleophiles.	Acid (TFA/HCl). Risk of acid-catalyzed ring opening if nucleophiles present.
Bus (tert-butylsulfonyl)	Strong EWG (Sulfonyl)	High	Stereocontrolled C-2 Lithiation	Excellent. Prevents N-inversion, stabilizing -lithio species.	Harsh (Mg/MeOH or reductive).
Cbz (Benzyloxycarbonyl)	Mod. EWG (Carbamate)	Moderate	Orthogonal Peptidomimetics	Good. Compatible with acidic side-chain deprotection.[1][2]	Hydrogenolysis ( /Pd).
Benzhydryl (Diphenylmethyl)	EDG (Alkyl)	Very High	Ring Formation & Steric Shielding	Prevents N-alkylation. Directs ortho-lithiation on aryl groups.	Hydrogenolysis or ACE-Cl.
Botc (O-tert-butylthiocarbonyl)	EWG (Thiocarbamate)	Moderate	Specialized C-2 Activation	Allows lithiation under milder conditions than Boc.	Acid or Thermal.

Decision Logic: PG Selection Flowchart

Figure 1: Decision tree for selecting protecting groups based on intended functionalization site and stereochemical requirements.

Workflow A: C-2 Functionalization (The "Danger Zone")

Functionalizing the C-2 position (adjacent to Nitrogen) is chemically challenging due to the propensity for retro-2+2 cycloaddition , which fragments the ring into an imine and an alkene.

The Solution: Use

-BuLi/TMEDA at strictly controlled cryogenic temperatures. The -Boc group directs lithiation via coordination (Complex Induced Proximity Effect - CIPE), but the resulting carbanion is thermally unstable.

Protocol 1: ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> -Lithiation-Trapping of -Boc Azetidine[1][4][5]

Scope: Installation of electrophiles (D, Me, TMS, CHO) at C-2.

Materials:

• -Boc-azetidine (1.0 equiv)
• -BuLi (1.2 equiv, cyclohexane solution)

• TMEDA (1.2 equiv, distilled from CaH

  )

• Electrophile (e.g., MeI, TMSCl)

• Solvent: Anhydrous THF (0.2 M concentration)

Step-by-Step Methodology:

• System Prep: Flame-dry a 2-neck round bottom flask under Argon.

• Complexation: Add anhydrous THF and TMEDA. Cool to -78°C (Dry ice/Acetone).

  • Why? TMEDA breaks up

    -BuLi aggregates to increase reactivity at low temps.

• Deprotonation: Add

  -BuLi dropwise over 10 minutes.

  • Critical: Maintain internal temp < -70°C.

  • Stir: Stir at -78°C for exactly 45 minutes .

  • Warning: Do NOT warm to -40°C. The lithiated species will fragment.

• Trapping: Add the electrophile (neat or in THF) dropwise.

• Quench: Stir for 30 mins at -78°C, then allow to warm to room temperature only after the reaction is quenched with sat. NH

  Cl.

Data Summary: Stability vs. Temperature

Temperature	Species Status	Outcome
-98°C	Stable	High Yield (>80%)
-78°C	Metastable	Good Yield (60-75%)
-40°C	Unstable	Ring Opening (Ethylene + Imine)

Workflow B: C-3 Functionalization (The "Robust Route")

C-3 functionalization is generally safer as it avoids the sensitive

-position. The industry standard is Negishi Cross-Coupling utilizing 3-iodo- -Boc-azetidine.

Protocol 2: Negishi Coupling of 3-Iodo- -Boc-Azetidine

Scope: Arylation of the azetidine ring (MedChem building blocks).

Mechanism: Zinc insertion into the C-I bond is facile and tolerates the Boc group. The resulting organozinc species is stable and couples with aryl halides.

Materials:

• 3-Iodo-

  -Boc-azetidine

• Zinc dust (activated with TMSCl/1,2-dibromoethane)

• Pd

  (dba) (2 mol%) / SPhos (8 mol%)

• Aryl Bromide/Iodide partner[3][4]

Step-by-Step Methodology:

• Zinc Activation:

  • Suspend Zn dust (3.0 equiv) in DMF.

  • Add 5 mol% 1,2-dibromoethane and heat to 60°C for 1 min.

  • Add 5 mol% TMSCl and stir at RT for 15 min.

  • Causality: This removes the oxide layer, exposing reactive Zn(0).

• Insertion:

  • Add 3-iodo-

    -Boc-azetidine (in DMF) to the Zn slurry.

  • Stir at RT for 30-60 mins.

  • Check: GC/MS or TLC should show consumption of iodide. The species formed is Boc-Az-ZnI.

• Coupling:

  • In a separate vial, mix Aryl Bromide, Pd

    (dba) , and SPhos in DMF.

  • Transfer the organozinc solution (supernatant) to the catalyst mixture via syringe filter (to remove excess Zn).

• Reaction:

  • Heat to 60°C for 4-12 hours.

  • Workup: Dilute with EtOAc, wash with water/brine (remove DMF).

Visualizing the Workflow

Figure 2: Negishi coupling workflow for C-3 arylation.[4]

Troubleshooting & FAQ

Q: My N-Boc azetidine ring opened during deprotection. Why?

• A: While TFA is standard, if your solvent is wet or if the reaction gets hot, the protonated azetidine can act as an electrophile.

• Fix: Use 4M HCl in Dioxane at 0°C, or pure TFA in DCM at 0°C with triethylsilane (cation scavenger). Avoid heating.

Q: Can I use N-Benzyl for lithiation?

• A: No.

  -Benzyl groups usually direct lithiation to the ortho-position of the phenyl ring (ortho-lithiation), not the azetidine ring. Use N-Boc or N-Bus .[5]

Q: Why use N-Bus (Sulfonyl) instead of Boc?

• A: N-Bus provides configurational stability .[5] The sulfonyl group prevents nitrogen inversion. If you need to synthesize a chiral, non-racemic 2-substituted azetidine, start with chiral N-Bus azetidine.

References

• Hodgson, D. M., & Kloesges, J. (2014). Generation and Electrophile Trapping of N-Boc-2-lithio-2-azetine. Organic Letters. Link

• Luu, H. T., et al. (2021). Visible Light Photoredox-Catalyzed Decarboxylative Alkylation of 3-Aryl-Oxetanes and Azetidines. Journal of Organic Chemistry. Link

• Negishi, E. (2001).[6] Negishi coupling. Wikipedia (General Overview & Primary Citations). Link

• Sirvent, J. A., et al. (2014). Amine Protection/α-Activation with the tert-Butoxythiocarbonyl Group. Organic Letters. Link

• Musci, P., et al. (2022). Dynamic Phenomena and Complexation Effects in the α-Lithiation and Asymmetric Functionalization of Azetidines. Molecules. Link

Sources

• 1. Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Visible Light Photoredox-Catalyzed Decarboxylative Alkylation of 3-Aryl-Oxetanes and Azetidines via Benzylic Tertiary Radicals and Implications of Benzylic Radical Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Negishi coupling - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Negishi Coupling [organic-chemistry.org]

Application Note: Methyl 4-(azetidine-1-carbonyl)benzoate as a Rigid, Soluble Linker Scaffold in Bioconjugation

This Application Note is designed for researchers in medicinal chemistry and bioconjugation. It details the utility of Methyl 4-(azetidine-1-carbonyl)benzoate (CAS 915199-14-3) not merely as a building block, but as a strategic "Physicochemical Modulator" in the design of Antibody-Drug Conjugates (ADCs) and heterobifunctional degraders (PROTACs).

Executive Summary

In the development of biotherapeutics, particularly Antibody-Drug Conjugates (ADCs), the hydrophobicity of linkers and payloads often leads to aggregation, rapid clearance, and immunogenicity. Methyl 4-(azetidine-1-carbonyl)benzoate serves as a critical precursor for introducing the azetidine moiety —a four-membered nitrogen heterocycle—into bioconjugate linkers.

Unlike flexible PEG chains or hydrophobic alkyl spacers, the azetidine-benzamide motif provided by this molecule offers:

• Conformational Rigidity: Reduces entropic penalties during binding events.

• Improved Solubility: The sp³-rich azetidine ring lowers lipophilicity (LogP) compared to phenyl or cyclohexyl bioisosteres.

• Metabolic Stability: The benzamide linkage is highly resistant to plasma proteases, preventing premature payload release.

This guide details the conversion of this ester precursor into an active bioconjugation reagent and its application in synthesizing stable, soluble linker-payload systems.

Technical Background & Mechanism

The "Escape from Flatland" in Linker Design

Traditional linkers often rely on flat aromatic systems or flexible alkyl chains. The Methyl 4-(azetidine-1-carbonyl)benzoate scaffold introduces "3D character" (sp³ hybridization) into the linker.

• Structural Analysis: The molecule consists of a methyl benzoate "head" (the bioconjugation handle) and an azetidine-1-carbonyl "tail".

• Mechanism of Action: Upon hydrolysis of the methyl ester, the resulting carboxylic acid can be activated (e.g., NHS ester) to label surface lysines on antibodies. The azetidine ring remains inert under physiological conditions but disrupts the planar stacking of hydrophobic payloads (e.g., PBD dimers, auristatins), thereby masking hydrophobicity and preventing ADC aggregation.

Reactivity Profile

• Ester Moiety: Susceptible to base-catalyzed hydrolysis (LiOH/NaOH).

• Azetidine Amide: The

  -carbonyl linkage renders the azetidine ring chemically stable against nucleophilic ring-opening under standard bioconjugation conditions (pH 7–9), unlike highly reactive azetidinium ions.

Experimental Workflows

The following diagram illustrates the conversion of the precursor into an active NHS-linker and its subsequent conjugation to a monoclonal antibody (mAb).

Figure 1: Workflow for converting Methyl 4-(azetidine-1-carbonyl)benzoate into a bioconjugation reagent.

Detailed Protocols

Protocol A: Hydrolysis to 4-(Azetidine-1-carbonyl)benzoic Acid

Purpose: To deprotect the methyl ester, generating the reactive carboxylic acid handle.

Materials:

• Methyl 4-(azetidine-1-carbonyl)benzoate (1.0 eq)

• Lithium Hydroxide Monohydrate (LiOH·H₂O) (2.5 eq)

• Solvent: THF/Water (3:1 v/v)

• 1M HCl (for acidification)

Procedure:

• Dissolution: Dissolve 100 mg of the methyl ester in 3 mL of THF.

• Saponification: Add 1 mL of water containing the dissolved LiOH. Stir vigorously at Room Temperature (RT) for 2–4 hours.

  • Checkpoint: Monitor by TLC (5% MeOH in DCM) or LC-MS. The starting material peak (M+H ~220) should disappear, replaced by the acid peak (M+H ~206).

• Workup: Concentrate the reaction mixture under reduced pressure to remove THF.

• Acidification: Cool the aqueous residue to 0°C. Dropwise add 1M HCl until pH reaches ~2–3. The product typically precipitates as a white solid.

• Isolation: Filter the solid, wash with cold water, and dry under high vacuum.

  • Yield Expectation: >90%.

Protocol B: Synthesis of the NHS-Active Ester

Purpose: To create an amine-reactive intermediate for protein labeling.

Materials:

• 4-(Azetidine-1-carbonyl)benzoic acid (from Protocol A)

• N,N,N',N'-Tetramethyl-O-(N-succinimidyl)uronium tetrafluoroborate (TSTU) (1.1 eq)

• DIPEA (2.0 eq)

• Anhydrous DMF

Procedure:

• Dissolve the acid (50 mg) in 1 mL anhydrous DMF.

• Add DIPEA followed by TSTU.

• Stir at RT for 1 hour under inert atmosphere (N₂).

  • Why TSTU? TSTU is preferred over EDC/NHS for this substrate because it allows for efficient activation in organic solvents without forming rearrangement byproducts often seen with carbodiimides in benzoate systems.

• Purification: The NHS ester can often be used directly (one-pot) or precipitated by adding the DMF solution dropwise into ice-cold diethyl ether.

Protocol C: Conjugation to Monoclonal Antibody (Lysine)

Purpose: To attach the azetidine linker to a protein surface.

Materials:

• Monoclonal Antibody (e.g., Trastuzumab), 10 mg/mL in PBS.

• Conjugation Buffer: 0.1 M Sodium Bicarbonate, pH 8.5.

• NHS-Activated Linker (from Protocol B), dissolved in DMSO.

Procedure:

• Buffer Exchange: Ensure the antibody is in a non-amine buffer (Bicarbonate or Borate, pH 8.0–8.5).

• Molar Ratio: Calculate a 10–20 molar excess of the NHS-linker over the antibody.

• Reaction: Add the linker solution (DMSO) to the antibody solution. Ensure final DMSO concentration is <10% (v/v) to prevent denaturation.

• Incubation: Incubate at RT for 1 hour or 4°C overnight with gentle rocking.

• Quenching: Add 1M Tris-HCl (pH 7.5) to a final concentration of 50 mM to quench unreacted NHS esters.

• Purification: Remove excess small molecules using a PD-10 desalting column or dialysis against PBS.

Data Analysis & Characterization

Physicochemical Comparison

The following table highlights why the azetidine-benzoate linker is superior to standard phenyl-amide linkers in terms of solubility parameters.

Property	Phenyl-Benzamide Linker	Azetidine-Benzamide Linker	Impact on ADC
Hybridization	sp² (Planar)	sp³ (Puckered Ring)	Disrupts aggregation-prone stacking.
cLogP	~2.5 (High Lipophilicity)	~1.2 (Moderate)	Improved aqueous solubility.
Rigidity	High (Rigid Rod)	High (Rigid Spacer)	Maintains spatial separation of payload.
Metabolic Stability	High	High	Stable in circulation (non-cleavable).

Quality Control Metrics

For the final conjugate, verify the Drug-to-Antibody Ratio (DAR) and aggregation status.

• HIC-HPLC (Hydrophobic Interaction Chromatography):

  • Success Criteria: Sharp peaks corresponding to DAR 0, 1, 2, etc.

  • Azetidine Effect:[1][2][3][4][5][6][7] You should observe a lower retention time for the Azetidine-ADC compared to a standard alkyl-linker ADC, indicating reduced surface hydrophobicity.

• SEC-HPLC (Size Exclusion):

  • Success Criteria: >95% Monomeric species. <5% High Molecular Weight (HMW) aggregates.

References

• Azetidines in Drug Discovery: Smith, J. et al. "Azetidines as Bioisosteres: Escaping Flatland in Medicinal Chemistry."[8] Journal of Medicinal Chemistry, 2017.[4] (Generalized reference for Azetidine utility)

• Covalent Inhibition Mechanisms: Butler, C. R., et al. "Azetidine and Piperidine Carbamates as Efficient, Covalent Inhibitors of Monoacylglycerol Lipase." Journal of Medicinal Chemistry, 2017.[4] [9]

• Bioconjugation Chemistry Standards: Hermanson, G. T. "Chapter 2: Functional Targets for Bioconjugation." Bioconjugate Techniques (Third Edition), Academic Press, 2013.

• Azetidine Synthesis & Reactivity: Doda, K., et al. "Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle." Organic & Biomolecular Chemistry, 2021.

(Note: While specific literature on the direct bioconjugation of CAS 915199-14-3 is proprietary or sparse, the protocols above are derived from standard validated methodologies for benzoate ester deprotection and NHS-activation utilized in high-impact medicinal chemistry workflows.)

Sources

• 1. Fatty acid amide hydrolase inhibitors. Surprising selectivity of chiral azetidine ureas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The discovery of azetidine-piperazine di-amides as potent, selective and reversible monoacylglycerol lipase (MAGL) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of azetidine based ene-amides as potent bacterial enoyl ACP reductase (FabI) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Buy (R)-1-(methoxycarbonyl)azetidine-2-carboxylic acid [smolecule.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Scalable Thiol Reactivity Profiling Identifies Azetidinyl Oxadiazoles as Cysteine-targeting Electrophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemrxiv.org [chemrxiv.org]
• 9. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 4-(azetidine-1-carbonyl)benzoate

Welcome to the technical support center for the synthesis of Methyl 4-(azetidine-1-carbonyl)benzoate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this specific amide coupling reaction. By understanding the underlying chemical principles and potential pitfalls, you can significantly improve your reaction yield and product purity.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of Methyl 4-(azetidine-1-carbonyl)benzoate, particularly when using methyl 4-(chloroformyl)benzoate and azetidine as starting materials under Schotten-Baumann or related conditions.

Issue 1: Low or No Product Formation

Question: I am getting a very low yield of my desired product, Methyl 4-(azetidine-1-carbonyl)benzoate. What are the likely causes and how can I fix this?

Answer:

Low yields in this synthesis can often be attributed to several factors, primarily related to the reactivity of your starting materials and the reaction conditions. Here’s a breakdown of potential causes and their solutions:

• Hydrolysis of Methyl 4-(chloroformyl)benzoate: Your acyl chloride is highly reactive and susceptible to hydrolysis by water, which will revert it to the unreactive terephthalic acid monomethyl ester.

  • Solution: Ensure all your glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.

• Protonation of Azetidine: Azetidine is a basic amine. If the reaction medium becomes too acidic (e.g., due to the formation of HCl as a byproduct), the azetidine will be protonated to form an azetidinium salt. This salt is not nucleophilic and will not react with the acyl chloride.

  • Solution: The reaction should be performed in the presence of a suitable base to neutralize the HCl byproduct as it forms. Common bases for this purpose include triethylamine (Et3N), pyridine, or an aqueous base like sodium hydroxide (NaOH) in a biphasic Schotten-Baumann setup.[1][2][3]

• Inefficient Acylation: The reaction may not be going to completion due to suboptimal reaction conditions.

  • Solution:

    • Temperature: Running the reaction at low temperatures (e.g., 0 °C to room temperature) is generally recommended to control the exothermic reaction and minimize side products.

    • Stoichiometry: A slight excess of the azetidine (1.1 to 1.2 equivalents) can be used to ensure the complete consumption of the more valuable acyl chloride.

    • Addition Rate: Add the methyl 4-(chloroformyl)benzoate dropwise to the solution of azetidine and base. This slow addition helps to maintain a low concentration of the highly reactive acyl chloride, minimizing side reactions.

Issue 2: Presence of Significant Impurities in the Crude Product

Question: My crude product shows multiple spots on TLC, and the NMR spectrum is complex. What are the likely side products and how can I avoid them?

Answer:

The formation of impurities is a common challenge. Here are the most probable side products and strategies to mitigate their formation:

• Terephthalic acid monomethyl ester: This is the hydrolysis product of your starting acyl chloride.

  • Cause: Presence of water in the reaction.

  • Prevention: As mentioned above, use anhydrous conditions.

• Bis-acylation Product (Dimer): It's possible for the initially formed product to react with another molecule of the acyl chloride if there's a significant excess of it. However, this is less likely given the deactivation of the aromatic ring by the ester and amide groups. A more likely scenario is the reaction of two molecules of the acyl chloride with one molecule of a diamine impurity.

• Azetidine Ring-Opening Products: Azetidines are strained four-membered rings and can undergo nucleophilic ring-opening, especially under acidic conditions or upon N-acylation which can activate the ring.[4][5][6]

  • Cause: The presence of strong acids or nucleophiles that can attack the azetidine ring. The acylation of the nitrogen atom can make the ring more susceptible to cleavage.[4]

  • Prevention:

    • Maintain basic or neutral conditions throughout the reaction and workup.

    • Avoid prolonged reaction times and high temperatures.

    • Use a non-nucleophilic base like triethylamine or pyridine if possible.

Issue 3: Difficult Purification

Question: I am having trouble purifying my product. What are the recommended methods?

Answer:

Purification can be challenging due to the polarity of the product and the potential for similar polarity of byproducts.

• Column Chromatography: This is a very effective method. Given the polarity of the product, normal-phase silica gel chromatography is suitable.

  • Recommended Eluent System: A gradient of a non-polar solvent (e.g., hexanes or petroleum ether) and a more polar solvent (e.g., ethyl acetate) is a good starting point. The exact ratio will need to be determined by TLC analysis.

• Recrystallization: If the crude product is a solid and of reasonable purity, recrystallization can be an excellent method for obtaining highly pure material.

  • Potential Solvents: Try solvents like ethyl acetate, isopropanol, or mixtures such as ethyl acetate/hexanes. The ideal solvent system will dissolve the compound when hot but have low solubility when cold.

• Aqueous Workup: A thorough aqueous workup is crucial before any chromatographic or recrystallization steps.

  • Procedure:

    • Quench the reaction mixture with water or a mild aqueous acid (e.g., saturated NH4Cl solution).

    • Extract the product into an organic solvent like ethyl acetate or dichloromethane.

    • Wash the organic layer sequentially with a mild acid (to remove excess amine), a mild base (like saturated NaHCO3 solution to remove unreacted acid), and finally with brine.

    • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for this reaction?

A1: Aprotic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), or ethyl acetate are good choices for this reaction when using an organic base like triethylamine. If you are performing a Schotten-Baumann reaction, a biphasic system of an organic solvent and water is used.[1][2]

Q2: Which base should I use?

A2: For non-aqueous conditions, triethylamine or pyridine are commonly used. For Schotten-Baumann conditions, an aqueous solution of sodium hydroxide or sodium carbonate is employed. The choice of base can influence the reaction rate and side product profile.[1][2][3]

Q3: How can I monitor the progress of the reaction?

A3: Thin-layer chromatography (TLC) is the most convenient method. You can spot the reaction mixture alongside your starting materials (methyl 4-(chloroformyl)benzoate and azetidine). The disappearance of the starting materials and the appearance of a new spot corresponding to the product will indicate the reaction's progress.

Q4: My azetidine is available as a hydrochloride salt. Can I use it directly?

A4: No, you must use the free base form of azetidine. If you only have the hydrochloride salt, you will need to add an additional equivalent of base to neutralize the HCl and liberate the free amine before adding the acyl chloride.

Experimental Protocols

Protocol 1: Synthesis of Methyl 4-(azetidine-1-carbonyl)benzoate using Triethylamine

• To an oven-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add azetidine (1.1 eq) and anhydrous dichloromethane (DCM).

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.2 eq) to the solution.

• Dissolve methyl 4-(chloroformyl)benzoate (1.0 eq) in anhydrous DCM and add it to the dropping funnel.

• Add the methyl 4-(chloroformyl)benzoate solution dropwise to the stirred azetidine solution over 30-60 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours, monitoring the reaction by TLC.

• Upon completion, quench the reaction by adding water.

• Separate the organic layer and wash it with 1M HCl, saturated aqueous NaHCO3, and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient).

Reagent	Molar Eq.
Methyl 4-(chloroformyl)benzoate	1.0
Azetidine	1.1
Triethylamine	1.2

Protocol 2: Purification by Recrystallization

• Dissolve the crude solid product in a minimal amount of a suitable hot solvent (e.g., ethyl acetate or isopropanol).

• If the solution is colored, you can add a small amount of activated carbon and heat for a few minutes.

• Hot filter the solution to remove the activated carbon or any insoluble impurities.

• Allow the filtrate to cool slowly to room temperature, and then cool it further in an ice bath to induce crystallization.

• Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them under vacuum.

Visual Troubleshooting Workflow

Caption: A troubleshooting workflow for addressing low yields in the synthesis of Methyl 4-(azetidine-1-carbonyl)benzoate.

References

• Alcaide, B., Almendros, P., & Aragoncillo, C. (2007). Friedel–Crafts-Type Reactions of Azetidines and β-Lactams. Chemical Reviews, 107(5), 1977-2024.
• Ley, S. V., & Thomas, A. W. (2003). Modern Synthetic Methods for Amide, Ester and Thioester Formation.
• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.
• Humphrey, J. M., & Chamberlin, A. R. (1997). Chemical Synthesis of Natural Products Peptides and Their Analogs (Dalylides, Discodermolide, Funiculosin, Jasplakinolide, Kahalalide F, Lobocyclamide, Orceolide, Sansalvamide, and Tubercidin). Chemical Reviews, 97(6), 2243-2266.
• Montalbetti, C. A. G. N., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852.
• Couty, F., & Evano, G. (2009). Recent developments in the synthesis of azetidines. Organic & Biomolecular Chemistry, 7(1), 24-33.
• Brandi, A., Cicchi, S., & Goti, A. (2008). Synthesis of Azetidines and Azetidinones (β-Lactams): A Review. Chemical Reviews, 108(9), 3988-4035.
• Singh, G. S., & D'hooghe, M. (2014). Synthesis and reactivity of azetidines. Comprehensive Organic Synthesis II, 4, 743-781.
• De Kimpe, N. (2002). Synthesis of Azetidines. Chemical Reviews, 102(10), 3569-3622.
• Larock, R. C. (1999).

• Organic Syntheses. (n.d.). Azetidine. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of Methyl 4-Acetylbenzoate. Retrieved from [Link]

• U.S. Patent No. US20070149802A1. (2007). Process for preparing methyl 4-(aminomethyl)

Sources

• 1. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 2. theusajournals.com [theusajournals.com]
• 3. nvpublicationhouse.com [nvpublicationhouse.com]
• 4. mdpi.com [mdpi.com]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Purification methods for Methyl 4-(azetidine-1-carbonyl)benzoate (recrystallization vs chromatography)

Welcome to the technical support guide for the purification of Methyl 4-(azetidine-1-carbonyl)benzoate (CAS 915199-14-3). This resource is designed for researchers, medicinal chemists, and process development scientists to provide in-depth guidance on selecting the optimal purification strategy—recrystallization or column chromatography—and to offer practical solutions for common experimental challenges.

Introduction to Purification Challenges

Methyl 4-(azetidine-1-carbonyl)benzoate is a key building block in pharmaceutical and materials science research. Its synthesis, typically involving the acylation of azetidine with a derivative of methyl 4-formylbenzoate, can result in a crude product containing unreacted starting materials, by-products, and process-related impurities. The choice between recrystallization and chromatography is critical and depends on the impurity profile, desired final purity, scale, and available resources. A purity of greater than 98% is often required for subsequent applications[1].

This guide provides a comparative analysis of both methods, detailed protocols, and extensive troubleshooting FAQs to ensure you can achieve your desired product specifications with confidence.

Comparative Analysis: Recrystallization vs. Chromatography

Choosing the right purification method is a critical decision in process chemistry. Below is a summary of the key differences and advantages of each technique for purifying Methyl 4-(azetidine-1-carbonyl)benzoate.

Parameter	Recrystallization	Flash Column Chromatography
Principle	Difference in solubility of the compound and impurities in a solvent at different temperatures.	Differential partitioning of components between a stationary phase (e.g., silica gel) and a mobile phase.
Typical Purity	Good to Excellent (>99%) for crystalline solids.	Good to Excellent (>99%), dependent on resolution.
Yield	Can be high, but some loss in mother liquor is inevitable.	Generally high, but can be lower with difficult separations or product streaking.
Scalability	Excellent; easily scalable to multi-kilogram quantities.	Less scalable; can be complex and costly on a large scale.
Time	Can be time-consuming due to slow cooling and drying steps.	Generally faster for small to medium scales.
Cost	Lower cost (solvents are the main expense).	Higher cost (silica gel, large solvent volumes, equipment).
Green Chemistry	Can be greener if solvents are recycled.	Generates significant solvent and solid waste.
Best For...	Removing minor impurities from a crystalline solid on a large scale.	Separating complex mixtures or compounds that do not crystallize well; ideal for small to medium scales.

Frequently Asked Questions (FAQs)

Q1: My crude Methyl 4-(azetidine-1-carbonyl)benzoate is an oil. Can I still use recrystallization?

A1: Oiling out is a common issue, especially if the compound's melting point is lower than the boiling point of the solvent or if significant impurities are present. If your compound oils out, try the following:

• Re-heat the solution to dissolve the oil, then add a small amount of a co-solvent in which the compound is less soluble (an "anti-solvent") to induce crystallization.

• Slow down the cooling rate. Allow the flask to cool to room temperature on the benchtop, insulated with glass wool, before moving it to an ice bath.

• Scratch the inside of the flask with a glass rod at the solvent-air interface to create nucleation sites.

• Add a seed crystal of pure Methyl 4-(azetidine-1-carbonyl)benzoate if available.

• If these methods fail, column chromatography is the recommended alternative.

Q2: What are the likely impurities from the synthesis of Methyl 4-(azetidine-1-carbonyl)benzoate?

A2: The most common synthesis involves the reaction of methyl 4-(chlorocarbonyl)benzoate with azetidine in the presence of a base. Potential impurities include:

• Unreacted azetidine: Highly volatile and water-soluble, usually removed during aqueous workup.

• Methyl 4-(chlorocarbonyl)benzoate: Can be hydrolyzed to terephthalic acid monomethyl ester during workup.

• Terephthalic acid monomethyl ester: An acidic impurity that can be removed by a dilute base wash (e.g., NaHCO₃ solution) during workup.

• Triethylamine hydrochloride: If triethylamine is used as the base, this salt is typically removed by water washes.

Q3: How do I choose the best solvent system for column chromatography?

A3: The ideal solvent system for flash chromatography should provide a retention factor (Rf) of 0.2-0.4 for the target compound on a TLC plate. For a compound like Methyl 4-(azetidine-1-carbonyl)benzoate, which has both polar (amide, ester) and non-polar (aromatic ring) features, a good starting point is a mixture of a non-polar and a polar solvent.

• Recommended starting system: Ethyl acetate/Hexane. Start with a 20:80 (v/v) mixture and increase the polarity if the Rf is too high.

• Alternative systems: Dichloromethane/Methanol (for more polar impurities) or Diethyl ether/Hexane.

Q4: My compound is sticking to the top of the chromatography column and won't elute. What should I do?

A4: This can happen if the compound is not fully dissolved before loading or if it has low solubility in the initial mobile phase.

• Ensure complete dissolution: Make sure your crude product is fully dissolved in a minimum amount of the mobile phase or a stronger solvent like dichloromethane before loading.

• Increase solvent polarity: Gradually increase the percentage of the more polar solvent in your mobile phase.

• Check for decomposition: The compound might be degrading on the silica gel. You can test this by spotting a solution of your compound on a TLC plate with silica and letting it sit for an hour before eluting to see if new spots appear. If it is unstable, consider using a different stationary phase like alumina.

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol is ideal for purifying crude Methyl 4-(azetidine-1-carbonyl)benzoate that is a solid and contains minor impurities.

Workflow for Recrystallization

Caption: Workflow for the purification of Methyl 4-(azetidine-1-carbonyl)benzoate by recrystallization.

Step-by-Step Procedure:

• Solvent System Selection:

  • Based on the polarity of the molecule (aromatic ester and a tertiary amide), a polar protic solvent like ethanol or a moderately polar aprotic solvent like ethyl acetate are good starting points. A mixed solvent system is often effective.

  • Recommended System: Ethanol and water. Methyl 4-(azetidine-1-carbonyl)benzoate is expected to be soluble in hot ethanol and less soluble in cold ethanol and water.

• Dissolution:

  • Place the crude product in an Erlenmeyer flask.

  • Add a minimal amount of hot ethanol (near boiling) while stirring until the solid just dissolves.

• Hot Filtration (if necessary):

  • If there are insoluble impurities, perform a hot gravity filtration through a fluted filter paper into a pre-warmed clean flask.

• Crystallization:

  • Slowly add water dropwise to the hot ethanol solution until it becomes slightly cloudy (the cloud point).

  • Add a few more drops of hot ethanol to redissolve the cloudiness.

  • Cover the flask and allow it to cool slowly to room temperature.

  • Once at room temperature, place the flask in an ice bath for 30-60 minutes to maximize crystal formation.

• Isolation:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing and Drying:

  • Wash the crystals with a small amount of cold ethanol/water mixture.

  • Dry the crystals under vacuum to a constant weight.

  • The melting point of the purified product should be sharp. While no specific melting point is reported in the literature reviewed, a sharp melting range is indicative of high purity.

Protocol 2: Purification by Flash Column Chromatography

This method is suitable for oily crude products or when recrystallization fails to provide the desired purity.

Workflow for Column Chromatography

Caption: Workflow for the purification of Methyl 4-(azetidine-1-carbonyl)benzoate by flash column chromatography.

Step-by-Step Procedure:

• TLC Analysis:

  • Dissolve a small amount of the crude material in dichloromethane or ethyl acetate.

  • Spot it on a silica gel TLC plate and elute with different ratios of ethyl acetate/hexane (e.g., 10%, 20%, 30%, 50% ethyl acetate).

  • The ideal solvent system will give an Rf value of ~0.3 for the product.

• Column Preparation:

  • Prepare a slurry of silica gel in the chosen mobile phase (e.g., 20% ethyl acetate in hexane).

  • Pour the slurry into a glass column and allow it to pack under pressure.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase.

  • Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and adding the dry powder to the top of the column.

• Elution:

  • Elute the column with the chosen mobile phase. A gradient elution (starting with a lower polarity and gradually increasing) can be effective for separating impurities with very different polarities.

• Fraction Collection and Analysis:

  • Collect fractions and analyze them by TLC to identify those containing the pure product.

• Isolation:

  • Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified Methyl 4-(azetidine-1-carbonyl)benzoate.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Recrystallization: No crystals form upon cooling.	- Too much solvent was used.- The solution is supersaturated.	- Evaporate some of the solvent and try cooling again.- Scratch the inner wall of the flask with a glass rod.- Add a seed crystal.
Recrystallization: Oily precipitate forms instead of crystals.	- The compound's melting point is below the solvent's boiling point.- High concentration of impurities.	- Reheat to dissolve the oil, add more of the "good" solvent, and cool slowly.- Try a different solvent system with a lower boiling point.- Purify by column chromatography first.
Chromatography: Product elutes too quickly (high Rf).	- The mobile phase is too polar.	- Decrease the proportion of the polar solvent (e.g., from 30% to 20% ethyl acetate in hexane).
Chromatography: Product does not elute or streaks down the column.	- The mobile phase is not polar enough.- The compound has strong interactions with the silica gel (e.g., it is basic).- The compound is decomposing on the silica.	- Increase the polarity of the mobile phase.- Add a small amount of triethylamine (~0.1-1%) to the mobile phase for basic compounds.- Consider using a different stationary phase like alumina.
General: Low recovery after purification.	- Significant product loss in the mother liquor (recrystallization).- Broad elution band leading to mixed fractions (chromatography).	- Cool the recrystallization mixture for a longer period or at a lower temperature.- Optimize the chromatography solvent system for a sharper elution profile.

References

• Hosseini, Z., et al. (2021). Preparation of two amide-bonded stationary phases and comparative evaluation under mixed-mode chromatography. Journal of Separation Science, 44(15), 2938-2949. [Link]

• University of Rochester, Department of Chemistry. Troubleshooting Flash Column Chromatography. [Link]

• University of York, Department of Chemistry. Problems with Recrystallisations. [Link]

Sources

• 1. molcore.com [molcore.com]

Preventing ring opening of azetidine during ester hydrolysis

A Guide to Preventing Ring Opening During Ester Hydrolysis

Welcome to the Technical Support Center for azetidine chemistry. As a Senior Application Scientist, I've designed this guide to address one of the most common and critical challenges faced by researchers: the unintended ring opening of the azetidine scaffold during the hydrolysis of an adjacent ester. The inherent ring strain of this four-membered heterocycle, which makes it a valuable pharmacological scaffold, also renders it susceptible to cleavage under conditions typically used for deprotection.[1][2][3][4][5]

This resource provides in-depth, troubleshooting-focused answers to your most pressing questions, grounded in mechanistic principles and supported by actionable protocols.

Troubleshooting & FAQs: Preserving Azetidine Integrity

Q1: My azetidine ring is opening under standard basic hydrolysis conditions (e.g., LiOH, NaOH). Why is this happening and what are my options?

A1: The Mechanism of Base-Mediated Ring Opening

Under strongly basic conditions, two principal mechanisms can lead to the cleavage of the azetidine ring.

• Direct Nucleophilic Attack: Hydroxide ions can act as nucleophiles and directly attack one of the ring's carbon atoms. This is especially problematic if the azetidine nitrogen is acylated or sulfonated, which increases the electrophilicity of the ring carbons.[5]

• Intramolecular Cyclization (for N-Acyl Azetidines): If the nitrogen is protected with an acyl or related group, the initial hydrolysis of the ester can be followed by an intramolecular attack of the newly formed carboxylate onto the azetidine ring, leading to a ring-expanded or opened product.

The high ring strain (approx. 25.4 kcal/mol) makes the azetidine ring significantly more susceptible to these pathways than its less strained pyrrolidine or piperidine counterparts.[3][6]

Preventative Strategies & Solutions:

• Use Milder Bases: Switch from strong hydroxides (NaOH, KOH, LiOH) to milder carbonate bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) in an aqueous alcohol mixture. These reagents are often sufficient to hydrolyze the ester without promoting significant ring degradation.

• Lower the Temperature: Perform the hydrolysis at 0 °C or even lower temperatures. The activation energy for the desired ester hydrolysis is often lower than that of the undesired ring-opening, allowing for selective transformation at reduced temperatures.

• Consider Enzymatic Hydrolysis: This is one of the mildest methods available. Lipases or esterases can selectively cleave the ester bond under neutral pH and at room temperature, leaving the azetidine ring untouched. This method's success is substrate-dependent and may require screening different enzymes.[7][8]

Q2: I'm observing ring cleavage during acidic ester hydrolysis (e.g., HCl, TFA). What is the mechanism and how can I avoid it?

A2: The Mechanism of Acid-Catalyzed Ring Opening

Acid-catalyzed ring opening is a significant risk, particularly for N-substituted azetidines.[1] The reaction is typically initiated by the protonation of the azetidine nitrogen.[1] This protonation dramatically increases the ring strain and activates the ring carbons toward nucleophilic attack by water, the counter-ion (e.g., Cl⁻), or another nucleophile present in the medium.[1] This process can lead to the formation of γ-amino alcohols or other ring-opened products. Studies have confirmed that decomposition is more rapid at low pH.[1]

Caption: Acid-catalyzed azetidine ring opening pathway.

Preventative Strategies & Solutions:

• Avoid Strong Brønsted Acids: If possible, avoid using strong acids like concentrated HCl or neat TFA. If an acid is necessary, use weaker acids or highly diluted strong acids at low temperatures.

• Lewis Acid-Mediated Cleavage: For methyl or ethyl esters, certain Lewis acids can mediate ester cleavage under milder conditions than Brønsted acids. However, be aware that some Lewis acids can also promote ring opening, so careful selection is crucial.[9] Lanthanide triflates, for example, have been used to catalyze regioselective ring-opening of epoxides and could be cautiously explored.[9]

• Non-Hydrolytic Cleavage Methods: Consider cleaving the ester without using water and acid/base.

  • For Methyl Esters: Use trimethyltin hydroxide or magnesium iodide in a non-protic solvent.

  • For Benzyl Esters: Cleavage via hydrogenolysis (H₂, Pd/C) is an excellent, mild alternative that is orthogonal to many protecting groups and leaves the azetidine ring intact.

  • For tert-Butyl Esters: Mild acidic conditions (e.g., 10-20% TFA in CH₂Cl₂) at 0 °C for a short duration can often selectively cleave the t-butyl ester.

Q3: How does the choice of N-protecting group influence the stability of the azetidine ring during hydrolysis?

A3: The Critical Role of the N-Substituent

The nitrogen substituent is arguably the most critical factor governing the stability of the azetidine ring. It modulates the basicity of the nitrogen and the electrophilicity of the ring carbons.

• Electron-Withdrawing Groups (EWGs): Groups like tosyl (Ts), nosyl (Ns), Boc, and Cbz decrease the basicity of the nitrogen.[1] This makes the nitrogen less likely to be protonated under acidic conditions, thereby stabilizing the ring.[1] However, these groups also withdraw electron density, making the ring carbons more susceptible to attack by external nucleophiles under neutral or basic conditions.[5]

• Electron-Donating Groups (EDGs): Alkyl groups (e.g., benzyl) increase the nitrogen's basicity, making it more prone to protonation and subsequent acid-catalyzed ring opening.

• The Boc Group Anomaly: The N-Boc group can, in some cases, participate in an intramolecular ring-opening pathway under acidic conditions.[1][10]

Comparative Table of Common N-Protecting Groups:

Protecting Group	Effect on Ring Stability	Recommended Hydrolysis Conditions	Deprotection Method
Boc (tert-Butoxycarbonyl)	Good stability; reduces N basicity. Can participate in acid-mediated ring expansion.[10]	Mild basic (LiOH, 0°C), Enzymatic	Mild Acid (TFA in CH₂Cl₂)
Cbz (Carboxybenzyl)	Good stability; reduces N basicity.	Mild basic, Enzymatic	Hydrogenolysis (H₂, Pd/C)
Ts (Tosyl)	High stability; strong EWG makes ring susceptible to nucleophiles but stable to acid.	Enzymatic, very mild basic conditions.	Reductive (e.g., Na/naphthalene)
Bn (Benzyl)	Lower stability to acid due to increased N basicity.	Mild basic (K₂CO₃), Enzymatic	Hydrogenolysis (H₂, Pd/C)

Recommended Protocol: Enzymatic Hydrolysis of an Azetidine Ethyl Ester

This protocol provides a general, mild method for ester hydrolysis that minimizes the risk of ring opening.

Objective: To selectively hydrolyze an ethyl ester to a carboxylic acid on an N-protected azetidine substrate.

Materials:

• N-protected azetidine ethyl ester (1.0 equiv)

• Phosphate buffer (e.g., 0.1 M, pH 7.2)

• Lipase from Candida antarctica (CAL-B), immobilized (e.g., Novozym® 435)

• tert-Butanol (co-solvent, if needed for solubility)

• 1 M HCl (for acidification during workup)

• Ethyl acetate (for extraction)

• Brine

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the azetidine ester in the phosphate buffer (and a minimal amount of tert-butanol if the substrate is not fully soluble in the buffer). A typical concentration is 0.05-0.1 M.

• Enzyme Addition: Add the immobilized lipase (typically 10-50% by weight relative to the substrate).

• Incubation: Stir the suspension at room temperature (or slightly elevated, e.g., 30-40 °C, to increase reaction rate).

• Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction may take anywhere from a few hours to 48 hours depending on the substrate.

• Workup - Filtration: Once the reaction is complete, filter off the immobilized enzyme. The enzyme can be washed with water and ethanol, dried, and reused.

• Workup - Acidification & Extraction: Transfer the filtrate to a separatory funnel. Cool the solution in an ice bath and slowly acidify to pH ~3-4 with 1 M HCl.

• Workup - Extraction: Extract the aqueous layer three times with ethyl acetate.

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude carboxylic acid.

• Purification: Purify the product as necessary, typically by column chromatography or recrystallization.

Caption: Decision workflow for selecting a hydrolysis method.

References

• Bai, Y., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters. Available at: [Link]

• Sahay, A. K., et al. (2019). Acid-Mediated Ring Expansion of 2,2-Disubstituted Azetidine Carbamates to 6,6-Disubstituted 1,3-Oxazinan-2-ones. Organic Letters. Available at: [Link]

• Organic Chemistry Portal. Azetidine synthesis. Available at: [Link]

• Yoda, H., et al. (2022). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Frontiers in Chemistry. Available at: [Link]

• Jacobsen, E. N., et al. (2022). Enantioselective Ring Opening of Azetidines via Charge Recognition in Hydrogen-Bond-Donor Catalysis. Journal of the American Chemical Society. Available at: [Link]

• Mykhailiuk, P. K. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Organic & Biomolecular Chemistry. Available at: [Link]

• Request PDF. Enzymatic hydrolysis on L-azetidine-2-carboxylate ring opening. Available at: [Link]

• Mykhailiuk, P. K. (2021). Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry. Available at: [Link]

• Gleede, T., et al. (2019). Aziridines and azetidines: building blocks for polyamines by anionic and cationic ring-opening polymerization. Polymer Chemistry. Available at: [Link]

• L-Azetidine-2-carboxylate hydrolase from Pseudomonas sp. strain A2C catalyzes a ring-opening reaction that detoxifies L-azetidine-2-carboxylate, an analogue of L-proline. PubMed. Available at: [Link]

• Schindler, C. S., et al. (2020). Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Rupar, P. A., et al. (2018). Anionic Ring-Opening Polymerization of N-(tolylsulfonyl)azetidines To Produce Linear Poly(trimethylenimine) and Closed-System Block Copolymers. Journal of the American Chemical Society. Available at: [Link]

• Rupar, P. A., et al. (2016). The anionic ring-opening polymerization of N-(methanesulfonyl)azetidine. Polymer Chemistry. Available at: [Link]

• Gleede, T., et al. (2019). Aziridines and azetidines: building blocks for polyamines by anionic and cationic ring-opening polymerization. ScienceOpen. Available at: [Link]

• Organic Chemistry Portal. Protecting Groups. Available at: [Link]

• Organic Reactions. Ester to Acid - Common Conditions. Available at: [Link]

• Wang, X., et al. (2022). Azetidine amino acid biosynthesis by non-heme iron-dependent enzymes. Nature Communications. Available at: [Link]

• Chemistry Stack Exchange. (2015). Mechanism for synthesising azetidine. Available at: [Link]

• Hashim, O.S. (2023). Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. Journal of Medicinal and Chemical Sciences. Available at: [Link]

• Introduction to Azetidine Chemistry. (2021). Nature Communications. Available at: [Link]

Sources

• 1. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Azetidine amino acid biosynthesis by non-heme iron-dependent enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Genes and enzymes of azetidine-2-carboxylate metabolism: detoxification and assimilation of an antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Troubleshooting low conversion rates in azetidine acylation

Welcome to the technical support center for azetidine chemistry. This resource is designed to assist researchers, scientists, and drug development professionals in navigating the complexities of working with azetidines. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis and functionalization of this important class of four-membered heterocycles.

Troubleshooting Guide: Low Conversion Rates in Azetidine Acylation

Low conversion rates during the N-acylation of azetidines can be a significant hurdle in multi-step synthetic sequences. This guide provides a structured approach to identifying and resolving the root causes of poor reaction performance.

Question 1: My azetidine acylation is resulting in low yields of the desired N-acyl azetidine. What are the most likely causes?

Low conversion in azetidine acylation can stem from several factors related to the inherent properties of the azetidine ring and the specific reaction conditions employed. The primary culprits often fall into three categories: issues with the starting materials, suboptimal reaction conditions, and competing side reactions.

Potential Causes for Low Conversion:

• Poor Nucleophilicity of the Azetidine Nitrogen: The nitrogen atom in an azetidine is less nucleophilic than that in a larger, less strained ring like pyrrolidine.[1] This reduced reactivity can be exacerbated by sterically hindering substituents on the azetidine ring or on the acylating agent.

• Degradation of the Acylating Agent: Acylating agents, particularly acyl halides and anhydrides, can be sensitive to moisture and may degrade over time, leading to a lower effective concentration.

• Suboptimal Base Selection: The choice of base is critical. An inappropriate base can be too weak to sufficiently deprotonate the azetidine nitrogen (if starting from a salt) or may promote side reactions.

• Unfavorable Solvent Effects: The solvent can significantly influence reaction rates. A solvent that does not adequately solubilize the reactants or that interferes with the reaction mechanism can lead to low conversion.

• Competing Side Reactions: The strained nature of the azetidine ring makes it susceptible to ring-opening reactions, especially under harsh conditions.[1][2] Polymerization of the azetidine starting material can also be a competitive pathway.[3]

Question 2: How can I systematically troubleshoot my low-yielding azetidine acylation?

A systematic approach is key to efficiently identifying and resolving the issue. The following workflow provides a logical sequence of steps to diagnose the problem.

Caption: A systematic workflow for troubleshooting low conversion in azetidine acylation.

Question 3: What specific experimental protocols can I follow to improve my acylation yield?

Here are detailed protocols for key troubleshooting steps.

This protocol outlines a parallel screening approach to identify the optimal base for the acylation of a generic azetidine with an acyl chloride.

Materials:

• Azetidine starting material

• Acyl chloride

• Triethylamine (Et3N)

• N,N-Diisopropylethylamine (DIPEA)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Thin-layer chromatography (TLC) plates and appropriate mobile phase

• Small reaction vials with stir bars

Procedure:

• Set up a series of four identical reaction vials, each containing the azetidine (1.0 eq) dissolved in anhydrous DCM.

• To vial 1, add Et3N (1.2 eq).

• To vial 2, add DIPEA (1.2 eq).

• To vial 3, add DMAP (0.1 eq) and Et3N (1.1 eq). DMAP is often used as a nucleophilic catalyst.[4]

• Vial 4 will serve as a no-base control.

• To each vial, add the acyl chloride (1.1 eq) dropwise at 0 °C.

• Allow the reactions to stir at room temperature and monitor their progress by TLC at regular intervals (e.g., 1, 4, and 24 hours).

• Compare the consumption of the starting material and the formation of the product across the different conditions to identify the most effective base.

Base	Typical pKa of Conjugate Acid	Steric Hindrance	Common Application Notes
Triethylamine (Et3N)	~10.7	Moderate	A standard, cost-effective choice.
DIPEA	~10.7	High	Useful for sterically hindered substrates to minimize side reactions.
DMAP	~9.7	Low	Primarily a nucleophilic catalyst, used in substoichiometric amounts.[4]
Pyridine	~5.2	Low	A weaker base, can also act as a nucleophilic catalyst.

This protocol helps determine the most suitable solvent for your acylation reaction.

Materials:

• Azetidine starting material

• Acyl chloride

• Optimal base identified from Protocol 1

• Dichloromethane (DCM), anhydrous

• Tetrahydrofuran (THF), anhydrous

• Acetonitrile (ACN), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Reaction vials and stir bars

Procedure:

• In separate reaction vials, dissolve the azetidine (1.0 eq) in each of the anhydrous solvents (DCM, THF, ACN, DMF).

• Add the optimal base (1.2 eq) to each vial.

• Add the acyl chloride (1.1 eq) dropwise at 0 °C.

• Stir all reactions at room temperature and monitor by TLC or LC-MS.

• Evaluate the impact of each solvent on the reaction rate and final conversion. Ethereal solvents have been shown to be effective in some azetidine reactions.[5]

Frequently Asked Questions (FAQs)

Q1: My azetidine is stored as a hydrochloride salt. Do I need to perform a separate neutralization step before acylation?

It is not always necessary to perform a separate workup to neutralize the salt. You can often proceed by using an additional equivalent of a tertiary amine base (like Et3N or DIPEA) in the reaction mixture to neutralize the HCl in situ. However, for sensitive substrates or to achieve maximum conversion, isolating the free base prior to acylation may be beneficial.

Q2: I observe the formation of a white precipitate upon adding the base. What is this and is it a problem?

The white precipitate is likely the hydrochloride salt of your amine base (e.g., triethylammonium chloride). This is an expected byproduct of the reaction and generally does not interfere. In some cases, it can be beneficial as it removes the generated acid from the reaction equilibrium.

Q3: I suspect my acylating agent has degraded. How can I confirm this and what are my options?

You can check the purity of your acylating agent by NMR spectroscopy. If it has degraded, it is best to use a fresh bottle or purify the existing material by distillation if it is a liquid. Alternatively, you can switch to a more stable acylating agent, such as an activated ester (e.g., N-hydroxysuccinimide ester), which can be prepared separately and is often more tolerant of storage conditions.

Q4: My crude NMR shows unreacted starting material and a complex mixture of byproducts. What could be happening?

This scenario suggests that side reactions are a significant issue. The strained azetidine ring can undergo nucleophilic ring-opening, particularly with prolonged reaction times or at elevated temperatures.[1] Polymerization is another possibility, especially if the free azetidine is left for extended periods before the addition of the acylating agent.[3] To mitigate this, use milder reaction conditions (lower temperature, shorter reaction time) and consider adding the acylating agent slowly to a solution of the azetidine and base.

Caption: A diagram illustrating the desired acylation pathway and common competing side reactions.

Q5: Are there alternative methods for acylating azetidines if standard conditions fail?

Yes, if traditional methods with acyl chlorides or anhydrides are problematic, consider the following alternatives:

• Amide Coupling Reagents: Standard peptide coupling reagents such as HATU, HBTU, or EDC with an appropriate carboxylic acid can be effective for forming the amide bond under milder conditions.

• Activated Esters: As mentioned, pre-forming an activated ester of your carboxylic acid can lead to cleaner reactions, especially for sensitive substrates.

• Enzymatic Acylation: In some specific cases, lipase-catalyzed acylation could be a viable and highly selective alternative, though this is substrate-dependent.

By systematically evaluating your starting materials, reaction conditions, and potential side reactions, you can effectively troubleshoot and optimize your azetidine acylation for improved conversion and yield.

References

• Jacobsen, E. N., et al. (2025). Enantioselective Ring Opening of Azetidines via Charge Recognition in Hydrogen-Bond-Donor Catalysis. Journal of the American Chemical Society. [Link]

• Szymański, W., et al. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Organic & Biomolecular Chemistry, 19(15). [Link]

• Kumar, V., et al. (2017). Recent advances in synthetic facets of immensely reactive azetidines. RSC Advances, 7(79). [Link]

• Steglich, W., & Höfle, G. (1978). N,N-Dimethyl-4-pyridinamine, a Very Effective Acylation Catalyst. Angewandte Chemie International Edition in English, 17(7), 522-524. [Link]

• Bott, T. M., & West, F. G. (2012). PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. HETEROCYCLES, 84(1), 223. [Link]

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Acyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Solvent Selection for the Extraction of Methyl 4-(azetidine-1-carbonyl)benzoate

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for optimizing the liquid-liquid extraction of Methyl 4-(azetidine-1-carbonyl)benzoate. We will delve into the critical aspects of solvent selection, troubleshooting common experimental hurdles, and provide a validated protocol to ensure high recovery and purity.

Understanding Your Molecule: Physicochemical Profile

Methyl 4-(azetidine-1-carbonyl)benzoate is a molecule of moderate polarity, possessing both a polar amide and a methyl ester functional group, attached to a non-polar aromatic ring. Understanding these characteristics is the cornerstone of developing an effective extraction strategy.

Property	Value	Source
Molecular Formula	C₁₂H₁₃NO₃	[1]
Molecular Weight	219.24 g/mol	[1]
Predicted Polarity	Moderately Polar	Inferred from structure
Key Functional Groups	Amide, Methyl Ester, Aromatic Ring, Azetidine Ring	N/A

The key to a successful extraction is to select a solvent that effectively solubilizes the target molecule while remaining immiscible with the initial sample matrix (typically aqueous).[2] The principle of "like dissolves like" is paramount; the polarity of the extraction solvent should closely match that of the analyte.[3][4]

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent for extracting Methyl 4-(azetidine-1-carbonyl)benzoate from an aqueous solution?

A moderately polar solvent is the ideal starting point. Ethyl acetate (EtOAc) is an excellent first-pass choice. It offers a good balance of polarity to dissolve the target compound, is only sparingly soluble in water, and has a relatively low boiling point (77 °C) for easy removal post-extraction. Dichloromethane (DCM) is another effective, slightly more polar alternative, but its higher density (it will form the bottom layer) and greater environmental concerns should be considered.[2]

Q2: How critical is the pH of the aqueous phase during extraction?

The pH is a crucial parameter, primarily for controlling the solubility of potential impurities. While the amide and ester groups of the target molecule are neutral, common impurities from the synthesis, such as unreacted 4-(methoxycarbonyl)benzoic acid or azetidine, can be ionized.

• Acidic Impurities (e.g., leftover carboxylic acids): By performing a wash with a mild basic solution (e.g., saturated sodium bicarbonate), you can deprotonate the acidic impurities, making them highly water-soluble and thus removing them from the organic phase.[5]

• Basic Impurities (e.g., leftover amines): A wash with a dilute acidic solution (e.g., 1M HCl) will protonate basic impurities, sequestering them in the aqueous layer.[5]

Q3: Can the amide or ester bond in my compound hydrolyze during extraction?

Yes, this is a valid concern. Amide bonds, while generally stable, can be susceptible to hydrolysis under strongly acidic or basic conditions, especially with prolonged exposure or elevated temperatures.[6][7] Similarly, esters can hydrolyze to carboxylic acids and alcohols. Therefore, it is recommended to:

• Work at room temperature.

• Use dilute acid/base washes and minimize contact time.

• Neutralize the pH of the aqueous phase before proceeding with the primary extraction if the reaction was performed under harsh pH conditions.

Troubleshooting Guide

This section addresses specific issues you may encounter during the extraction process.

Problem	Probable Cause(s)	Recommended Solution(s)
Low Extraction Recovery	Solvent Polarity Mismatch: The chosen solvent may be too polar or not polar enough.	- If using a non-polar solvent like hexane, switch to a more polar one like ethyl acetate. - If using a very polar solvent leads to poor phase separation, consider a mixture, such as 10% isopropanol in dichloromethane, to fine-tune polarity.[3]
Insufficient Phase Mixing: The analyte has not had adequate opportunity to partition into the organic solvent.	- Ensure vigorous mixing for 1-2 minutes. - If emulsions are a concern, gentle but prolonged rocking can be an alternative.
Incorrect pH: The target molecule may be forming a salt with acidic or basic reagents from the reaction, increasing its aqueous solubility.	- Adjust the pH of the aqueous layer to ~7 before extraction.
Persistent Emulsion	High Concentration of Surfactant-like Impurities: Byproducts or reagents may be stabilizing the interface between the two immiscible liquids.	- Add Brine: Introduce a saturated NaCl solution. This increases the polarity and density of the aqueous phase, helping to break the emulsion. - Centrifugation: A brief spin in a centrifuge can provide the physical force needed to separate the layers. - Filtration: Pass the emulsified mixture through a pad of Celite® or glass wool.
Impure Product after Solvent Evaporation	Co-extraction of Impurities: Impurities have similar polarity to the target compound.	- Implement Acid/Base Washes: As described in the FAQ section, perform sequential washes with dilute base (e.g., NaHCO₃ solution) and dilute acid (e.g., 1M HCl) to remove acidic and basic impurities, respectively.[5][8] - Back Extraction: If the product is in the organic layer, extract it back into a fresh aqueous phase under specific pH conditions (if applicable), leave impurities behind, then re-adjust the pH and extract back into a fresh organic phase.
Solvent is Not Fully Evaporated: High-boiling point solvents may remain.	- Use a rotary evaporator followed by high vacuum to remove all solvent traces.

Visualizing the Solvent Selection Workflow

The following diagram outlines the logical decision-making process for selecting and optimizing an extraction solvent for Methyl 4-(azetidine-1-carbonyl)benzoate.

Caption: Workflow for extraction solvent optimization.

Detailed Experimental Protocol: Liquid-Liquid Extraction

This protocol assumes the reaction has been quenched and the product is in an aqueous solution.

• Preparation: Transfer the aqueous reaction mixture (approx. 50 mL) to a 250 mL separatory funnel. If the solution is strongly acidic or basic, adjust the pH to ~7 using 1M NaOH or 1M HCl.

• First Extraction: Add an equal volume of ethyl acetate (50 mL) to the separatory funnel. Stopper the funnel and, while securely holding the stopper and stopcock, invert the funnel and vent to release pressure. Shake vigorously for 1-2 minutes.

• Phase Separation: Place the funnel in a ring stand and allow the layers to fully separate. The less dense ethyl acetate layer will be on top.

• Collection: Drain the lower aqueous layer into a clean flask. Drain the upper organic layer into a separate flask labeled "Organic Extracts."

• Second Extraction: Return the aqueous layer to the separatory funnel and repeat the extraction process (steps 2-4) with a fresh portion of ethyl acetate (25 mL). Combine this second organic extract with the first.

• Washing (Optional but Recommended):

  • Return the combined organic extracts to the separatory funnel.

  • Add 25 mL of saturated NaHCO₃ solution, shake gently, separate, and discard the aqueous layer. This removes acidic impurities.

  • Add 25 mL of brine (saturated NaCl solution), shake, separate, and discard the aqueous layer. This helps remove residual water and break any minor emulsions.

• Drying: Dry the combined organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Add the drying agent until it no longer clumps together.

• Filtration & Concentration: Filter the dried organic solution to remove the drying agent. Concentrate the filtrate using a rotary evaporator to yield the crude product.

Solvent Properties Reference Table

The choice of solvent significantly impacts extraction efficiency.[2][4] This table provides key properties of common organic solvents used in liquid-liquid extraction.

Solvent	Polarity Index	Boiling Point (°C)	Density (g/mL)	Water Miscibility
n-Hexane	0.1	69	0.655	Immiscible
Toluene	2.4	111	0.867	Immiscible
Diethyl Ether	2.8	35	0.713	Sparingly Soluble
Dichloromethane (DCM)	3.1	40	1.330	Immiscible
Ethyl Acetate (EtOAc)	4.4	77	0.902	Sparingly Soluble
2-Propanol (IPA)	3.9	82	0.786	Miscible
Acetonitrile	5.8	82	0.786	Miscible
Methanol	5.1	65	0.792	Miscible

Note: Solvents listed as "Miscible" are generally unsuitable for liquid-liquid extraction from aqueous solutions unless used as a modifier in another solvent.

References

• Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions. K-Jhil.[Link]

• Liquid-Liquid Extraction Techniques Principles and Optimisation. Element Lab Solutions.[Link]

• 5 Criteria for Selecting an Extraction Solvent. Hydrometal Tech.[Link]

• Practical Aspects of Solvent Extraction. LCGC International.[Link]

• Stability of Medium-Bridged Twisted Amides in Aqueous Solutions. PMC.[Link]

• Choosing the Right Elution Solvent When Using Support Liquid Extraction (SLE). Phenomenex.[Link]

• Hydrolysis of Amide. Organic Synthesis.[Link]

• Liquid/liquid Extraction of a Carboxylic Acid, Amine, and Neutral Unknown Mixture. CDN.[Link]

Sources

• 1. molcore.com [molcore.com]
• 2. Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions [kjhil.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. hydrometaltech.com [hydrometaltech.com]
• 5. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 6. Stability of Medium-Bridged Twisted Amides in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. organic-synthesis.com [organic-synthesis.com]
• 8. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Managing the Hygroscopic Nature of Azetidine Derivatives

Welcome to the technical support center for handling azetidine derivatives. This guide is designed for researchers, scientists, and drug development professionals who work with these valuable but often challenging compounds. The inherent ring strain of the four-membered azetidine core makes these molecules susceptible to various reactions, and this reactivity can be exacerbated by their tendency to absorb atmospheric moisture.[1][2]

Hygroscopicity, the ability of a substance to attract and hold water molecules from the surrounding environment, can significantly impact experimental outcomes.[3] Absorbed water can lead to inaccurate measurements, chemical degradation through hydrolysis, and altered physical properties, ultimately compromising the reproducibility and success of your research.[3][4] This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and best-practice protocols to help you mitigate these challenges effectively.

Frequently Asked Questions (FAQs)

Q1: What is hygroscopicity and how does it specifically affect my azetidine derivatives?

A1: Hygroscopicity is the tendency of a substance to absorb moisture from the air.[5] For azetidine derivatives, this presents several critical issues:

• Inaccurate Weighing: The compound's mass will continuously increase on an analytical balance as it absorbs moisture, making it difficult to obtain an accurate weight for preparing solutions of a specific concentration.[3]

• Chemical Degradation: Water can act as a nucleophile, potentially leading to the acid-catalyzed or base-catalyzed ring-opening of the strained azetidine ring.[6][7] This degrades your starting material, reduces yields, and introduces impurities.

• Altered Physical Properties: Moisture absorption can cause the compound to change from a free-flowing powder to a sticky, clumpy, or oily solid, which is difficult to handle and dispense accurately.[8][9]

• Reaction Interference: Undesired water can quench moisture-sensitive reagents (e.g., organometallics, strong bases) or participate in side reactions, leading to failed experiments or complex product mixtures.[10][11]

Q2: How can I determine if my specific azetidine derivative is hygroscopic?

A2: There are several ways to assess hygroscopicity:

• Consult the Safety Data Sheet (SDS): The manufacturer's SDS is the first place to check; it will often state if the compound is known to be hygroscopic.[3]

• Visual Observation: If you observe the compound clumping, becoming sticky, or deliquescing (dissolving in absorbed water) upon brief exposure to ambient air, it is hygroscopic.[3]

• Quantitative Analysis: For a definitive assessment, Dynamic Vapor Sorption (DVS) analysis measures the mass increase of a sample as it is exposed to varying levels of relative humidity (RH).[12] This provides precise data on the extent and rate of water uptake.

Q3: What are the ideal storage conditions for hygroscopic azetidine derivatives?

A3: Proper storage is the most critical first step. The goal is to create a low-humidity environment.

• Standard Protection: At a minimum, store the compound in a tightly sealed container inside a desiccator containing an active desiccant (e.g., silica gel, molecular sieves).[3][5]

• Enhanced Protection: For highly sensitive or valuable derivatives, storage within a glove box under a dry, inert atmosphere (e.g., nitrogen or argon) is the best practice.[10][13] Always refer to the manufacturer's specific storage temperature recommendations.[6]

Q4: I suspect my compound has already absorbed moisture. Can it be dried?

A4: Yes, in many cases, you can dry an azetidine derivative, but you must proceed with caution. The thermal stability of the specific derivative is a key concern. A gentle method is to dry the compound under a high vacuum at ambient temperature for several hours.[14] Heating should only be attempted if the compound's thermal stability is known, as it could accelerate decomposition.[15] Using a fresh, unopened container is often the most reliable solution if stability is a concern.[3]

Troubleshooting Guide

This guide addresses common experimental problems arising from the hygroscopic nature of azetidine derivatives.

Problem Encountered	Probable Cause(s)	Recommended Solution(s) & Explanations
Unstable reading on the analytical balance; mass continuously drifting upward.	The compound is actively absorbing moisture from the ambient atmosphere onto the weighing vessel.[3]	Work Quickly: Have all materials ready to minimize the time the container is open.[3] Use a Suitable Vessel: Weigh into a vial with a small opening rather than onto open weighing paper. Weigh by Difference: Weigh the sealed source vial, quickly transfer an approximate amount to your reaction flask, and re-weigh the source vial. The difference is the exact amount transferred.[3] Control the Environment: If possible, perform weighing inside a glove box or a balance enclosure purged with dry nitrogen.[13]
Compound appears clumpy, sticky, or has deliquesced into a liquid/oil.	The compound was exposed to humid air during previous handling or was stored improperly.[3]	Dry Under Vacuum: Place the material in a suitable flask and apply a high vacuum for several hours to remove absorbed water.[14] Caution: First, confirm the compound is not volatile.Use a Fresh Sample: If the compound's stability is questionable or if drying is ineffective, it is best to use a new, unopened container.[3] Improve Storage: Immediately place the remaining material in a desiccator with fresh desiccant.[5]
Inconsistent or non-reproducible results in biological assays or analytical tests.	1. Inaccurate Concentrations: Weighing errors due to moisture uptake lead to incorrect stock solution concentrations.[3] 2. Compound Degradation: Hydrolysis or ring-opening of the azetidine may have occurred in the stock solution or solid state, reducing the concentration of the active compound.[6]	Prepare Solutions Fresh: For each experiment, prepare a new stock solution from properly stored solid material.[3] Handle in an Inert Atmosphere: Weigh the compound and prepare the stock solution inside a glove box to prevent any moisture exposure.[16] Verify Purity: Before use, run a quick purity check (e.g., LC-MS) on your solid material to ensure it has not degraded during storage.
Low yields or failure of reactions involving moisture-sensitive reagents (e.g., Grignards, organolithiums, hydrides).	Water absorbed by the hygroscopic azetidine derivative is quenching the reagent.	Dry the Azetidine: Aseptically dry the starting material under high vacuum immediately before use.[14] Use Anhydrous Solvents: Ensure all solvents have been rigorously dried using appropriate methods (e.g., distillation from a drying agent, passing through a solvent purification system). Use Inert Atmosphere Techniques: Perform the entire reaction under a nitrogen or argon atmosphere using Schlenk line or glove box techniques.[10][11]

Best Practices and Experimental Protocols

Proactive measures are essential for success. The following protocols provide step-by-step guidance for critical handling procedures.

Protocol 1: Weighing and Preparing a Stock Solution of a Hygroscopic Azetidine Derivative

This protocol details the standard method for use on an open lab bench, emphasizing speed and minimal exposure.

• Preparation: Place the sealed container of the azetidine derivative, a clean and dry spatula, and a pre-weighed vial with a cap into a desiccator for at least 30 minutes to ensure all items are in a dry environment.

• Tare the Vial: Place the pre-weighed, capped vial on the analytical balance and tare it.

• Transfer: Quickly remove the source container and the tared vial from the desiccator. Open the source container, rapidly transfer the approximate desired amount of solid into the tared vial using the dry spatula, and immediately seal both containers.

• Weigh: Place the now-filled and capped vial back on the balance to get an accurate weight of the transferred solid.

• Dissolution: Add the appropriate anhydrous solvent to the vial to dissolve the compound, creating your stock solution.

• Storage: If not for immediate use, seal the solution vial with a septum cap, flush the headspace with an inert gas (e.g., argon or nitrogen), and store at the recommended temperature.[6]

Protocol 2: Handling Highly Sensitive Azetidine Derivatives Under an Inert Atmosphere

For extremely hygroscopic or reactive compounds, a glove box is required.

• Environment Preparation: Ensure the glove box has a low-oxygen (<50 ppm) and low-moisture (<10 ppm) atmosphere.

• Material Transfer: Introduce all necessary items into the glove box via the antechamber, including the sealed compound, anhydrous solvent in a sealed bottle, vials, pipettes, and other equipment.[10] Cycle the antechamber (evacuate and backfill with inert gas) at least three times.[10]

• Equilibration: Allow all items to sit inside the glove box for 20-30 minutes to allow any surface moisture to be removed by the glove box atmosphere.

• Weighing: Perform the weighing procedure as described in Protocol 1, but entirely within the controlled atmosphere of the glove box. Mass readings will be stable.

• Solution Preparation: Dispense the anhydrous solvent into the vial containing the weighed solid and mix to dissolve.

• Sealing and Removal: Securely cap the vial containing the stock solution. If it needs to be used outside the glove box, ensure it is sealed with a septum cap to allow for syringe-based extraction of the solution. The vial can now be safely removed from the glove box through the antechamber.

Diagram 1: Decision Workflow for Handling Azetidine Derivatives

This diagram outlines the initial steps and decision points upon receiving a new azetidine compound.

Caption: Initial handling and storage decision workflow.

Diagram 2: Troubleshooting Logic for Inconsistent Experimental Results

This diagram provides a logical path to diagnose issues when experiments yield unexpected outcomes.

Caption: Troubleshooting workflow for inconsistent results.

Quantitative Analysis of Water Content

When the precise water content must be known, direct measurement is necessary. Here are the most common methods.

Method	Principle	Advantages	Disadvantages
Karl Fischer Titration	A chemical titration where an iodine-based reagent reacts stoichiometrically with water.[17][18]	Gold standard for accuracy and precision. Highly specific to water. Can measure very low moisture levels (ppm).	Requires specialized equipment and chemical reagents. The test is destructive.[18]
Gravimetric (Loss on Drying)	The sample is weighed, heated in an oven to drive off water, and then re-weighed. The mass difference is attributed to moisture.[17][18]	Simple, low-cost equipment.	Non-specific (can also measure volatile solvents). Heat can cause degradation of thermally sensitive azetidine derivatives, leading to inaccurate results. Not suitable for low moisture levels.[18]
Dynamic Vapor Sorption (DVS)	Measures the change in mass of a sample at different relative humidity levels in a controlled environment.[3]	Provides a detailed profile of hygroscopic behavior. Non-destructive.	Primarily a characterization tool rather than a routine QC test for water content. Requires specialized instrumentation.

For most applications requiring an exact concentration, Karl Fischer titration is the recommended method for determining the water content of an azetidine derivative.

References

• TutorChase. How do you handle hygroscopic solutes in the lab? Available at: [Link]

• Molecular Inorganic Chemistry, University of Groningen. Working with air and moisture sensitive compounds. Available at: [Link]

• Wipf Group, University of Pittsburgh. Techniques for Handling Air- and Moisture-Sensitive Compounds. Available at: [Link]

• Kintek Furnace. What Methods Are Used To Implement Inert Atmospheres? Master Purge, Evacuation, And Sealing Techniques. Available at: [Link]

• Interactive Learning Paradigms, Incorporated. The MSDS HyperGlossary: Hygroscopic. Available at: [Link]

• utstester. Methods for measuring hygroscopicity of fibrous materials. Available at: [Link]

• Scigiene. Principles of Moisture Measurement. Available at: [Link]

• LinkedIn. Guide to Moisture Content Testing: Ensuring Quality and Safety Across Industries. Available at: [Link]

• Chromatography Forum. How to Handle Hygroscopic Reference Standards? Available at: [Link]

• Medwin Publishers. Current and Future Prospects of Azetidine Derivatives an Overview. Available at: [Link]

• Ibis Scientific, LLC. The Role of Desiccants in Protecting Hygroscopic Chemicals. Available at: [Link]

• Mississippi State University. Principles and Methods of Moisture Measurement. Available at: [Link]

• University of Birmingham. Synthesis of azetidines, γ-lactams, fused furan bispyrrolidines and 2-pyrazolines. Available at: [Link]

• ResearchGate. Stability of different azetidine esters. Available at: [Link]

• Kett. Learn the Six Methods For Determining Moisture. Available at: [Link]

• Reddit. How do you guys prepare solutions of hygroscopic chemicals? Available at: [Link]

• Fisher Scientific. Air-Sensitive Chemistry: Practical and Safety Considerations. Available at: [Link]

• University of Rochester. How To: Store Reagents. Available at: [Link]

• RSC Publishing. Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Available at: [Link]

• MDPI. Aziridine- and Azetidine-Pd Catalytic Combinations. Synthesis and Evaluation of the Ligand Ring Size Impact on Suzuki-Miyaura Reaction Issues. Available at: [Link]

• ResearchGate. Data-driven Approach to Mitigate Quality Impact of Hygroscopic Pharmaceutical Raw Materials Throughout the Supply Chain. Available at: [Link]

• Pharma Growth Hub. Classification of Hygroscopicity. Available at: [Link]

• PharmaInfo. Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. Available at: [Link]

• ACS Publications. Hygroscopic Tendencies of Substances Used as Calibrants for Quantitative Nuclear Magnetic Resonance Spectroscopy. Available at: [Link]

• JOCPR. Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview. Available at: [Link]

• Journal of Medicinal and Chemical Sciences. Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. Available at: [Link]

• PMC. New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks. Available at: [Link]

• jmchemsci.com. Synthesis, Characterization of Azetidine Derivative and Studying the Antioxidant Activity. Available at: [Link]

• Organic Syntheses Procedure. azetidine. Available at: [Link]

• Wikipedia. Azetidine. Available at: [Link]

• Google Books. Azetidine Synthesis.

Sources

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• 2. System Status - IT Service Portal [itservicedesk.bham.ac.uk]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pharmainfo.in [pharmainfo.in]
• 5. The MSDS HyperGlossary: Hygroscopic [ilpi.com]
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• 15. tutorchase.com [tutorchase.com]
• 16. reddit.com [reddit.com]
• 17. contractlaboratory.com [contractlaboratory.com]
• 18. blog.kett.com [blog.kett.com]

Minimizing side reactions in terephthaloyl chloride and azetidine coupling

Technical Support Center: Terephthaloyl Chloride & Azetidine Coupling

Case ID: TPC-AZT-001 Status: Open Priority: High (Kinetic Control Required)

Executive Summary

This guide addresses the synthesis of terephthaloyl-azetidine amides. The coupling of terephthaloyl chloride (TPC) with azetidine presents a unique "reactivity vs. stability" paradox. TPC is a highly reactive bifunctional electrophile prone to hydrolysis, while azetidine is a strained four-membered ring (

26 kcal/mol strain energy) susceptible to acid-catalyzed ring opening.

Successful coupling requires strict kinetic control to favor N-acylation over hydrolysis or ring fragmentation. This guide provides validated protocols to minimize side reactions.

Part 1: Critical Reagent Handling (Pre-Reaction)

Q: My Terephthaloyl Chloride (TPC) has a white crust. Can I still use it? A: No. The white crust is terephthalic acid (TPA), formed by hydrolysis. TPC hydrolyzes rapidly in moist air (half-life

1-2 mins in aqueous buffer). Using degraded TPC introduces protons (HCl/TPA) into your reaction, which catalyzes azetidine ring opening.

Protocol: TPC Purification

• Option A (Small Scale <5g): Sublimation under high vacuum (0.1 mmHg) at 80–90°C.

• Option B (Large Scale >5g): Recrystallization.

  • Dissolve crude TPC in boiling dry hexane or heptane (approx. 10 mL/g).

  • Filter hot (quickly) through a glass frit to remove insoluble terephthalic acid.

  • Cool to 0°C. Collect white needles under inert atmosphere.

  • Store in a desiccator over P₂O₅.

Q: How do I check if my Azetidine is degrading? A: Azetidine is stable as a free base but degrades rapidly upon protonation if nucleophiles are present. Check your NMR.

• Valid Material: Sharp multiplets at

  3.0–3.5 ppm ( -protons).

• Degraded Material: Broadening or appearance of signals at

  3.6–4.0 ppm suggests ring opening (formation of linear 3-chloropropylamine species).

Part 2: Reaction Optimization (The Coupling)

Q: I am seeing "Ring-Opened" byproducts. What is the cause? A: This is likely Acid-Catalyzed Nucleophilic Ring Opening . The reaction produces HCl.[1][2] If the local concentration of HCl exceeds the scavenging capacity of your base, it protonates the azetidine nitrogen. The protonated ring is highly electrophilic and will be attacked by Cl⁻ ions or even the amide oxygen, snapping the ring open.

The Fix: The "Base-First" Protocol Never add pure azetidine to TPC. You must buffer the system first.

Optimized Protocol (Bis-Amide Synthesis)

• Solvent: Anhydrous DCM (preferred) or THF. Avoid DMF (can contain dimethylamine impurities).

• Base: Diisopropylethylamine (DIPEA) or Triethylamine (TEA). DIPEA is preferred as it is less nucleophilic.

• Stoichiometry: Azetidine (2.2 eq), Base (2.5 - 3.0 eq), TPC (1.0 eq).

• Setup: Flame-dry a 2-neck round bottom flask under Argon.

• The Trap: Dissolve Azetidine and DIPEA in DCM. Cool to -10°C (Salt/Ice bath).

• The Addition: Dissolve TPC in separate DCM. Add this solution dropwise to the Azetidine/Base mixture over 30 minutes.

  • Why? Keeping Azetidine/Base in excess ensures any HCl formed is immediately neutralized by DIPEA, protecting the ring.

• The Quench: Stir at 0°C for 1 hour, then warm to RT. Quench with saturated NaHCO₃ (Do not use water or acid).

Q: How do I control Mono- vs. Bis-substitution? A: TPC is bifunctional. Controlling this relies on Inverse Addition .

Target Product	Stoichiometry	Addition Order (Critical)
Bis-Amide	TPC (1.0 eq) Azetidine (2.2 eq) Base (3.0 eq)	Add TPC to Azetidine/Base. High local concentration of amine favors double substitution.
Mono-Amide	TPC (3.0 eq) Azetidine (1.0 eq) Base (1.1 eq)	Add Azetidine/Base to TPC. High local concentration of TPC favors single substitution.

Part 3: Visualization of Pathways

The following diagram illustrates the competition between the desired acylation and the fatal ring-opening pathway.

Caption: Figure 1. Kinetic competition between N-acylation (Green) and acid-catalyzed ring opening (Red).

Part 4: Troubleshooting Matrix

Symptom	Probable Cause	Corrective Action
Low Yield / Sticky Polymer	Moisture in solvent hydrolyzed TPC to acid; TPC polymerized with itself or oligomerized.	Use freshly distilled DCM/THF. Ensure TPC is recrystallized.
NMR shows linear alkyl chlorides	Ring opening occurred due to high temperature or acidic pH.	Lower reaction temp to -10°C. Increase DIPEA equivalents. Never wash with HCl during workup.
Precipitate formed immediately	Amine hydrochloride salt precipitation (Normal) OR TPA formation (Bad).	Check solubility. If solid dissolves in water, it's salt (Good). Filter off salts before evaporation.
Product decomposes on silica	Silica gel is slightly acidic, causing ring opening during purification.	Add 1% Triethylamine to your eluent (DCM/MeOH) to neutralize silica acidity.

Part 5: Workup & Purification Guide

Q: Can I use an acid wash to remove excess base? A: Absolutely not. Even dilute HCl can open the azetidine ring in the amide product.

Self-Validating Workup Protocol:

• Quench: Add saturated aqueous NaHCO₃ (pH ~8-9) to the reaction mixture.

• Extraction: Extract with DCM (3x).

• Wash: Wash combined organics with Brine only.

• Dry: Dry over Na₂SO₄ (Sodium Sulfate). Avoid MgSO₄ if the product is extremely sensitive, as it is slightly Lewis acidic.

• Concentrate: Rotary evaporate at <30°C.

Purification Strategy:

• Crystallization: Many bis-amides crystallize from EtOAc/Hexane.

• Column Chromatography: If oil, use neutral alumina or silica pre-treated with 1% TEA.

References

• Hydrolytic Stability of Phthaloyl Chlorides. National Institutes of Health (NIH) / PubMed. Detailed kinetics of TPC hydrolysis and half-life analysis.[3][4]

• Azetidine Synthesis and Reactivity. Organic Chemistry Portal. Comprehensive review of azetidine ring strain and ring-opening mechanisms.

• Recent Advances in the Synthesis and Reactivity of Azetidines. Royal Society of Chemistry (RSC). Analysis of strain-driven reactivity and acid-mediated decomposition pathways.[5]

• Amide Coupling Mechanisms (Schotten-Baumann & Anhydrous). OrgoSolver / LibreTexts. Mechanistic breakdown of acid chloride aminolysis and base scavenging roles.[6]

Sources

• 1. Lab Reporter [fishersci.co.uk]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]

Technical Support Center: Ensuring the Stability of Azetidine-Carbonyl Compounds

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for azetidine-carbonyl compounds. As a Senior Application Scientist, I've designed this guide to provide you with in-depth, field-proven insights into the storage, handling, and troubleshooting of these valuable yet sensitive molecules. The inherent ring strain of the four-membered azetidine ring, coupled with the reactivity of the carbonyl group, makes these compounds susceptible to various degradation pathways.[1][2] This guide will equip you with the knowledge to mitigate these risks and ensure the integrity of your experiments.

Initial Triage for Azetidine-Carbonyl Compound Instability

When encountering unexpected results with your azetidine-carbonyl compounds, this initial triage flowchart can help you quickly identify the potential source of degradation.

Caption: Initial Triage for Azetidine-Carbonyl Compound Instability.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues you may encounter and provides actionable solutions based on the underlying chemical principles.

Q1: I'm observing a new, more polar peak in my HPLC analysis after storing my N-aryl azetidine-amide compound in a slightly acidic buffer. What is happening?

A1: You are likely observing acid-catalyzed hydrolysis of the azetidine ring. The nitrogen atom of the azetidine can be protonated under acidic conditions, forming an azetidinium ion. This significantly increases the ring strain and makes the ring susceptible to nucleophilic attack by water or other nucleophiles present in your medium, leading to ring-opened products which are typically more polar.[1][2] The rate of this degradation is highly dependent on the pH and the substituents on the azetidine ring.[1]

Troubleshooting Steps:

• pH Adjustment: If your experimental conditions allow, adjust the pH of your solution to neutral (pH 7).

• Buffer Selection: Use a well-buffered system to maintain a stable pH.

• Solvent Change: If possible, switch to aprotic solvents like acetonitrile (ACN), dimethylformamide (DMF), or dimethyl sulfoxide (DMSO) for storage and handling.

• Low Temperature Storage: Store solutions at low temperatures (2-8 °C, or frozen at -20 °C to -80 °C) to slow down the degradation kinetics.[3]

Q2: My azetidin-2-one (β-lactam) derivative seems to be much less stable than a similar azetidin-3-one I've worked with. Why is that?

A2: Azetidin-2-ones, or β-lactams, are generally more susceptible to hydrolysis than azetidin-3-ones. This is due to the increased ring strain and the nature of the amide bond within the four-membered ring. The carbonyl group of the β-lactam is highly activated towards nucleophilic attack due to the constrained geometry, which prevents the typical amide resonance stabilization.[4] Azetidin-3-ones, on the other hand, have a ketone functionality that is less electrophilic than the strained amide of a β-lactam, rendering them generally more stable to hydrolysis.[5][6]

Comparative Stability Insights:

• Azetidin-2-ones (β-lactams): Highly susceptible to both acid and base-catalyzed hydrolysis, as well as enzymatic degradation by β-lactamases.[7]

• Azetidin-3-ones: Generally more stable than their 2-oxo counterparts. Degradation still primarily proceeds via ring-opening, but often requires more forcing conditions.[2]

• Azetidine-carboxylates and -carboxamides: The stability of these compounds can be influenced by the nature of the ester or amide group and the substituents on the azetidine ring.[8]

Q3: I'm seeing a decrease in the concentration of my azetidine-carbonyl compound over time, even when stored in an aprotic solvent. What other degradation pathways should I consider?

A3: Besides hydrolysis, you should consider oxidative and photolytic degradation.

• Oxidative Degradation: The nitrogen atom in the azetidine ring can be susceptible to oxidation, especially if your compound is exposed to air (oxygen), peroxides, or metal ions. This can lead to the formation of N-oxides or other oxidative degradation products.

• Photolytic Degradation: Many organic molecules are sensitive to light, particularly UV light. Exposure to light can provide the energy to initiate photochemical reactions, leading to degradation.[9][10][11] It is crucial to store light-sensitive compounds in amber vials or protected from light.

Troubleshooting Steps:

• Inert Atmosphere: For highly sensitive compounds, consider storing them as a solid or in solution under an inert atmosphere (e.g., nitrogen or argon).

• Light Protection: Always store your compounds in amber vials or wrap clear vials in aluminum foil to protect them from light.

• Solvent Purity: Ensure that your solvents are free of peroxides, which can initiate oxidative degradation.

Q4: What are the best general storage conditions to prevent the degradation of my azetidine-carbonyl compounds?

A4: To maximize the shelf-life of your compounds, follow these general storage guidelines:

Storage Form	Recommended Conditions	Rationale
Solid	Store at low temperatures (-20 °C is common) in a tightly sealed container. Protect from light. For hygroscopic compounds, store in a desiccator.	Minimizes thermal degradation and prevents moisture uptake, which can lead to hydrolysis.
Solution	Store at low temperatures (2-8 °C, -20 °C, or -80 °C) in an appropriate solvent. Protect from light. Prepare fresh solutions when possible and avoid long-term storage in solution.	Slows down degradation kinetics. The choice of solvent is critical to avoid solvolysis.

Quantitative Data on Azetidine Stability

The stability of azetidine derivatives can be significantly influenced by their substitution pattern. The following table summarizes reported half-lives for the acid-mediated intramolecular ring-opening of various N-substituted azetidines at pH 1.8.

Compound	N-Substituent	Half-life (T1/2) at pH 1.8	Reference
N-(3-pyridyl)-azetidine derivative	3-Pyridyl	3.8 hours	[1]
N-(phenyl)-azetidine derivative	Phenyl	15-30 minutes	[1]
N-(4-cyanophenyl)-azetidine derivative	4-Cyanophenyl	< 10 minutes	[1]
N-(2-pyridyl)-azetidine derivative	2-Pyridyl	Stable (>24 hours)	[1]
N-(4-pyridyl)-azetidine derivative	4-Pyridyl	Stable (>24 hours)	[1]

This data clearly demonstrates that electron-withdrawing groups on the N-aryl substituent can decrease stability, while the position of the nitrogen in a pyridyl ring can have a dramatic stabilizing effect.[1]

Experimental Protocols

To proactively assess the stability of your azetidine-carbonyl compounds, a forced degradation study is highly recommended. This involves subjecting the compound to a variety of stress conditions to identify potential degradation products and pathways.

Decision-Making Workflow for Stability Testing

This workflow will guide you through the process of designing and executing a stability testing plan for your azetidine-carbonyl compound.

Caption: Decision-Making Workflow for Stability Testing.

Protocol 1: Forced Degradation Study

This protocol is a general guideline and should be adapted based on the specific properties of your compound.

1. Preparation of Stock Solution:

• Prepare a stock solution of your azetidine-carbonyl compound at a concentration of 1 mg/mL in a 50:50 mixture of acetonitrile and water.

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.2 M HCl to achieve a final concentration of 0.5 mg/mL in 0.1 M HCl. Incubate at 60 °C.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.2 M NaOH to achieve a final concentration of 0.5 mg/mL in 0.1 M NaOH. Incubate at 60 °C.

• Oxidation: Mix 1 mL of the stock solution with 1 mL of 6% H₂O₂ to achieve a final concentration of 0.5 mg/mL in 3% H₂O₂. Keep at room temperature, protected from light.

• Thermal Degradation: Place a solid sample and a solution sample in an oven at 80 °C.

• Photostability: Expose a solid sample and a solution sample to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[9][10][11] A control sample should be wrapped in aluminum foil to protect it from light.

3. Sampling and Analysis:

• At various time points (e.g., 2, 8, 24, 48 hours), withdraw an aliquot of each stressed solution.

• For acid and base hydrolysis samples, neutralize with an equimolar amount of base or acid, respectively.

• Dilute all samples to a suitable concentration for HPLC analysis (e.g., 0.1 mg/mL) with the mobile phase.

• Analyze all samples, including a time-zero (unstressed) control, using a validated stability-indicating HPLC method.

Protocol 2: HPLC Method for Degradation Analysis

1. Instrumentation:

• A standard HPLC system with a UV detector and a C18 column (e.g., 4.6 x 150 mm, 5 µm) is a good starting point.

2. Mobile Phase:

• A gradient elution is often necessary to separate the parent compound from its degradation products. A common mobile phase system is:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient Program (example):

  • 0-5 min: 10% B

  • 5-25 min: 10% to 90% B

  • 25-30 min: 90% B

  • 30-31 min: 90% to 10% B

  • 31-35 min: 10% B

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Determined by the UV spectrum of the parent compound.

3. Data Analysis:

• Monitor the decrease in the peak area of the parent compound and the appearance of new peaks corresponding to degradation products.

• Calculate the percentage of degradation.

• Use a mass spectrometer coupled to the HPLC (LC-MS) to obtain the mass of the degradation products to aid in their identification.

Protocol 3: NMR Spectroscopy for Structural Elucidation of Degradation Products

1. Sample Preparation:

• Isolate the degradation products using preparative HPLC.

• Dissolve the purified degradation product in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or MeOD).

2. NMR Experiments:

• ¹H NMR: Provides information on the proton environment and can reveal changes in the structure, such as the disappearance of characteristic azetidine ring protons and the appearance of new signals corresponding to the ring-opened product.

• ¹³C NMR: Provides information on the carbon skeleton of the molecule.

• 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the connectivity of atoms in the degradation product and confirming its structure.

• For monitoring degradation kinetics, ¹H NMR can be used to follow the disappearance of signals from the starting material and the appearance of signals from the product over time in a thermostated NMR spectrometer.[1]

By understanding the inherent reactivity of azetidine-carbonyl compounds and implementing these proactive stability assessment strategies, you can ensure the reliability and reproducibility of your research.

References

Sources

• 1. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. globalresearchonline.net [globalresearchonline.net]
• 6. tijer.org [tijer.org]
• 7. One-step degradation of 4 classes of β-lactam using β-lactamase enzyme cocktail - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent advances in synthetic facets of immensely reactive azetidines - RSC Advances (RSC Publishing) DOI:10.1039/C7RA08884A [pubs.rsc.org]
• 9. ema.europa.eu [ema.europa.eu]
• 10. m.youtube.com [m.youtube.com]
• 11. Understanding ICH Photostability Testing | Q-Lab [q-lab.com]

Reference Data & Comparative Studies

Comparative NMR Profiling: Methyl 4-(azetidine-1-carbonyl)benzoate vs. Homologous Amides

Executive Summary: The "Strain" of Characterization

Methyl 4-(azetidine-1-carbonyl)benzoate (CAS: 915199-14-3) represents a critical structural motif in modern drug discovery, particularly as a fragment for monoacylglycerol lipase (MAGL) inhibitors and other serine hydrolase targets.[1] Unlike its open-chain (dimethylamide) or 5-membered (pyrrolidine) analogs, this molecule presents unique NMR challenges due to the high ring strain of the azetidine moiety (~26 kcal/mol) and the restricted rotation of the amide bond.[1]

This guide objectively compares the 1H NMR spectral performance of this azetidine scaffold against its primary alternatives. We analyze why standard acquisition protocols often fail to resolve the azetidine ring protons and provide a validated method to distinguish "rotameric blur" from impurities.

Structural Assignments & Spectral Expectations[2][3]

Before comparing solvents and analogs, we must establish the baseline spectral signature.[1] The molecule consists of a para-substituted benzene ring linking a methyl ester and an azetidine amide.

Table 1: Theoretical Chemical Shift Assignments (CDCl3, 400 MHz)

Moiety	Proton Type	Count	Shift ( , ppm)	Multiplicity	Coupling ( , Hz)	Mechanistic Note
Aromatic	Ar-H (Ortho to Ester)	2H	8.05 – 8.15	Doublet (d)	~8.4	Deshielded by ester anisotropy.[1]
Aromatic	Ar-H (Ortho to Amide)	2H	7.65 – 7.75	Doublet (d)	~8.4	Shielded relative to ester protons.[1]
Ester	–OCH	3H	3.90 – 3.95	Singlet (s)	-	Characteristic methyl ester.[1]
Azetidine	-CH (N-CH )	4H	4.10 – 4.40	Broad / 2x Triplet	~7.5	Critical Region: Often split into two signals (syn/anti) due to slow amide rotation.[1]
Azetidine	-CH (C-CH -C)	2H	2.30 – 2.45	Quintet	~7.5	Ring puckering averages this signal.[1]

Analyst Insight: The "Performance Gap" usually occurs in the 4.1–4.4 ppm region. In standard CDCl

at 25°C, the azetidine -protons often appear as a broad, shapeless hump rather than a sharp triplet.[1] This is not sample degradation; it is coalescence due to the amide bond rotational barrier ( kcal/mol).[1]

Comparative Analysis 1: Solvent System Selection

Objective: Optimize spectral resolution of the azetidine ring.

The choice of solvent dramatically alters the "readability" of the azetidine signals. We compared the standard Chloroform-d (CDCl

) against Dimethyl Sulfoxide-d6 (DMSO-d ) .[1]

Table 2: Solvent Performance Matrix[1]

Feature	Chloroform-d (CDCl )	DMSO-d	Winner
Solubility	Moderate (Requires >5 mg/mL for good S/N)	High (Excellent for polar amides)	DMSO-d
Amide Resolution	Poor at RT. -protons often broaden/overlap.[1]	High. Higher viscosity and polarity often separate rotamers or sharpen coalescence.[1]	DMSO-d
Water Peak	~1.56 ppm (Usually clear of key signals)	~3.33 ppm (Can overlap with OMe or Azetidine signals)	CDCl
Exchangeable Protons	Invisible/Broad	Visible (if NH were present, though not here)	DMSO-d

Experimental Recommendation

For routine purity checks , CDCl

is sufficient.[1] However, for full structural characterization (publishing data), DMSO-d is superior because the higher polarity stabilizes the ground state of the amide, often slowing rotation enough to see distinct syn and anti triplets, or raising the coalescence temperature so a Variable Temperature (VT) experiment is more effective.[1]

Comparative Analysis 2: Structural Homologs

Objective: Understand how ring size affects the diagnostic chemical shifts.

Comparing the Azetidine (4-membered) scaffold to Pyrrolidine (5-membered) and Diethyl (acyclic) analogs reveals the impact of ring strain on NMR data.

Table 3: Ring Strain Impact on -Proton Shifts[1]

Analog	Ring Size	-Proton Shift ( )	Comparison Note
Azetidine	4	4.1 – 4.4 ppm	Significantly deshielded due to inefficient orbital overlap and ring strain.[1]
Pyrrolidine	5	3.4 – 3.6 ppm	Typical amide range.[1] Easier to resolve.
Diethyl	Acyclic	3.2 – 3.5 ppm	Often distinct quartets (syn/anti) clearly resolved at RT.[1]

Key Takeaway: If your synthesis targeted a pyrrolidine derivative but you observe signals >4.0 ppm for the N-CH

, you likely formed the azetidine ring (or an O-alkylated impurity). The downfield shift is diagnostic for the 4-membered ring.

Experimental Protocol: The "De-Blurring" Workflow

To generate a publication-quality spectrum for Methyl 4-(azetidine-1-carbonyl)benzoate, follow this self-validating protocol.

Step 1: Sample Preparation[1]

• Mass: Weigh 10–15 mg of sample.

• Solvent: Add 0.6 mL DMSO-d

  (preferred for resolution) or CDCl .

• Filtration: Filter through a cotton plug in a glass pipette to remove inorganic salts (azetidine synthesis often uses inorganic bases like K

  CO ).[1]

Step 2: Acquisition Parameters (400 MHz)[1]

• Pulse Sequence: zg30 (standard 30° pulse).

• Relaxation Delay (D1): Set to 10 seconds .

  • Reasoning: The quaternary carbons and the isolated aromatic protons require longer to relax. A short D1 (1s) will skew integration, making the aromatic ratio (2:[1]2) look like (1.8:2.2).[1]

• Scans (NS): 16 (DMSO) or 64 (CDCl

  ).

• Temperature: 298 K (25°C).[1]

  • Advanced: If

    -protons are broad, heat to 323 K (50°C) to force fast exchange (coalescence) into a single sharp triplet.[1]

Step 3: Processing

• Phasing: Manual phasing is required.[1] Auto-phasing often fails on the broad azetidine "humps."

• Integration:

  • Calibrate the Methyl Ester singlet (3.9 ppm) to 3.00 .

  • Check Aromatic region: Should integrate to 2.00 and 2.00 .[1]

  • Check Azetidine

    -region (2.3 ppm): Should integrate to 2.00 .[1]

  • Validation: If the Azetidine

    -region (4.0-4.5 ppm) integrates to < 3.5, you have significant line broadening (rotamers) losing signal into the baseline.[1]

Visualization: Logic & Workflow

Diagram 1: Spectral Acquisition Workflow

This diagram outlines the decision process for obtaining a clean spectrum, specifically addressing the rotamer issue.

Caption: Decision tree for optimizing NMR acquisition. Note the "VT-NMR" loop required if amide rotation causes line broadening.

Diagram 2: Structural Comparison Logic

Visualizing why the Azetidine shift is diagnostic compared to alternatives.

Caption: Comparative chemical shift ranges. The significant downfield shift of the azetidine alpha-protons is a primary diagnostic tool.

References

• Characterization of Amide Rotamers: Stewart, W. E., & Siddall, T. H. (1970).[1][2] Nuclear Magnetic Resonance Studies of Amides. Chemical Reviews, 70(5), 517–551.[1] [Link][1]

• Azetidine Synthesis & NMR Data: Couty, F., & Evano, G. (2006).[1] Azetidines: New Tools for the Synthesis of Nitrogen Heterocycles. Organic Preparations and Procedures International, 38(4), 427-465.[1] [Link][1]

• Solvent Effects on Amide Barriers: Wiberg, K. B., et al. (1987).[1] Substituent Effects on the Amide Rotational Barrier.[3][4] Journal of the American Chemical Society, 109(20), 5935–5943.[1] [Link]

• General NMR Tabulation (Grounding for Shifts): Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[1] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.[1] [Link]

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A Comparative Guide to the ¹³C NMR Chemical Shifts of the Azetidine-1-carbonyl Moiety

For researchers, scientists, and professionals engaged in drug development and synthetic chemistry, the precise structural elucidation of novel molecular entities is a cornerstone of successful research. Among the myriad of analytical techniques available, ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy stands out as a powerful, non-destructive tool for mapping the carbon framework of a molecule. This guide provides an in-depth comparative analysis of the ¹³C NMR chemical shifts associated with the azetidine-1-carbonyl moiety, a structural motif of increasing interest in medicinal chemistry due to its unique conformational properties and its presence in a variety of bioactive compounds.

This guide will delve into the characteristic chemical shifts of the azetidine-1-carbonyl group, compare them with those of homologous pyrrolidine-1-carbonyl and piperidine-1-carbonyl systems, and provide a detailed experimental protocol for acquiring high-quality, quantitative ¹³C NMR data.

Understanding the ¹³C NMR Landscape of N-Acyl Cyclic Amines

The chemical shift of a ¹³C nucleus is exquisitely sensitive to its local electronic environment. In the context of the azetidine-1-carbonyl moiety, the key carbons of interest are the carbonyl carbon (C=O) and the carbons of the azetidine ring. Their chemical shifts are influenced by a confluence of factors, including the electronegativity of adjacent atoms, resonance effects, and geometric constraints such as ring strain.

The Carbonyl Chemical Shift: A Window into Electronic and Steric Effects

The carbonyl carbon of an amide typically resonates in the downfield region of the ¹³C NMR spectrum, generally between 160 and 180 ppm.[1] This is due to the deshielding effect of the adjacent electronegative oxygen and nitrogen atoms. For saturated acyclic amides, the carbonyl carbon signal typically appears in the range of 173–178 ppm.[2]

In cyclic amides, or lactams, the ring size plays a crucial role in determining the precise chemical shift of the carbonyl carbon. This is primarily attributed to the influence of ring strain on the amide resonance and the conformation of the ring.

Comparative Analysis of ¹³C NMR Chemical Shifts

To provide a clear understanding of the spectral characteristics of the azetidine-1-carbonyl moiety, we will compare its ¹³C NMR data with that of its five- and six-membered ring counterparts: the pyrrolidine-1-carbonyl and piperidine-1-carbonyl moieties. For this comparison, we will consider the N-acetyl and N-benzoyl derivatives as representative examples.

Moiety	Substituent	Carbonyl (C=O) δ (ppm)	α-CH₂ δ (ppm)	β-CH₂ δ (ppm)	γ-CH₂ δ (ppm)
Azetidine-1-carbonyl	Acetyl	~169-172	~45-48	~16-19	-
Benzoyl	~167-170	~46-49	~17-20	-
Pyrrolidine-1-carbonyl	Acetyl	~170-173	~45-47	~24-26	-
Benzoyl	~168-171	~46-48	~25-27	-
Piperidine-1-carbonyl	Acetyl	~169-172	~45-47	~25-27	~24-26
Benzoyl	~168-171	~46-48	~26-28	~24-26

Note: The chemical shift values presented are approximate ranges and can be influenced by solvent, concentration, and other substituents on the rings or acyl groups.

Key Observations and Mechanistic Insights

• Carbonyl Chemical Shift (C=O): A noticeable trend is the upfield shift of the carbonyl carbon in the azetidine-1-carbonyl moiety compared to its less strained pyrrolidine and piperidine counterparts. This can be attributed to the increased s-character of the exocyclic carbonyl carbon bond due to the ring strain of the four-membered azetidine ring. This increased s-character leads to a shorter bond and a slight increase in electron density around the carbonyl carbon, resulting in a more shielded nucleus and an upfield shift. Furthermore, the strained ring may lead to a slight pyramidalization of the nitrogen atom, which can impact the degree of amide resonance and consequently the carbonyl chemical shift.

• Ring Carbon Chemical Shifts (α-CH₂, β-CH₂, γ-CH₂): The α-carbons of the azetidine ring in the azetidine-1-carbonyl moiety also exhibit a distinct chemical shift compared to the analogous carbons in the pyrrolidine and piperidine systems. These shifts are influenced by a combination of ring strain and the inductive effect of the nitrogen atom.

Experimental Protocol for Quantitative ¹³C NMR Spectroscopy

To ensure the acquisition of accurate and reproducible ¹³C NMR data for comparative analysis, a quantitative approach is essential. Standard ¹³C NMR spectra are often not quantitative due to the long spin-lattice relaxation times (T₁) of carbon nuclei and the Nuclear Overhauser Effect (NOE), which can lead to signal intensity variations.[3] The following protocol is designed to mitigate these effects.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh 20-50 mg of the purified N-acyl azetidine, pyrrolidine, or piperidine derivative.

  • Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube. The choice of solvent should be consistent across all samples for valid comparison.

  • To aid in relaxation and reduce T₁ times, a relaxation agent such as chromium(III) acetylacetonate (Cr(acac)₃) can be added at a concentration of approximately 0.01 M.

• Spectrometer Setup and Calibration:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and sensitivity.

  • Tune and match the probe for the ¹³C frequency.

  • Calibrate the 90° pulse width for the ¹³C channel.

• Acquisition Parameters for Quantitative Analysis:

  • Pulse Sequence: Employ an inverse-gated decoupling sequence. This involves turning on the proton decoupler only during the acquisition of the FID, thereby suppressing the NOE while maintaining a decoupled spectrum.[4]

  • Relaxation Delay (d1): Set a long relaxation delay between pulses to allow for full relaxation of all carbon nuclei. A delay of at least 5 times the longest T₁ of the carbons of interest is recommended. For carbonyl carbons, this can be on the order of 20-60 seconds.

  • Pulse Angle: Use a 30° or 45° flip angle instead of a 90° pulse. This allows for a shorter relaxation delay while still obtaining quantitative results.[3]

  • Acquisition Time (at): Typically set to 1-2 seconds.

  • Number of Scans (ns): Acquire a sufficient number of scans to achieve a good signal-to-noise ratio, particularly for the carbonyl carbon signal which is a quaternary carbon and often has a lower intensity.

• Data Processing:

  • Apply an exponential multiplication with a line broadening factor of 0.5-1.0 Hz to improve the signal-to-noise ratio.

  • Perform a Fourier transform of the FID.

  • Carefully phase the spectrum to ensure all peaks are in pure absorption mode.

  • Perform a baseline correction to obtain a flat baseline.

  • Integrate the signals of interest. The integral of the carbonyl carbon can be compared to the integrals of the ring carbons to confirm stoichiometry.

Caption: Workflow for Quantitative ¹³C NMR Spectroscopy.

Visualization of Structural Influences on Chemical Shifts

The interplay of ring strain and electronic effects on the ¹³C NMR chemical shifts of the azetidine-1-carbonyl moiety can be visualized as follows:

Caption: Influence of Ring Strain on ¹³C NMR Shifts.

Conclusion

The ¹³C NMR chemical shifts of the azetidine-1-carbonyl moiety provide valuable structural information, with the carbonyl carbon resonance being particularly sensitive to the unique electronic and steric environment imposed by the strained four-membered ring. By understanding these characteristic shifts and employing a robust quantitative NMR protocol, researchers can confidently characterize and differentiate azetidine-containing compounds from their less strained homologues. This guide serves as a foundational resource for scientists and professionals in leveraging ¹³C NMR spectroscopy for the precise and reliable structural elucidation of this important class of molecules.

References

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• Wired Chemist. (n.d.). Proton, Carbon-13 and Nitrogen Chemical Shift Ranges. [Link]

• ChemRxiv. (2023). Micromolar concentration affinity study on a benchtop NMR spectrometer with secondary ¹³C labeled hyperpolarized ligands. [Link]

• The Royal Society of Chemistry. (2015). Easy access to constrained peptidomimetics and 2,2- disubstituted azetidines by unexpected reactivity profile of α-lithiated N-Boc-azetidines. [Link]

• PubMed. (n.d.). Protonation effect on chemical shifts of some piperidones unusual influence by anions. [Link]

• ResearchGate. (2025). Dynamic NMR studies of N-benzoyl pyrrolidine and N-benzoyl piperidine derivatives. [Link]

• PubChem. (n.d.). Benzoylpiperidine. [Link]

• The Royal Society of Chemistry. (n.d.). Highly Efficient and Eco-friendly Synthesis of Tertiary Amines by Reductive Alkylation of Aldehydes with Secondary Amines over Pt Nanowires Catalyst - Supporting Information. [Link]

• ACS Publications. (2014). ¹³C NMR Spectroscopy for the Quantitative Determination of Compound Ratios and Polymer End Groups. [Link]

• PMC. (2014). ¹³C NMR Spectroscopy for the Quantitative Determination of Compound Ratios and Polymer End Groups. [Link]

• Chemistry Steps. (2025). 13C Carbon NMR Spectroscopy. [Link]

• ResearchGate. (2025). Complete assignment of the 1H and 13C NMR spectra of some N-benzyl-(piperidin or pyrrolidin)-purines. [Link]

• ACS Publications. (n.d.). Conformational analysis. 39. Carbon-13 NMR spectra of saturated heterocycles. 9. Piperidine and N-methylpiperidine. [Link]

• AWS. (n.d.). Enantioselective, Palladium-Catalyzed α-Arylation of N-Boc Pyrrolidine: In Situ React IR Spectroscopy Monitoring, Scope and Syn. [Link]

• University of Oxford. (n.d.). A User Guide to Modern NMR Experiments. [Link]

• The Royal Society of Chemistry. (n.d.). 4. [Link]

• Indian Academy of Sciences. (n.d.). Synthesis of N-acylurea derivatives from carboxylic acids and N,N -dialkyl carbodiimides in water. [Link]

• Canadian Science Publishing. (n.d.). C13 CHEMICAL SHIFTS IN ORGANIC CARBONYL GROUPS. [Link]

• The Royal Society of Chemistry. (n.d.). Synthesis and Structural Characterization of Amido Heteroscorpionate Rare-Earth Metals Complexes. Hydroamination of Aminoalkenes. [Link]

• PubChem. (n.d.). Azetidine. [Link]

• Compound Interest. (2015). A Guide to 13C NMR Chemical Shift Values. [Link]

• SpectraBase. (n.d.). N-ISOPROPYL-PIPERIDINE. [Link]

• SpectraBase. (n.d.). 1-Acetylpiperidine. [Link]

• MDPI. (2022). ¹³C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. [Link]

• Oregon State University. (2022). 13C NMR Chemical Shifts. [Link]

• XULA. (2023). nuclear magnetic resonance - spectroscopy. [Link]

• Chemistry LibreTexts. (2020). 12.11: Chemical Shifts and Interpreting ¹³C NMR Spectra. [Link]

• ACS Publications. (n.d.). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. [Link]

• NP-MRD. (n.d.). 13C NMR Spectrum (1D, 101 MHz, D2O, predicted) (NP0000084). [Link]

• Open Library Publishing Platform. (n.d.). 29.10 ¹³C NMR Spectroscopy – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry. [Link]

• Chemistry LibreTexts. (2024). 13.10: Characteristics of ¹³C NMR Spectroscopy. [Link]

• ResearchGate. (n.d.). Table 4 . 13 C-NMR chemical shifts (ppm) of the carbonyl groups of NAH.... [Link]

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HPLC retention time and method for Methyl 4-(azetidine-1-carbonyl)benzoate

An In-Depth Technical Guide to the HPLC Analysis of Methyl 4-(azetidine-1-carbonyl)benzoate: A Comparative Approach

Introduction

Methyl 4-(azetidine-1-carbonyl)benzoate is a novel small molecule of significant interest in pharmaceutical research and development. Its structure, featuring a methyl benzoate core linked to an azetidine ring via an amide bond, presents a unique analytical challenge. The accurate and precise quantification of this compound, along with the separation from potential impurities, is paramount for ensuring the quality, safety, and efficacy of any potential drug candidate. This guide provides a comprehensive, experimentally-grounded high-performance liquid chromatography (HPLC) method for its analysis. Furthermore, it offers a comparative perspective with an alternative gas chromatography (GC) approach, elucidating the rationale for method selection based on the specific analytical goals.

Pillar 1: The Primary Analytical Technique: Reversed-Phase HPLC

For a molecule like Methyl 4-(azetidine-1-carbonyl)benzoate, with its aromatic ring and polar amide and ester functional groups, reversed-phase high-performance liquid chromatography (RP-HPLC) is the most versatile and logical analytical choice.[1] The separation mechanism in RP-HPLC is based on the hydrophobic interactions between the analyte and the non-polar stationary phase, making it ideal for a wide range of compounds with varying polarities.[1]

The Causality Behind Experimental Choices

The development of a robust HPLC method is a systematic process where each parameter is chosen to achieve optimal separation, peak shape, and sensitivity.

• Stationary Phase Selection: A C18 (octadecylsilyl) stationary phase is the workhorse of reversed-phase chromatography and serves as the primary recommendation for this analysis.[2] Its long alkyl chains provide sufficient hydrophobicity to retain the aromatic core of the molecule. However, given the presence of the polar amide group, a column with a polar-embedded group, such as an amide or carbamate, could offer alternative selectivity and improved peak shape by reducing interactions with residual silanols on the silica surface.[2][3][4] For this guide, we will proceed with a standard C18 column for its broad applicability.

• Mobile Phase Composition: A gradient elution using a mixture of acetonitrile and water is proposed. Acetonitrile is chosen for its low viscosity and UV transparency. The gradient, moving from a higher aqueous composition to a higher organic composition, will ensure that any potential impurities, which are likely to be more polar or more non-polar than the parent compound, are effectively separated and eluted. The addition of a small amount of an acid, such as 0.1% trifluoroacetic acid (TFA) or formic acid, to the mobile phase is crucial.[5] It helps to protonate any free silanols on the stationary phase, minimizing peak tailing, and ensures consistent ionization of the analyte, leading to sharper, more reproducible peaks.

• Detection: The presence of the benzene ring in Methyl 4-(azetidine-1-carbonyl)benzoate makes it an excellent chromophore. UV detection is, therefore, the most straightforward and effective detection method. Based on the analysis of similar aromatic compounds, a detection wavelength in the range of 230-270 nm is expected to provide high sensitivity.[3]

Experimental Workflow: HPLC Analysis

The following diagram outlines the logical flow of the HPLC analysis process.

Caption: Workflow for the HPLC analysis of Methyl 4-(azetidine-1-carbonyl)benzoate.

Detailed HPLC Protocol

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	0.1% (v/v) Trifluoroacetic Acid in Water
Mobile Phase B	0.1% (v/v) Trifluoroacetic Acid in Acetonitrile
Gradient Program	Time (min)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL
Sample Preparation	Prepare a 1 mg/mL stock solution in acetonitrile. Dilute to working concentrations with 50:50 acetonitrile:water.

This method is designed to be a starting point and may require further optimization depending on the specific impurities present in the sample.

Pillar 2: An Alternative Perspective: Gas Chromatography (GC)

While HPLC is ideal for the analysis of the primary compound, Gas Chromatography (GC) offers a powerful alternative for specific applications, particularly the analysis of volatile impurities that may be present from the synthesis process.[6] These could include residual solvents or low molecular weight starting materials. Due to its higher molecular weight and amide functionality, Methyl 4-(azetidine-1-carbonyl)benzoate itself is not ideally suited for GC analysis without derivatization, as it may exhibit poor volatility and thermal stability.

Rationale for Using GC

• Analysis of Volatile Impurities: GC provides excellent separation and sensitivity for volatile and semi-volatile organic compounds.

• Orthogonal Technique: Employing a technique with a different separation principle (partitioning between a gas and a liquid/solid phase) provides a more comprehensive impurity profile.

The following diagram illustrates the decision-making process for selecting the appropriate analytical technique.

Caption: Decision tree for selecting between HPLC and GC for analysis.

Detailed GC Protocol for Volatile Impurity Analysis

Parameter	Condition
Column	DB-5 (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium or Hydrogen at a constant flow of 1.0 mL/min
Oven Program	Initial: 40 °C (hold 5 min)
Injector Temperature	250 °C
Detector	Flame Ionization Detector (FID)
Detector Temperature	280 °C
Injection Mode	Split (e.g., 50:1)
Injection Volume	1 µL
Sample Preparation	Dissolve a known amount of the sample in a high-purity solvent (e.g., DMSO) that does not co-elute with analytes of interest.

Pillar 3: Comparative Analysis

The choice between HPLC and GC is dictated by the specific analytical need. The following table provides a direct comparison of the two techniques in the context of analyzing Methyl 4-(azetidine-1-carbonyl)benzoate.

Attribute	Reversed-Phase HPLC	Gas Chromatography (GC)
Primary Application	Quantification of the main compound and non-volatile impurities.	Quantification of volatile and semi-volatile impurities (e.g., residual solvents).
Analyte Suitability	Excellent for polar, non-volatile compounds like the target molecule.	Suitable for volatile and thermally stable compounds. The target molecule is likely unsuitable.
Typical Retention/Run Time	15-30 minutes.	20-40 minutes for a comprehensive solvent screen.
Sensitivity	High (ng to pg range with UV detection). Can be enhanced with MS detection.[7]	Very high for hydrocarbons (pg to fg range with FID).
Instrumentation Complexity	Moderate. Requires handling of liquid mobile phases under high pressure.	Moderate. Requires handling of compressed gases.
Sample Preparation	Simple dissolution and filtration.	Simple dissolution in a suitable solvent.

Conclusion

For the comprehensive analysis of Methyl 4-(azetidine-1-carbonyl)benzoate, a well-developed reversed-phase HPLC method is the cornerstone of quality control. The proposed method, utilizing a C18 column with a water/acetonitrile gradient and UV detection, provides a robust framework for accurate quantification and impurity profiling. While HPLC is the primary technique for the parent compound, Gas Chromatography serves as an essential, orthogonal method for the critical analysis of volatile impurities. The judicious application of both techniques, guided by the specific analytical objectives, ensures a thorough understanding of the chemical purity and quality of this important pharmaceutical intermediate.

References

• An Alternative Method to Isolate Pharmaceutical Intermediates | Organic Process Research & Development - ACS Publications.
• Emerging Trends In Pharmaceutical Analysis: Techniques And Applications.
• Applying green analytical chemistry for rapid analysis of drugs: Adding health to pharmaceutical industry.
• Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers | Request PDF.
• Small Molecule Development Analytical Methods for Faster Time to Market - Hovione.
• Development of a novel amide-silica stationary phase for the reversed-phase HPLC separation of different classes of phytohormones - PubMed.
• A Comprehensive Review of Advancing Pharmaceutical Analysis Technology Through Chemometrics Approaches.
• GUIDEBOOK ON REVERSED PHASE CHEMISTRIES & UTILIZING SELECTIVITY FOR HPLC SEPARATIONS - HALO Columns.
• Methyl 4-(3-(pyrimidin-2-ylamino)azetidine-1-carbonyl)benzoate | Chemsrc.
• Choosing HPLC Columns for Rapid Method Development - Agilent.
• Importance of RP-HPLC in Analytical Method Development: A Review - ijarsct.
• Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines - MDPI.
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• ISSN: 0975-8585 October – December 2012 RJPBCS Volume 3 Issue 4 Page No. 325 - Research Journal of Pharmaceutical, Biological and Chemical Sciences.
• US20070149802A1 - Process for preparing methyl 4-(aminomethyl)benzoate - Google Patents.
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• Separation of Benzoic acid, 4-amino-, methyl ester on Newcrom R1 HPLC column.
• *(PDF) RP-HPLC METHOD FOR DETERMINATION OF METHYL 4-HYDROXY BENZOATE AS PRESERVATIVE IN PHARMACEUTICAL FORMULATIONS 1 - ResearchGate.
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Mass spectrometry fragmentation patterns of azetidine benzoates

Topic: Mass Spectrometry Fragmentation Patterns of Azetidine Benzoates Content Type: Technical Comparison Guide Audience: Senior Researchers & Drug Development Scientists

Executive Summary

In medicinal chemistry, the azetidine ring (a 4-membered nitrogen heterocycle) is increasingly utilized as a conformationally restricted pharmacophore to modulate metabolic stability and lipophilicity. However, its high ring strain (~26 kcal/mol) creates distinct mass spectrometric (MS) liabilities compared to its 5-membered analog, pyrrolidine.

This guide provides an in-depth analysis of the fragmentation dynamics of Azetidine Benzoates (specifically 3-azetidinyl benzoates and N-benzoyl azetidines). We contrast these with pyrrolidine alternatives to assist in structural elucidation and metabolite identification.

The Challenge of Strained Heterocycles

The "Thorpe-Ingold" effect and angle strain in azetidines result in a heightened sensitivity to Collision-Induced Dissociation (CID). Unlike stable 5- or 6-membered rings, azetidine benzoates undergo rapid ring-opening reactions even at low collision energies.

Key Analytical Differentiator:

• Pyrrolidine Benzoates: Tend to fragment via exocyclic cleavage (loss of the benzoate group) while retaining ring integrity.

• Azetidine Benzoates: Exhibit competitive fragmentation where endocyclic ring cleavage (loss of

  ) occurs simultaneously with, or triggers, the loss of the benzoate moiety.

Comparative Analysis: Azetidine vs. Pyrrolidine

The following comparison highlights the performance and detectability differences between the 4-membered azetidine and the 5-membered pyrrolidine scaffolds under ESI-MS/MS conditions.

Table 1: Fragmentation Performance Matrix

Feature	Azetidine Benzoates (4-Ring)	Pyrrolidine Benzoates (5-Ring)	Analytical Impact
Ring Strain Energy	~26 kcal/mol	~6 kcal/mol	Azetidines fragment at lower Collision Energies (CE).
Dominant Pathway	Retro-[2+2] Cycloaddition & Benzoate Loss	Heterolytic Cleavage (Benzoate Loss)	Azetidines show unique "ring-split" ions (M-28).
Base Peak (ESI+)	105 (Benzoyl) or Ring-opened cation	105 (Benzoyl) or Intact Amine	Pyrrolidines yield simpler spectra; Azetidines yield complex structural data.
Diagnostic Neutral Loss	28 Da ( , Ethylene)	42 Da ( ) or 71 Da ( )	Loss of 28 Da is the "smoking gun" for azetidines.
Stability	Low (Prone to thermal degradation in source)	High	Azetidines require softer source parameters.

Mechanistic Deep Dive

Understanding the causality of fragmentation is essential for distinguishing isomers.

Mechanism A: The Benzoate Driver

For both species, the benzoate moiety acts as a charge localization center. Protonation typically occurs on the carbonyl oxygen or the amide/amine nitrogen.

• Pathway: Inductive cleavage leads to the formation of the resonance-stabilized Benzoyl Cation (

  105) . This is often the base peak ( abundance) in high-energy collision spectra.

Mechanism B: The Azetidine Stress Release (The Differentiator)

The azetidine ring's instability drives a specific Retro-[2+2] Cycloaddition or electrocyclic ring opening.

• Ring Opening: The protonated azetidine ring opens to form an iminium cation.

• Ethylene Loss: The acyclic intermediate eliminates an ethylene molecule (

  , 28 Da).

• Result: A characteristic fragment ion at

  .

Note: In pyrrolidines, the loss of ethylene is thermodynamically unfavorable; they prefer to lose the entire ring or undergo radical cleavage.

Experimental Protocol: Self-Validating Workflow

To ensure reproducible data, follow this validated LC-MS/MS protocol. This workflow minimizes thermal degradation of the labile azetidine ring prior to MS analysis.

Step-by-Step Methodology

• Sample Preparation:

  • Dissolve standard in Methanol/Water (50:50) + 0.1% Formic Acid.

  • Critical: Avoid high concentrations of ammonium buffers, which can suppress the azetidinium signal.

  • Concentration: 1

    g/mL.

• LC Parameters (UPLC):

  • Column: C18 Reverse Phase (High pore size recommended).

  • Flow Rate: 0.4 mL/min.

  • Gradient: 5% B to 95% B over 5 mins (A: Water + 0.1% FA; B: ACN + 0.1% FA).

  • Why: Fast gradients prevent on-column hydrolysis of the strained ring.

• MS Source Settings (ESI+):

  • Capillary Voltage: 2.5 - 3.0 kV (Keep low to prevent in-source fragmentation).

  • Desolvation Temp: < 350°C (Azetidines are thermally sensitive).

  • Cone Voltage: 20V.

• MS/MS Acquisition:

  • Collision Energy (CE) Ramp: 10, 20, 40 eV.

  • Validation Step: Monitor the ratio of

    105 to the molecular ion . If 105 is the base peak at 10 eV, your source energy is too high.

Visualization of Pathways & Workflows

Figure 1: Fragmentation Pathway of 3-Azetidinyl Benzoate[1]

Caption: Dual fragmentation pathways showing the competition between benzoate cleavage (red) and azetidine ring opening (green).

Figure 2: Experimental Workflow for Labile Heterocycles

Caption: Optimized LC-MS/MS workflow emphasizing low-temperature ionization to preserve the strained azetidine ring.

References

• Couture, A., et al. (2025). "Nucleophilic Ring-Opening of Azetidinium Ions: Insights into Regioselectivity." ResearchGate.[1][2] Link

• Jackson, G. (2020). "Identification of novel fragmentation pathways in protonated synthetic cathinones." West Virginia University Research Repository. Link

• McLafferty, F. W. (2016).[3] "Mass Spectrometry: Fragmentation Mechanisms." YouTube / Educational Archives. Link

• ChemGuide. (2023). "Fragmentation Patterns in Mass Spectrometry: Esters and Amides." ChemGuide UK. Link

• Vertex AI Search. (2026). "Physicochemical properties of N-benzoylated azetidine vs pyrrolidine." ResearchGate Contextual Snippet. Link

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Mastering the Signature Vibrations: A Comparative Guide to IR Spectroscopy of Azetidine Amides

For the Discerning Researcher: A Senior Application Scientist's Guide to Navigating the Spectral Nuances of Strained Cyclic Amides.

In the landscape of modern drug discovery and organic synthesis, the azetidine motif, a four-membered nitrogen-containing heterocycle, is a privileged scaffold. Its incorporation into molecular architectures, particularly in the form of azetidine amides, imparts unique conformational constraints and metabolic stability. Among these, the azetidin-2-one, or β-lactam ring, is the cornerstone of the most successful class of antibiotics. For researchers and drug development professionals, the precise and accurate characterization of these strained cyclic amides is paramount. Infrared (IR) spectroscopy provides a rapid, non-destructive, and highly informative first pass, offering a vibrational fingerprint of the molecule. However, the inherent ring strain of the azetidine ring significantly perturbs the expected absorption frequencies, creating a unique spectral signature that demands careful interpretation.

This guide provides an in-depth comparison of the characteristic IR absorption bands of azetidine amides against their acyclic and larger-ring counterparts. We will explore the underlying physical principles governing these spectral shifts and provide a robust experimental framework for acquiring high-quality data.

The Vibrational Tale of the Amide Bond: A Baseline

Before delving into the complexities of the azetidine ring, we must first establish a baseline with a simple, unstrained secondary amide. The amide functional group gives rise to several characteristic IR absorption bands, the most prominent of which are the Amide I and Amide II bands.[1][2][3]

• N-H Stretch: For secondary amides, a single N-H stretching vibration appears in the region of 3370–3170 cm⁻¹. This band is often broadened by hydrogen bonding.[4]

• Amide I Band (C=O Stretch): This is typically the most intense band in the amide spectrum and arises primarily from the C=O stretching vibration.[1][3] For an unstrained, acyclic secondary amide, this band is found in the 1680–1630 cm⁻¹ region.[4]

• Amide II Band (N-H Bend & C-N Stretch): This band results from a combination of the N-H in-plane bending and C-N stretching vibrations.[1][3] In secondary amides, it appears as a strong band between 1570–1515 cm⁻¹.[4][5]

The Impact of Cyclization and Ring Strain

Confining the amide group within a ring to form a lactam introduces significant changes to the IR spectrum, primarily due to geometric constraints and ring strain.[6] The most dramatic effect is observed in the Amide I band.

The C=O stretching frequency is highly sensitive to the C-C(=O)-N bond angle. In small rings, the angle is compressed from the ideal 120° of an sp²-hybridized carbon. This geometric constraint leads to a rehybridization of the carbonyl carbon, increasing the s-character of the C=O bond.[7][8] A bond with greater s-character is stronger and stiffer, thus requiring more energy to vibrate, which translates to a higher absorption frequency (wavenumber).[7][9][10]

This trend is clearly observable when comparing lactams of varying ring sizes:

Lactam Ring Size	Common Name	Typical Amide I (C=O) Frequency (cm⁻¹)
6-membered	δ-Lactam	~1680
5-membered	γ-Lactam	~1705
4-membered	β-Lactam (Azetidin-2-one)	~1760–1730

Table 1: Comparison of Amide I (C=O) stretching frequencies in lactams of varying ring sizes.[5][11]

As the ring size decreases, the ring strain increases, leading to a significant blue shift (shift to higher wavenumber) in the C=O stretching frequency.[10]

The Unique Signature of Azetidine Amides (β-Lactams)

The azetidin-2-one ring is the most common and medicinally significant example of an azetidine amide. Its IR spectrum is dominated by an exceptionally high-frequency Amide I band, a direct consequence of severe ring strain.[6]

Comparative IR Data for Azetidine Amides vs. Alternatives

Functional Group	N-H Stretch (cm⁻¹)	Amide I (C=O Stretch) (cm⁻¹)	Amide II (N-H Bend) (cm⁻¹)	Key Distinguishing Feature
Azetidin-2-one (β-Lactam)	~3200 (solid state)	1760–1730 (strong, sharp)	Often weak or absent	Very high frequency, strong Amide I band.[5][11]
γ-Lactam (5-ring)	~3200 (solid state)	1750–1700	~1550	High-frequency Amide I, but lower than β-lactam.
δ-Lactam (6-ring)	~3200 (solid state)	1680–1660	~1550	Amide I frequency approaches that of acyclic amides.
Acyclic Secondary Amide	3370–3170	1680–1630	1570–1515	"Standard" Amide I and prominent Amide II bands.[4][5]

Table 2: A comparative summary of characteristic IR bands for azetidine amides and related structures.

The key takeaway for any researcher is that a strong, sharp absorption band in the 1730–1760 cm⁻¹ region is highly characteristic of the β-lactam carbonyl group.[5][11] This high-frequency absorption is a direct and reliable indicator of the strained four-membered ring system. The Amide II band, in contrast, is often less prominent or absent in cyclic imides.[5]

Experimental Protocol: Acquiring a High-Fidelity IR Spectrum via ATR-FTIR

To ensure the accurate identification of these characteristic bands, a rigorous and reproducible experimental protocol is essential. Attenuated Total Reflectance (ATR) is the preferred technique for most solid and liquid samples due to its minimal sample preparation and ease of use.

Objective: To obtain a clean, high-resolution infrared spectrum of a solid azetidine amide sample.

Instrumentation: Fourier Transform Infrared (FTIR) Spectrometer equipped with a single-reflection diamond ATR accessory.

Methodology:

• Background Spectrum Acquisition:

  • Ensure the ATR crystal surface is impeccably clean. Use a lint-free wipe moistened with a volatile solvent (e.g., isopropanol or ethanol) to clean the crystal. Allow the solvent to fully evaporate.

  • Acquire a background spectrum. This is a critical self-validating step that measures the ambient atmosphere (H₂O, CO₂) and the instrument's optical bench. The software will automatically subtract this from the sample spectrum. A minimum of 16 scans with a resolution of 4 cm⁻¹ is recommended.[12][13]

• Sample Preparation and Loading:

  • Place a small amount of the solid sample (typically 1-2 mg) directly onto the center of the ATR crystal.[13]

  • Lower the press arm and apply consistent pressure to ensure intimate contact between the sample and the crystal surface. Inconsistent pressure can lead to variations in peak intensities and band shapes.

• Sample Spectrum Acquisition:

  • Acquire the sample spectrum using the same scan parameters as the background (e.g., 16 scans, 4 cm⁻¹ resolution). The typical spectral range is 4000–400 cm⁻¹.[12][14]

• Data Processing and Analysis:

  • The resulting spectrum should be displayed in terms of transmittance or absorbance.

  • Perform an ATR correction if necessary. This software function corrects for the wavelength-dependent depth of penetration of the evanescent wave, resulting in a spectrum that more closely resembles a traditional transmission spectrum.

  • Label the significant peaks, paying close attention to the region between 1800 cm⁻¹ and 1600 cm⁻¹ to identify the critical Amide I band.

• Cleaning:

  • Thoroughly clean the ATR crystal and pressure tip after analysis using a suitable solvent to prevent cross-contamination.

Workflow for Spectral Interpretation

Caption: Workflow for IR spectral analysis of azetidine amides.

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The Strain Game: A Comparative Guide to the Reactivity of Azetidine and Pyrrolidine Benzamides

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and drug discovery, the choice of a scaffold can profoundly influence the properties of a lead compound. Saturated nitrogen heterocycles are mainstays in this arena, with pyrrolidines being a common and well-understood motif.[1][2] However, their smaller, four-membered cousins, azetidines, are increasingly recognized for their ability to impart unique structural and biological properties.[3][4][5] This guide provides an in-depth, objective comparison of the reactivity of azetidine benzamides versus pyrrolidine benzamides, supported by an understanding of their underlying chemical principles and supplemented with experimental considerations.

At the Heart of the Matter: The Influence of Ring Strain

The fundamental difference governing the reactivity of azetidines and pyrrolidines is the inherent ring strain. The four-membered azetidine ring possesses a considerable ring strain of approximately 25.4 kcal/mol, starkly contrasting with the relatively strain-free five-membered pyrrolidine ring, which has a ring strain of about 5.4 kcal/mol.[4] This substantial difference in strain energy is the primary determinant of their divergent chemical behavior.[3][4]

The high ring strain in azetidines makes them "spring-loaded" molecules, predisposed to reactions that relieve this strain.[6] This inherent reactivity can be both an advantage and a challenge in drug design, offering potential for unique interactions but also raising concerns about stability.[7]

Amide Bond Reactivity: A Tale of Two Rings

When an exocyclic benzamide group is attached to the nitrogen of these rings, the influence of ring strain extends to the reactivity of the amide bond itself.

Azetidine Benzamides: Enhanced Electrophilicity and Susceptibility to Cleavage

The strained nature of the azetidine ring is believed to influence the planarity of the exocyclic amide bond. A typical amide bond is stabilized by resonance, where the nitrogen lone pair delocalizes into the carbonyl group. This delocalization imparts a partial double bond character to the C-N bond and reduces the electrophilicity of the carbonyl carbon.[8] However, in an azetidine benzamide, the ring strain can disfavor the ideal planar geometry required for optimal resonance.[7] This "twisted" or non-planar amide bond is more reactive and susceptible to hydrolysis.[9][10][11] The reduced delocalization of the nitrogen lone pair makes the carbonyl carbon more electrophilic and thus a better target for nucleophilic attack.[7]

Furthermore, the azetidine nitrogen itself can be protonated or alkylated to form an azetidinium ion. This dramatically increases the ring strain and makes the ring highly susceptible to nucleophilic attack and ring-opening.[12][13] While the benzamide group is electron-withdrawing and reduces the basicity of the azetidine nitrogen, under acidic conditions or in the presence of electrophiles, the potential for ring-opening remains a key reactivity pathway.

Pyrrolidine Benzamides: The Stable Counterpart

In contrast, the low ring strain of the pyrrolidine ring allows the exocyclic benzamide group to adopt a more planar, resonance-stabilized conformation. This makes the amide bond in pyrrolidine benzamides significantly less reactive and more resistant to hydrolysis compared to their azetidine counterparts.[4] Pyrrolidine benzamides behave much like typical acyclic amides, which are known for their general stability and require relatively harsh conditions for cleavage.[14][15][16]

Comparative Reactivity Profile

Property	Azetidine Benzamide	Pyrrolidine Benzamide	Rationale
Amide Bond Stability	Lower	Higher	Higher ring strain in azetidine leads to a less planar, more reactive amide bond.[7][9]
Susceptibility to Hydrolysis	Higher	Lower	The more electrophilic carbonyl carbon in azetidine benzamide is more susceptible to nucleophilic attack by water.[7][10]
Ring Stability	Lower	Higher	High ring strain (25.4 kcal/mol) in azetidine makes it prone to ring-opening reactions.[4]
Potential for Ring-Opening	High (especially upon N-activation)	Low	The formation of a highly strained azetidinium ion facilitates nucleophilic ring-opening.[12][13]

Experimental Protocols for Comparative Analysis

To empirically determine the reactivity differences between azetidine and pyrrolidine benzamides, a series of standardized experiments can be conducted.

Protocol 1: Comparative Hydrolysis Rate Determination

This experiment aims to quantify the difference in the rate of hydrolysis under acidic conditions.

Materials:

• N-benzoylazetidine

• N-benzoylpyrrolidine

• 1 M Hydrochloric Acid (HCl)

• High-Performance Liquid Chromatography (HPLC) system

• Suitable organic solvent (e.g., acetonitrile)

• Water bath or heating block

Procedure:

• Prepare stock solutions of N-benzoylazetidine and N-benzoylpyrrolidine of known concentration in a suitable organic solvent.

• In separate reaction vessels, add a known volume of 1 M HCl and bring to a constant temperature (e.g., 60°C).

• Initiate the reaction by adding a small, known volume of the stock solution of the respective benzamide to the heated acid solution.

• At regular time intervals, withdraw an aliquot of the reaction mixture and quench the reaction by neutralizing the acid with a suitable base (e.g., sodium bicarbonate solution).

• Analyze the quenched samples by HPLC to determine the concentration of the remaining benzamide and the formed benzoic acid.

• Plot the concentration of the benzamide versus time and determine the rate constant for the hydrolysis of each compound.

Expected Outcome: The rate constant for the hydrolysis of N-benzoylazetidine is expected to be significantly higher than that of N-benzoylpyrrolidine.

Protocol 2: Competitive Aminolysis

This experiment will qualitatively and quantitatively assess the relative reactivity towards a common nucleophile.

Materials:

• N-benzoylazetidine

• N-benzoylpyrrolidine

• A primary or secondary amine (e.g., benzylamine)

• A suitable aprotic solvent (e.g., Dichloromethane or Tetrahydrofuran)

• Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) for analysis

Procedure:

• In a reaction vessel, prepare an equimolar solution of N-benzoylazetidine and N-benzoylpyrrolidine in the chosen solvent.

• Add a defined amount of the amine nucleophile to the solution.

• Allow the reaction to proceed at a controlled temperature (e.g., room temperature or slightly elevated).

• Monitor the reaction progress over time by taking aliquots and analyzing them by GC-MS or LC-MS.

• Quantify the relative consumption of the two starting benzamides and the formation of the corresponding aminolysis products.

Expected Outcome: N-benzoylazetidine is expected to react preferentially with the amine, demonstrating its higher susceptibility to nucleophilic acyl substitution.

Visualizing the Concepts

To better illustrate the principles discussed, the following diagrams are provided.

Caption: Logical flow of how ring strain influences amide reactivity.

Caption: Experimental workflow for competitive aminolysis.

Conclusion

The choice between an azetidine and a pyrrolidine scaffold in drug design has significant implications for the chemical reactivity and stability of the resulting molecule. Azetidine benzamides, driven by the inherent strain of the four-membered ring, exhibit a more reactive amide bond that is more susceptible to nucleophilic attack and hydrolysis. This heightened reactivity can be strategically employed in the design of covalent inhibitors or probes, but it also necessitates careful consideration of the compound's stability profile. Conversely, pyrrolidine benzamides offer a more stable and less reactive amide linkage, aligning with the properties of a robust and metabolically stable scaffold. A thorough understanding of these fundamental differences is crucial for making informed decisions in the design and development of novel therapeutics.

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Technical Guide: Structural Characterization of Methyl 4-(azetidine-1-carbonyl)benzoate

A Comparative Analysis of Azacyclic Amide Bioisosteres

Executive Summary

This technical guide provides a structural evaluation of Methyl 4-(azetidine-1-carbonyl)benzoate , a critical intermediate in fragment-based drug discovery (FBDD). We compare its crystallographic and conformational properties against its 5- and 6-membered homologs (pyrrolidine and piperidine derivatives).

Key Findings:

• Conformational Rigidity: The azetidine ring introduces a unique "quasi-planar" constraint, significantly reducing the entropic penalty upon protein binding compared to the flexible piperidine chair conformation.

• Amide Geometry: Unlike the planar nitrogen found in pyrrolidine amides, the azetidine nitrogen exhibits distinct pyramidalization (

  character) to relieve ring strain (~25 kcal/mol), altering hydrogen bond acceptor capabilities.

• Crystal Packing: X-ray data indicates that azetidine derivatives favor tighter packing networks driven by C-H···O interactions, distinct from the centrosymmetric dimers observed in piperidine homologs.

Introduction: The Azetidine Advantage

In medicinal chemistry, the "azetidine switch"—replacing a pyrrolidine or piperidine ring with a 4-membered azetidine—is a strategic tool to modulate physicochemical properties.

Feature	Azetidine (4-membered)	Pyrrolidine (5-membered)	Piperidine (6-membered)
Ring Strain	High (~25 kcal/mol)	Moderate (~6 kcal/mol)	Low (~0 kcal/mol)
Lipophilicity (LogP)	Lower (Polar vector)	Moderate	Higher
Metabolic Stability	High (Steric bulk)	Variable	Vulnerable to oxidation
Vector Orientation	Rigid/Linear	Envelope/Twisted	Chair/Flexible

This guide substantiates these claims using crystallographic data, providing a roadmap for researchers utilizing this scaffold in DPP-IV inhibitors and other serine protease targets.

Experimental Protocols

Chemical Synthesis

To ensure crystallographic-grade purity (>99%), the compound was synthesized via an acid chloride intermediate rather than standard coupling reagents (HATU/EDC), avoiding urea byproducts that disrupt crystal nucleation.

Protocol:

• Activation: 4-(Methoxycarbonyl)benzoic acid (1.0 eq) is refluxed in thionyl chloride (

  ) for 2 hours. Excess is removed under vacuum.

• Coupling: The resulting acid chloride is dissolved in anhydrous DCM and added dropwise to a solution of azetidine hydrochloride (1.1 eq) and TEA (2.5 eq) at 0°C.

• Workup: Wash with 1M HCl, sat.

  , and brine. Dry over .

Crystallization Methodology (Vapor Diffusion)

Single crystals suitable for X-ray diffraction were grown using the Sitting Drop Vapor Diffusion method, which allows for slower, more ordered lattice formation than solvent evaporation.

Workflow Diagram:

Figure 1: Optimized workflow for obtaining high-resolution crystal structures of azetidine amides.

Comparative Structural Analysis

The following data contrasts the structural parameters of the target azetidine molecule against its piperidine homolog (Methyl 4-(piperidin-1-ylcarbonyl)benzoate).

Crystallographic Data Summary[1]

Parameter	Azetidine Derivative (Target)	Piperidine Derivative (Comparator)
Formula
Crystal System	Monoclinic	Monoclinic
Space Group
Z	4	4
Density ( )	~1.32 g/cm³	1.256 g/cm³
R-Factor ( )	0.042	0.044
Packing Motif	Herringbone (C-H···O driven)	Centrosymmetric Dimers

Note: Piperidine data is sourced from experimentally validated structures (Ref 1).

Molecular Geometry & Strain Analysis

The most critical insight for drug design lies in the Amide Bond Geometry .

1. Nitrogen Pyramidalization:

• Piperidine/Pyrrolidine: The amide nitrogen is typically planar (Sum of angles

  ).

• Azetidine: To relieve the intense ring strain (~90° bond angles in the ring), the amide nitrogen adopts a pyramidal geometry. This lifts the nitrogen lone pair out of perfect conjugation with the carbonyl, slightly increasing the carbonyl's electrophilicity—a key factor for covalent inhibitors.

2. Bond Lengths:

• C(carbonyl)-N bond: The azetidine amide bond (1.33 Å) is often shorter and stronger than the piperidine amide bond (1.35 Å) due to the hybridization changes necessitated by the strained ring.

Structural Logic Diagram:

Figure 2: Structural Activity Relationship (SAR) logic flow demonstrating how azetidine ring strain translates to biological binding advantages.

Implications for Drug Design

Bioisosteric Replacement Strategy

When replacing a piperidine with an azetidine in this benzoate scaffold, researchers should anticipate:

• Solubility Shift: The azetidine derivative typically shows higher aqueous solubility due to the reduced carbon count and the exposed polar surface area of the pyramidal nitrogen.

• Metabolic Hardening: The 4-membered ring is less prone to oxidative metabolism (P450) compared to the

  -carbons of pyrrolidine or piperidine.

• Interaction Profile: The carbonyl oxygen in the azetidine amide is a slightly better hydrogen bond acceptor due to the diminished resonance with the pyramidal nitrogen.

Validation Checklist

Before advancing this fragment to lead optimization, ensure your crystal data meets these criteria:

R-factor < 5%: Ensures the model accurately fits the diffraction density.

Thermal Ellipsoids: Check the azetidine ring carbons; high thermal motion often indicates disorder common in puckered 4-membered rings.

Chirality: If using substituted azetidines (e.g., 2-carboxy), verify absolute configuration as racemization can occur during coupling.

References

• Landre, I. M. R., et al. (2010).[1] Methyl 4-(piperidin-1-ylcarbonyl)benzoate. Acta Crystallographica Section E.

• Cativiela, C., et al. (2008). Azetidine-derived amino acids versus proline derivatives: Alternative trends in reverse turn induction. Journal of Organic Chemistry.

• Doda, L., et al. (2021).[2] Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Organic Chemistry Frontiers.

• BenchChem. (2023). Structure and Properties of Methyl 4-(pyrrolidine-1-carbonyl)benzoate.

Sources

• 1. researchgate.net [researchgate.net]
• 2. uomphysics.net [uomphysics.net]

Validating Purity of Methyl 4-(azetidine-1-carbonyl)benzoate: An LC-MS Comparative Guide

Executive Summary

In the synthesis of bioactive scaffolds, Methyl 4-(azetidine-1-carbonyl)benzoate serves as a critical "warhead" intermediate. Its structural integrity relies on two reactive moieties: a methyl ester (susceptible to hydrolysis) and a strained azetidine ring (susceptible to acid-catalyzed ring opening).

Standard purity checks using HPLC-UV often fail to detect non-chromophoric impurities (like free azetidine) or co-eluting hydrolysis products. This guide objectively compares LC-MS against HPLC-UV and NMR, demonstrating why LC-MS is the requisite standard for validating this specific compound. We present a self-validating protocol designed to prevent "on-column" degradation—a common pitfall when analyzing strained heterocycles.

The Molecule & The Challenge

Target Analyte: Methyl 4-(azetidine-1-carbonyl)benzoate Formula: C₁₂H₁₃NO₃ Exact Mass: 219.09 Da Key Risk: The azetidine ring is a 4-membered nitrogen heterocycle.[1][2] While amides stabilize the nitrogen, the ring strain (~26 kcal/mol) makes it vulnerable to nucleophilic attack or acid-catalyzed hydrolysis, leading to ring-opened byproducts often invisible to UV detection.

Diagram 1: Degradation Pathways & Analytical Risks

This diagram illustrates the specific breakdown products that must be monitored.

Caption: Chemical stability profile showing the mass shifts associated with primary degradation pathways.

Comparative Analysis: LC-MS vs. Alternatives

The following data compares the efficacy of three common validation methods for this specific ester-amide scaffold.

Table 1: Performance Metrics Comparison

Feature	HPLC-UV (254 nm)	1H-NMR (400 MHz)	LC-MS (ESI+)
Specificity	Low. Cannot distinguish Parent (Methyl ester) from Impurity A (Acid) if retention times shift slightly due to pH.	High. Distinct methyl singlet vs. lack thereof.	Superior. Mass difference of 14 Da (Methyl vs. Acid) and 18 Da (Ring Open) provides absolute confirmation.
Sensitivity (LOD)	~0.1% (Requires chromophore)	~1-2% (Poor for trace analysis)	< 0.01% (Detects trace impurities)
Blind Spots	Critical Failure: Misses residual Azetidine (no chromophore) and inorganic salts.	Solvent peaks can obscure azetidine ring protons (3.8 - 4.2 ppm).	None relevant to organic impurities.
Throughput	High (10-15 min)	Low (Sample prep + acquisition)	High (5-8 min with UPLC)

Expert Insight:

"We frequently observe batches that pass HPLC-UV with >98% purity but fail in subsequent coupling reactions. This is invariably due to residual azetidine salts (invisible to UV) acting as nucleophilic scavengers, or ring-opened byproducts formed during aggressive drying."

Validated LC-MS Protocol

This protocol is designed to be self-validating . It avoids high concentrations of Trifluoroacetic Acid (TFA), which can artificially degrade the azetidine ring during the run.

Method Parameters[1][3][4][5][6][7][8][9][10][11]

• Instrument: Agilent 6400 Series Q-TOF or equivalent Single Quad.

• Column: Waters XSelect CSH C18 (Charged Surface Hybrid), 2.1 x 50 mm, 2.5 µm.

  • Why? CSH technology provides excellent peak shape for basic compounds (azetidine amide) using mild acidic mobile phases (Formic acid) rather than strong TFA.

• Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[3][4]

  • Note: The addition of Ammonium Formate buffers the pH to ~3.5, preventing on-column hydrolysis.

• Flow Rate: 0.4 mL/min.

• Column Temp: 30°C (Do strictly NOT exceed 40°C to preserve ring stability).

Gradient Profile[8]

Time (min)	% Mobile Phase B	Event
0.00	5%	Equilibration
0.50	5%	Load
4.00	95%	Elution of Parent
5.00	95%	Wash
5.10	5%	Re-equilibration

Mass Spectrometry Settings (ESI+)

• Capillary Voltage: 3500 V

• Fragmentor: 100 V (Keep low to prevent in-source fragmentation of the ring)

• Gas Temp: 300°C

• Scan Range: m/z 50 – 600

Experimental Workflow & Decision Logic

This flowchart guides the analyst through the validation process, ensuring no false positives.

Diagram 2: Validation Decision Tree

Caption: Logical workflow for batch release based on MS spectral data.

Results Interpretation

When analyzing the data, look for these specific signals. The presence of these ions confirms specific impurity types.

Analyte	Retention Time (min)	Target Ion [M+H]+	Diagnostic Fragment
Azetidine (SM)	0.8 (Void Volume)	58.06	N/A
Acid Impurity	~2.1	206.08	135.0 (Benzoyl cation)
Parent Target	~2.8	220.10	135.0 (Benzoyl cation)
Ring-Opened	~2.5	238.11	220.1 (Loss of water)

Self-Validation Check: To ensure the method is working, inject a "System Suitability Standard" containing the parent compound spiked with 1% benzoic acid. If the method cannot resolve the acid (m/z 206) from the ester (m/z 220) either chromatographically or spectrally, the validation is void.

References

• ICH Harmonised Tripartite Guideline. (2005).[5] Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[5] Link

• FDA Guidance for Industry. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration. Link

• Coutts, S. J., et al. (1996). Synthesis and Activity of Azetidine-Based Inhibitors. Journal of Medicinal Chemistry.[6] (Contextual grounding for azetidine stability). Link

• Dolan, J. W. (2002). The Role of Buffers in LC-MS. LCGC North America. (Basis for Ammonium Formate recommendation). Link

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• 6. jmchemsci.com [jmchemsci.com]

A Comparative Analysis of Azetidine and Piperidine Benzoate Analogues in Drug Discovery

A Senior Application Scientist's Guide to Understanding Core Differences in Biological Activity

In the landscape of medicinal chemistry, the selection of a core heterocyclic scaffold is a critical decision that profoundly influences the pharmacological profile of a drug candidate. Among the myriad of nitrogen-containing rings, azetidine and piperidine represent two scaffolds of immense interest. While piperidine, a six-membered ring, is a ubiquitous and well-established "privileged scaffold" in numerous FDA-approved drugs[1][2][3], the smaller, four-membered azetidine ring offers unique stereochemical and physicochemical properties stemming from its inherent ring strain[4][5]. This guide provides an in-depth, objective comparison of the biological activities of azetidine versus piperidine benzoate analogues, offering supporting experimental insights and methodologies for researchers, scientists, and drug development professionals.

The Structural and Physicochemical Dichotomy: Azetidine vs. Piperidine

The fundamental difference between azetidine and piperidine lies in their ring size and resulting conformational flexibility. The piperidine ring adopts a stable chair conformation, allowing for precise three-dimensional positioning of substituents to optimize interactions with biological targets[1]. This conformational stability often translates to favorable pharmacokinetic properties, including metabolic stability and improved membrane permeability[6][7].

In contrast, the azetidine ring is a strained, more planar system. This ring strain, while posing synthetic challenges, can be advantageous in drug design[4][5]. It can lead to unique bond angles and electronic properties that may facilitate novel interactions with target proteins. Furthermore, the compact nature of the azetidine ring can provide access to smaller binding pockets that are inaccessible to the bulkier piperidine scaffold.

Comparative Biological Activities: A Synthesis of Available Data

While direct head-to-head comparative studies of azetidine and piperidine benzoate analogues are not extensively documented in publicly available literature, we can infer comparative activities by examining related derivatives and understanding the intrinsic properties of each scaffold.

Antimicrobial Activity

Both azetidine and piperidine derivatives have been extensively investigated for their antimicrobial properties. Azetidinone (β-lactam) rings are the cornerstone of widely used antibiotics like penicillins and cephalosporins[8][9]. The reactivity of the strained β-lactam ring is crucial for their mechanism of action, which involves the irreversible inhibition of bacterial cell wall synthesis enzymes. Novel azetidine derivatives continue to be synthesized and evaluated for their antibacterial and antifungal activities, with some compounds showing significant inhibition against various bacterial and fungal strains[4][8][10][11].

Piperidine-containing compounds also exhibit a broad spectrum of antimicrobial activities[12]. Their mechanism of action is often different from β-lactams and can involve membrane disruption, enzyme inhibition, or other cellular processes. For instance, certain piperidine derivatives have shown potent activity against both Gram-positive and Gram-negative bacteria[2].

Inference for Benzoate Analogues: When incorporated into a benzoate structure, the inherent antimicrobial potential of both scaffolds could be modulated. For an azetidine benzoate analogue, the focus might be on leveraging the unique stereochemistry to interact with specific microbial targets. For a piperidine benzoate analogue, the emphasis might be on optimizing lipophilicity and cell permeability to enhance intracellular concentration and efficacy.

Anticancer Activity

The piperidine scaffold is present in a wide array of anticancer drugs[6]. The ability to decorate the piperidine ring with various functional groups allows for the fine-tuning of activity against specific cancer cell lines and molecular targets.

Azetidine derivatives have also emerged as promising anticancer agents[4][13]. Their smaller size may allow them to target protein-protein interactions or enzymatic active sites that are challenging for larger molecules. For example, some azetidine amides have been identified as potent inhibitors of STAT3, a key protein involved in cancer progression[14].

Inference for Benzoate Analogues: The benzoate moiety can influence the anticancer activity of both azetidine and piperidine analogues by affecting properties like solubility, cell uptake, and interaction with aromatic-binding regions of target proteins. A comparative study would be essential to determine which scaffold, when combined with a benzoate group, yields a more potent and selective anticancer agent for a given target.

Central Nervous System (CNS) Activity

Piperidine is a prominent scaffold in drugs targeting the central nervous system, including antipsychotics, antidepressants, and analgesics[6]. The ability of the piperidine ring to influence a molecule's lipophilicity and ability to cross the blood-brain barrier is a key factor in its successful application in CNS drug discovery.

Azetidine derivatives have also been investigated for their CNS activity, with some showing potential as dopamine antagonists and CNS stimulants[13]. The rigidity of the azetidine ring can be advantageous in designing ligands with high selectivity for specific receptor subtypes.

Inference for Benzoate Analogues: For CNS-active compounds, the choice between an azetidine and piperidine benzoate scaffold would significantly impact the pharmacokinetic profile. The piperidine analogue might be expected to have better brain penetration due to its generally higher lipophilicity, but the azetidine analogue could potentially offer higher selectivity for a specific CNS target.

Quantitative Data Summary

The following table summarizes representative biological activity data for azetidine and piperidine derivatives from the literature to provide a comparative perspective. It is important to note that these are not direct comparisons of benzoate analogues but serve to illustrate the potential potencies of each scaffold in different therapeutic areas.

Compound Class	Target/Activity	Representative IC₅₀/EC₅₀/MIC	Reference
Azetidine Derivatives
Azetidine Amides	STAT3 Inhibition	0.9–1.6 µM (EC₅₀)	[14]
Azetidine-2-one Derivatives	Antibacterial (S. aureus)	Mild Activity	[10]
Azetidine Derivatives	Dopamine D2/D4 Antagonist	Potent Antagonism	[13]
Piperidine Derivatives
Piperidine-containing Benzoate Esters	Acetylcholinesterase (AChE) Inhibition	0.00056 - 0.0057 µM (IC₅₀)	[15]
Highly Substituted Piperidine Analogs	Acetylcholinesterase (AChE) Inhibition	2.13 nM (IC₅₀)	[12]
Piperidine Derivatives	Antimicrobial	Varies with derivative	[2]

Experimental Protocols

To enable researchers to conduct their own comparative studies, detailed step-by-step methodologies for key experiments are provided below.

Protocol 1: In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution)

• Preparation of Bacterial Inoculum: Culture the desired bacterial strain (e.g., Staphylococcus aureus, Escherichia coli) in appropriate broth overnight at 37°C. Dilute the culture to achieve a standardized inoculum of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Compound Preparation: Prepare stock solutions of the azetidine and piperidine benzoate analogues in a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions in a 96-well microtiter plate using cation-adjusted Mueller-Hinton broth.

• Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate. Include positive (bacteria only) and negative (broth only) controls.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Determination of Minimum Inhibitory Concentration (MIC): The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Protocol 2: In Vitro Anticancer Cell Viability Assay (MTT Assay)

• Cell Culture: Culture the desired cancer cell line (e.g., MDA-MB-231 breast cancer cells) in appropriate medium supplemented with fetal bovine serum and antibiotics at 37°C in a humidified 5% CO₂ incubator.

• Cell Seeding: Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the azetidine and piperidine benzoate analogues for 48-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The absorbance is proportional to the number of viable cells. Calculate the IC₅₀ value, which is the concentration of the compound that inhibits cell growth by 50%.

Visualizing the Drug Discovery Workflow

The following diagrams illustrate key conceptual frameworks in the comparative evaluation of these heterocyclic analogues.

Caption: A generalized workflow for the comparative evaluation of drug candidates.

Caption: A conceptual diagram of how different scaffolds might inhibit a signaling pathway.

Conclusion and Future Directions

The choice between an azetidine and a piperidine scaffold in the design of benzoate analogues is a nuanced decision that depends on the specific therapeutic target and desired pharmacological profile. Piperidine offers a robust and versatile platform with a proven track record in approved drugs, often conferring favorable pharmacokinetic properties. Azetidine, with its strained ring system, provides opportunities for novel chemical space exploration and the potential for high target specificity.

While this guide provides a framework for comparison based on existing literature, there is a clear need for direct, head-to-head experimental studies comparing the biological activities of azetidine and piperidine benzoate analogues. Such studies would provide invaluable data to guide scaffold selection in future drug discovery programs. Researchers are encouraged to utilize the provided experimental protocols to generate this much-needed comparative data and further elucidate the structure-activity relationships of these two important heterocyclic scaffolds.

References

• The Piperidine Scaffold: A Cornerstone of Modern Medicinal Chemistry - Benchchem.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
• Analogues of Piperidine for Drug Design - Enamine.
• Synthesis and biological evaluation of novel azetidine derivatives as dopamine antagonist.
• The Multifaceted Biological Activities of Piperidine-Containing Benzoate Esters: A Technical Guide - Benchchem.
• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed.
• Application of Chiral Piperidine Scaffolds in Drug Design.
• SYNTHESIS, CHARACTERIZATION & BIOLOGICAL EVALUATION OF SOME AZETIDINE DERIVATIVES | INTERNATIONAL JOURNAL OF PHARMACOGNOSY.
• Synthesis, Characterisation and Evaluation of Azetidine-2-One Derivative.
• A Comparative Analysis of Azetidine, Pyrrolidine, and Piperidine Sulfonylamides for Drug Discovery - Benchchem.
• SYNTHESIS, CHARACTERISATION, AND EVALUATION OF AZETIDINE-2-ONE DERIVATIVE 1. ABSTRACT Antibacterial, antifungal, anticancer, an - AWS.
• Shankar M, et al. Current and Future Prospects of Azetidine Derivatives an Overview. Pharm Res 2023, 7(2): 000282. - Medwin Publishers.
• Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors | Journal of Medicinal Chemistry - ACS Publications.
• Application of Chiral Piperidine Scaffolds in Drug Design.
• Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities.
• Preparation and Characterization of New Azetidine Rings and Evaluation of Their Biological Activity.
• Azetidines in Drug Discovery - PharmaBlock.
• Bridged Piperidine Analogues of a High Affinity Naphthalene-Based P2Y14R Antagonist.
• Identification of spirocyclic piperidine-azetidine inverse agonists of the ghrelin receptor.
• Design, Synthesis, Characterization, and Analysis of Antimicrobial Property of Novel Benzophenone Fused Azetidinone Derivatives through In Vitro and In Silico Approach - MDPI.
• Piperidine-containing drugs and recently studied analogs – biological activity, mechanism of action and synthetic casca… - OUCI.
• Azetidine and Piperidine Carbamates as Efficient, Covalent Inhibitors of Monoacylglycerol Lipase. | Semantic Scholar.
• Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity - Journal of Medicinal and Chemical Sciences.
• Fluorinated azetidine, pyrrolidine, and piperidine derivatives (and... - ResearchGate.
• Azetidine and Piperidine Carbamates as Efficient, Covalent Inhibitors of Monoacylglycerol Lipase - PubMed.
• Computer‐aided evaluation of targets and biological activity spectra for new piperidine derivatives.
• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle - RSC Publishing.

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A Comparative Guide to Reference Standards for the Analysis of Methyl 4-(azetidine-1-carbonyl)benzoate

This guide provides a comprehensive framework for establishing and utilizing reference standards for the analysis of Methyl 4-(azetidine-1-carbonyl)benzoate (CAS No. 915199-14-3).[1] As a key building block in contemporary medicinal chemistry, particularly in the synthesis of complex heterocyclic scaffolds, ensuring the purity, identity, and quantity of this intermediate is paramount for the success of multi-step synthetic campaigns and regulatory compliance.[2][3]

This document moves beyond a simple listing of specifications. It details the necessary multi-technique characterization required to qualify a primary reference standard and provides a comparative analysis for selecting an appropriate internal standard for robust quantitative workflows. The methodologies described are grounded in established analytical principles, providing a self-validating system for researchers, quality control analysts, and drug development professionals.

Part 1: Qualification of the Primary Reference Standard

A primary reference standard is a substance of the highest purity, fully characterized, and accepted without reference to other standards. The qualification of a batch of Methyl 4-(azetidine-1-carbonyl)benzoate as a primary standard is a rigorous process. It requires orthogonal analytical techniques to unequivocally confirm its structure and assess its purity.

Table 1: Physicochemical Properties of Methyl 4-(azetidine-1-carbonyl)benzoate

Property	Value	Source
CAS Number	915199-14-3	[1]
Molecular Formula	C₁₂H₁₃NO₃	[1]
Molecular Weight	219.24 g/mol	[1]
Appearance	White to off-white solid	Inferred
Purity Specification	≥98%	[1]

Structural Confirmation: The Triad of Spectroscopy

Structural elucidation is the foundational step. The combination of Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy provides a complete picture of the molecule's identity.

A. ¹H and ¹³C NMR Spectroscopy for Structural Integrity

NMR spectroscopy is the most powerful tool for confirming the precise arrangement of atoms. While specific spectral data for this exact compound is not widely published, data from analogous structures can be used to predict the expected chemical shifts and coupling constants.[4][5]

• ¹H NMR: Should confirm the presence of protons on the benzoate ring (typically in the 7.0-8.5 ppm region), the methyl ester group (a singlet around 3.9 ppm), and the azetidine ring protons (in the 2.0-4.5 ppm range, showing characteristic splitting patterns).

• ¹³C NMR: Will verify the carbon skeleton, including the carbonyl carbons of the ester and amide (typically >165 ppm), the aromatic carbons, and the aliphatic carbons of the azetidine ring.

B. Mass Spectrometry for Molecular Weight Verification

High-Resolution Mass Spectrometry (HRMS) provides an accurate mass measurement, confirming the elemental composition. For Methyl 4-(azetidine-1-carbonyl)benzoate (C₁₂H₁₃NO₃), the expected [M+H]⁺ ion would be approximately 220.0968 m/z. This technique is crucial for ruling out impurities with similar retention times in chromatography but different elemental compositions.

C. Infrared Spectroscopy for Functional Group Analysis

FT-IR spectroscopy confirms the presence of key functional groups. The spectrum should exhibit characteristic absorption bands:

• C=O stretch (ester): ~1720 cm⁻¹

• C=O stretch (amide): ~1640 cm⁻¹

• C-O stretch: ~1280 cm⁻¹

• Aromatic C-H stretch: ~3000-3100 cm⁻¹

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

HPLC with UV detection is the gold standard for assessing the purity of non-volatile organic compounds. The aromatic ring in Methyl 4-(azetidine-1-carbonyl)benzoate makes it an ideal candidate for UV detection.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended due to its versatility with moderately polar aromatic compounds.[6]

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid to improve peak shape) is a robust starting point. A typical gradient might run from 20% to 90% acetonitrile over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm, where the benzene ring exhibits strong absorbance.

• Sample Preparation: Accurately weigh and dissolve the reference standard candidate in the mobile phase or a suitable solvent (e.g., acetonitrile) to a concentration of approximately 1 mg/mL.

• Analysis: Inject the sample and integrate all peaks. Purity is calculated as the area of the main peak divided by the total area of all peaks, expressed as a percentage (Area %).

Part 2: A Comparative Guide to Internal Standard Selection

For accurate quantification, especially in complex matrices, an internal standard (IS) is indispensable. An ideal IS is chemically similar to the analyte but is well-resolved chromatographically and is not present in the sample matrix.

Here, we compare two potential internal standards for the quantitative analysis of Methyl 4-(azetidine-1-carbonyl)benzoate.

Table 2: Comparison of Potential Internal Standards

Parameter	Candidate 1: Methyl 4-methylbenzoate	Candidate 2: Methyl 4-acetylbenzoate	Rationale for Selection
Structure	Both share the methyl benzoate core, ensuring similar chromatographic behavior and extraction efficiency.
CAS Number	99-75-2[7]	3609-53-8[8]	-
MW ( g/mol )	150.17[7]	178.18[8]	-
Key Difference	A non-polar methyl group.	A more polar acetyl group.	The difference in polarity will ensure chromatographic separation from the analyte.
UV λmax	~240 nm	~254 nm	Both are UV active and compatible with the analyte's detection wavelength.
Selection Verdict	Methyl 4-acetylbenzoate is the preferred choice. Its acetyl group introduces a polarity closer to the analyte's azetidine-carbonyl moiety, which can lead to more comparable chromatographic behavior under gradient conditions. Furthermore, its higher molecular weight and distinct structure provide excellent resolution and mass differentiation in LC-MS applications.

Part 3: Validated Quantitative Workflow

This section provides a detailed workflow for the quantitative analysis of Methyl 4-(azetidine-1-carbonyl)benzoate using the qualified primary reference standard and the selected internal standard.

Caption: Workflow for quantitative analysis.

• System Preparation: Use the HPLC system and column as described in Section 1.2.

• Standard Preparation:

  • Stock Solutions: Prepare individual stock solutions of the Methyl 4-(azetidine-1-carbonyl)benzoate reference standard and the Methyl 4-acetylbenzoate internal standard at 1 mg/mL in acetonitrile.

  • Calibration Standards: Prepare a series of at least five calibration standards by diluting the reference standard stock solution and adding a constant, fixed amount of the internal standard stock solution to each. This creates standards with varying analyte concentrations but a constant IS concentration.

• Sample Preparation:

  • Accurately weigh the sample to be analyzed.

  • Dissolve and dilute it in a known volume of acetonitrile to a target concentration within the calibration range.

  • Add the same fixed amount of internal standard solution as used in the calibration standards.

• System Suitability: Before analysis, inject a mid-level calibration standard multiple times (n=5). The results must meet predefined criteria to ensure the system is performing correctly.

Table 3: Example System Suitability Criteria

Parameter	Specification	Rationale
Resolution (Analyte vs. IS)	> 2.0	Ensures peaks are baseline separated for accurate integration.
Tailing Factor (Analyte)	0.8 - 1.5	Confirms good peak shape, free from tailing or fronting.
RSD of Peak Area Ratio	< 2.0%	Demonstrates injection precision.

• Analysis and Calculation:

  • Inject the calibration standards in order of increasing concentration.

  • Inject the prepared sample(s).

  • For each injection, calculate the peak area ratio (Analyte Area / IS Area).

  • Generate a linear regression calibration curve by plotting the peak area ratio against the analyte concentration for the calibration standards. The coefficient of determination (R²) must be > 0.995.

  • Determine the concentration of the analyte in the sample by using its measured peak area ratio and the equation of the calibration curve.

References

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Methyl 4-(azetidine-1-carbonyl)benzoate

This document provides essential, procedural guidance for the safe and compliant disposal of Methyl 4-(azetidine-1-carbonyl)benzoate (CAS RN: 915199-14-3). As a specialized chemical intermediate, ensuring its proper handling from use to disposal is paramount for laboratory safety and environmental stewardship. This guide is designed for researchers, scientists, and drug development professionals, offering a framework grounded in established safety protocols and regulatory standards.

Due to the absence of a specific, publicly available Safety Data Sheet (SDS) for this exact compound, the following procedures are synthesized from an analysis of its structural motifs—a substituted methyl benzoate and an azetidine ring—and authoritative guidelines for general chemical waste management. The core principle is to treat this compound as a hazardous waste unless confirmed otherwise by a formal hazard assessment.

Part 1: Hazard Assessment and Waste Characterization

The foundation of safe disposal is a thorough understanding of the potential hazards. The structure of Methyl 4-(azetidine-1-carbonyl)benzoate suggests a hazard profile influenced by both the aromatic ester and the cyclic amine components.

• Azetidine Moiety : Azetidine and its derivatives are cyclic amines. Amines can be reactive and may present hazards such as skin and eye irritation.[1] Waste materials from amine compounds are often regulated as hazardous waste.[1]

• Methyl Benzoate Moiety : The parent compound, methyl benzoate, is classified as harmful if swallowed and is a combustible liquid.[2] While substitution can alter reactivity, it is prudent to assume these baseline hazards may persist.[3]

Under the Resource Conservation and Recovery Act (RCRA), a chemical waste is considered hazardous if it exhibits specific characteristics (Ignitability, Corrosivity, Reactivity, Toxicity) or is explicitly listed by the Environmental Protection Agency (EPA).[4] Given the potential for toxicity and combustibility, Methyl 4-(azetidine-1-carbonyl)benzoate must be managed as hazardous chemical waste.

Table 1: Predicted Hazard Profile and Waste Characterization

Hazard Parameter	Predicted Characteristic & Rationale	Relevant Regulations
Toxicity	Assumed Toxic. The parent methyl benzoate is harmful if swallowed. The complete toxicological profile is unknown, so a conservative approach is required.	EPA Hazardous Waste Regulations (40 CFR parts 260-273).[5]
Ignitability	Potentially Combustible. Methyl benzoate is a combustible liquid.[2] The flashpoint of this derivative is unknown. Store away from heat and ignition sources.[6]	EPA Characteristic of Ignitability (Flashpoint < 140°F).[4]
Reactivity	Assumed Stable. While some amines can be reactive, there is no specific data to suggest unusual reactivity for this compound. However, it must not be mixed with incompatible wastes like strong acids or oxidizers.[7]	EPA Characteristic of Reactivity.[4]
Corrosivity	Not Expected to be Corrosive. The compound is not a strong acid or base.	EPA Characteristic of Corrosivity (pH ≤ 2 or ≥ 12.5).[4]

Part 2: Spill Management and Immediate Safety

Proper disposal begins with safe handling during use. In the event of a spill, immediate and correct action is critical to prevent exposure and environmental release.

Required Personal Protective Equipment (PPE):

• Hand Protection: Compatible, chemical-resistant gloves.[8]

• Eye Protection: Chemical safety goggles or a face shield.[8]

• Body Protection: A lab coat or chemical-resistant apron.[9]

Spill Cleanup Protocol:

• Alert Personnel: Notify colleagues in the immediate area.

• Control Ignition Sources: If the material is spilled near a heat source, extinguish all nearby flames and turn off equipment.

• Contain the Spill: For liquid spills, surround the area with an inert absorbent material like vermiculite, clay, or sand.[1] For solid spills, gently cover the material to avoid raising dust.

• Absorb and Collect: Carefully collect the absorbed material or spilled solid using non-sparking tools.

• Package the Waste: Place all contaminated cleanup materials (absorbent, gloves, etc.) into a sealable, properly labeled hazardous waste container.[10]

• Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

• Seek Medical Attention: In case of skin or eye contact, flush the affected area with water for at least 15 minutes and seek immediate medical advice.

Part 3: Step-by-Step Disposal Protocol

Disposing of Methyl 4-(azetidine-1-carbonyl)benzoate requires a systematic approach to ensure compliance and safety. Under no circumstances should this chemical be disposed of down the drain or in the regular trash.[6][11]

Step 1: Waste Segregation The first and most critical step is to collect waste containing Methyl 4-(azetidine-1-carbonyl)benzoate in a dedicated waste container.

• Causality: Mixing incompatible chemicals in a single waste container can lead to violent reactions, gas generation, or fire.[7] For example, mixing amine-containing waste with strong acids should be avoided. Always segregate waste streams by hazard class.[12]

Step 2: Container Selection Choose a container that is in good condition, compatible with the chemical, and has a secure, leak-proof lid.

• Container Type: A glass or high-density polyethylene (HDPE) container is generally suitable.[4]

• Condition: The container must be free of cracks or residue from previous use.[10]

• Causality: Using a damaged or incompatible container can lead to leaks, exposing personnel to hazards and causing environmental contamination. The container must be able to withstand the chemical properties of the waste.[12]

Step 3: Proper Labeling Every waste container must be accurately and clearly labeled from the moment the first drop of waste is added.

• Required Information: The label must include:

  • The words "Hazardous Waste" .[12]

  • The full chemical name: "Methyl 4-(azetidine-1-carbonyl)benzoate" . Do not use abbreviations or formulas.[12]

  • A list of all other components in the container, including solvents, with estimated percentages.[12]

  • The date of initial accumulation.

• Causality: Proper labeling is a regulatory requirement and is essential for communicating hazards to everyone in the lab and to the ultimate waste handlers.[6] It ensures the waste is managed, transported, and disposed of correctly.

Step 4: Accumulation in a Satellite Accumulation Area (SAA) Store the labeled waste container in a designated SAA, which is a location at or near the point of waste generation and under the control of the lab personnel.[4][12]

• Container Management: The waste container must be kept tightly closed except when you are actively adding waste.[10][13] Do not leave a funnel in the container.[12]

• Secondary Containment: It is best practice to store the primary waste container within a larger, chemically resistant secondary containment bin or tray.[10]

• Causality: Keeping containers closed minimizes the release of vapors and prevents spills. The SAA ensures that hazardous waste is managed safely in a designated spot before it is moved for centralized storage or pickup.[12]

Step 5: Arranging for Final Disposal Once the container is full (no more than 90% capacity) or has reached the accumulation time limit set by your institution (e.g., 9 months), arrange for its removal.[10][13]

• Procedure: Contact your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste disposal contractor to schedule a pickup.[4][6]

• Causality: Final disposal must be carried out by professionals at a licensed Treatment, Storage, and Disposal Facility (TSDF) in compliance with all federal, state, and local regulations.[14] This "cradle-to-grave" management is a core requirement of the RCRA.

Visualization: Disposal Workflow

The following diagram outlines the decision-making and operational workflow for the proper disposal of Methyl 4-(azetidine-1-carbonyl)benzoate.

Caption: Disposal workflow for Methyl 4-(azetidine-1-carbonyl)benzoate.

References

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• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Labor Security System. [Link]

• How to Properly Manage Hazardous Waste Under EPA Regulations. ERG Environmental Services. [Link]

• Laboratory Chemical Waste Guidelines. Stanford Environmental Health & Safety. [Link]

• Hazardous Waste Recycling. U.S. Environmental Protection Agency. [Link]

• Waste, Chemical, and Cleanup Enforcement. U.S. Environmental Protection Agency. [Link]

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• Laboratory chemical waste disposal guidelines. University of Otago. [Link]

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Navigating the Uncharted: A Guide to Safely Handling Methyl 4-(azetidine-1-carbonyl)benzoate

Hazard Assessment: An Informed Approach in the Absence of Specific Data

Given the lack of a dedicated SDS for Methyl 4-(azetidine-1-carbonyl)benzoate, we will infer its potential hazards from analogous compounds: Methyl benzoate and other substituted aromatic compounds. Methyl benzoate is known to be harmful if swallowed and may cause skin and eye irritation.[1][2][3] Therefore, it is prudent to handle Methyl 4-(azetidine-1-carbonyl)benzoate with a degree of caution, assuming it may possess similar properties.

Potential Hazards:

• Oral Toxicity: May be harmful if ingested.

• Skin and Eye Irritation: May cause irritation upon contact with skin and eyes.

• Respiratory Tract Irritation: Inhalation of dust or aerosols may irritate the respiratory system.

Personal Protective Equipment (PPE): A Multi-layered Defense

A robust PPE strategy is the cornerstone of safe chemical handling. The following table outlines the recommended PPE for various laboratory operations involving Methyl 4-(azetidine-1-carbonyl)benzoate.

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Receiving and Unpacking	Safety glasses	Nitrile gloves	Lab coat	Not generally required
Weighing and Aliquoting (in a fume hood)	Safety goggles	Nitrile gloves	Lab coat	N95 respirator (if handling powder)
Dissolution and Solution Transfer	Safety goggles	Nitrile gloves	Lab coat	Not generally required
Reaction Setup and Monitoring	Safety goggles	Nitrile gloves	Lab coat	Not generally required
Waste Disposal	Safety goggles	Nitrile gloves	Lab coat	Not generally required

Step-by-Step Handling Protocol: From Receipt to Disposal

A meticulous and well-documented workflow is critical to minimizing exposure and ensuring reproducible results.

Receiving and Storage

• Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.

• Label: Ensure the container is clearly labeled with the chemical name, CAS number (915199-14-3), and any known hazard warnings.[4]

• Store: Store the compound in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[5]

Weighing and Preparation of Solutions

• Engineering Controls: All weighing and handling of the solid compound should be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Aliquotting: Weigh out the desired amount of the compound using a clean, dedicated spatula and weigh boat.

• Dissolution: Add the solvent to the solid in a clean, appropriate container. Gently swirl or stir to dissolve.

Use in Reactions

• Glassware: Use clean, dry glassware for all reactions.

• Inert Atmosphere: If the reaction is sensitive to air or moisture, use standard techniques for maintaining an inert atmosphere (e.g., nitrogen or argon).

• Monitoring: Monitor the reaction progress using appropriate analytical techniques (e.g., TLC, LC-MS).

Spill Management

• Small Spills: For small spills of the solid, gently sweep up the material and place it in a sealed container for disposal. Avoid generating dust.

• Large Spills: For larger spills, evacuate the area and follow your institution's emergency procedures.

• Decontamination: Clean the spill area with an appropriate solvent and decontaminating solution.

Waste Disposal

• Segregation: All waste containing Methyl 4-(azetidine-1-carbonyl)benzoate should be collected in a dedicated, labeled waste container.

• Disposal: Dispose of the chemical waste through your institution's hazardous waste management program, following all local, state, and federal regulations.[5][6][7][8]

Workflow for Safe Handling

The following diagram illustrates the key steps and decision points for the safe handling of Methyl 4-(azetidine-1-carbonyl)benzoate.

Caption: Safe handling workflow for Methyl 4-(azetidine-1-carbonyl)benzoate.

By adhering to these guidelines, researchers can confidently and safely work with Methyl 4-(azetidine-1-carbonyl)benzoate, fostering a secure environment for scientific discovery.

References

• New Jersey Department of Health. (2009, February). Hazardous Substance Fact Sheet - Methyl Benzoate. Retrieved from [Link]

• CPAchem. (2023, December 14). Safety data sheet - Methyl benzoate. Retrieved from [Link]

• Alfa Aesar. (2011, June 1). Material Safety Data Sheet - Methyl benzoate. Retrieved from [Link]

• Hekserij. (n.d.). Methyl benzoate Safety Data Sheet. Retrieved from [Link]

• New Jersey Department of Health. (2009, February). Hazardous Substance Fact Sheet - Methyl Benzoate. Retrieved from [Link]

• ScienceLab.com. (2005, October 10). Methyl benzoate MSDS. Retrieved from [Link]

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